4-Tert-butylphenol

• CAS: 98-54-4

Core Science & Biosynthesis

An In-depth Technical Guide on the Physicochemical Properties of 4-tert-Butylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 4-tert-butylphenol (4-t-BP), a significant organic compound utilized in the production of resins, plasticizers, and other industrial products.[1] This document is intended for researchers, scientists, and professionals in drug development who require detailed information for their work.

Core Physicochemical Properties

4-tert-Butylphenol, with the chemical formula (CH₃)₃CC₆H₄OH, is a white crystalline solid characterized by a distinct phenolic odor.[1] It is a member of the phenol class, substituted with a tert-butyl group at the para (4) position.[2]

The following table summarizes the key physicochemical properties of 4-tert-butylphenol, compiled from various sources for easy comparison.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₄O	[3][4][5]
Molecular Weight	150.22 g/mol	[1][3][6][7]
Melting Point	96-101 °C	[3][4][7]
99.5 °C	[1]
214 °F (101.1 °C)	[6]
99 °C
Boiling Point	236-238 °C at 760 mmHg	[3][4][7][8]
239.8 °C	[1]
463.1 °F (239.5 °C) at 760 mmHg	[2][6]
Water Solubility	0.6 g/L at 20 °C	[1]
580 mg/L at 25 °C	[2]
610 mg/L at 25 °C	[2]
8.7 g/L at 20 °C	[3][4]
Insoluble	[2][6]
pKa	10.16	[2]
10.23 at 25 °C	[3][4]
LogP (Octanol-Water Partition Coefficient)	3.31	[2]
3.0 at 23 °C	[4]
Vapor Pressure	0.00919 mmHg at 25 °C	[2]
1 mmHg at 70 °C	[3][4][7]
1 mmHg at 158 °F (70 °C)	[2][6]
Density	0.908 g/cm³ at 20 °C	[1]
0.908 g/mL at 25 °C	[3][4][7]
Flash Point	113 °C (235 °F) - closed cup	[2][3][4][8]
235 °F (112.8 °C)	[2][6]

Experimental Protocols

Detailed experimental methodologies for determining the key physicochemical properties of organic compounds like 4-tert-butylphenol are outlined below. These are generalized protocols and may require optimization for specific laboratory conditions.

The melting point of a solid organic compound can be determined by heating a small sample in a capillary tube.[9][10]

• Sample Preparation: A small amount of the crystalline 4-tert-butylphenol is finely powdered and packed into a capillary tube, sealed at one end, to a height of 1-2 mm.[11][12]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.[10] This assembly is then placed in a heating bath (such as a Thiele tube containing mineral oil or a modern melting point apparatus).[9][10]

• Heating and Observation: The heating bath is heated slowly and uniformly, at a rate of approximately 1-2°C per minute near the expected melting point.[10]

• Data Recording: The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it completely liquefies are recorded as the melting point range.[9][13] A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.[9]

The boiling point is determined by observing the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.[14][15]

• Sample Preparation: A small amount of liquid 4-tert-butylphenol (if melted) or a solution in a high-boiling solvent is placed in a small test tube or fusion tube.[14][16]

• Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid.[16][17]

• Heating: The apparatus, along with a thermometer, is heated slowly and uniformly.[16]

• Observation and Measurement: As the liquid heats, air trapped in the capillary tube expands and escapes. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube. The heat source is then removed, and the liquid is allowed to cool. The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[15]

The octanol-water partition coefficient (P) is a measure of a compound's lipophilicity.[18] The shake flask method is a common technique for its determination.[18]

• Phase Preparation: Equal volumes of n-octanol and water are pre-saturated with each other by shaking them together and allowing the phases to separate.[19]

• Partitioning: A known amount of 4-tert-butylphenol is dissolved in one of the phases (typically the one in which it is more soluble). The two phases are then combined in a separatory funnel and shaken vigorously to allow for the partitioning of the solute between the two immiscible liquids until equilibrium is reached.[20]

• Phase Separation and Analysis: The mixture is allowed to stand until the two phases have completely separated. The concentration of 4-tert-butylphenol in each phase is then determined using a suitable analytical technique, such as UV-Vis spectroscopy or high-performance liquid chromatography (HPLC).[20]

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase. The logarithm of P is reported as LogP.[18]

Biochemical Pathway and Experimental Workflow Visualization

4-tert-butylphenol has been identified as a potential endocrine disruptor and can cause depigmentation.[1] This is attributed to its structural similarity to tyrosine, allowing it to act as a substrate for the enzyme tyrosinase. The oxidation of 4-tert-butylphenol by tyrosinase leads to the formation of a quinone, which can deplete cellular glutathione (GSH), leading to oxidative stress and melanocyte damage.

The following diagrams illustrate a simplified biochemical pathway of 4-tert-butylphenol-induced depigmentation and a general experimental workflow for assessing this effect.

Caption: Simplified pathway of 4-tert-butylphenol's role in depigmentation.

Caption: Experimental workflow for evaluating the depigmenting effects of 4-tert-butylphenol.

References

• 1. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 2. 4-tert-Butylphenol | C10H14O | CID 7393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-tert-Butylphenol price,buy 4-tert-Butylphenol - chemicalbook [chemicalbook.com]
• 4. 98-54-4 CAS MSDS (4-tert-Butylphenol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. parchem.com [parchem.com]
• 6. 4-TERT-BUTYL PHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. 4-tert-Butylphenol 99 98-54-4 [sigmaaldrich.com]
• 8. 4-tert-Butylphenol, 99% 500 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. byjus.com [byjus.com]
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• 14. cdn.juniata.edu [cdn.juniata.edu]
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• 16. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
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• 20. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

synthesis of p-tert-butylphenol and its derivatives

An In-depth Technical Guide to the Synthesis of p-tert-butylphenol and Its Derivatives

Introduction

Para-tert-butylphenol (PTBP) is a crucial organic compound characterized by a phenol ring substituted with a tert-butyl group at the para position.[1][2] This monosubstituted phenol is a white crystalline solid with a distinct phenolic odor.[3][4] Its primary industrial significance lies in its role as a chemical intermediate and monomer in the production of a wide array of materials.[5][6] PTBP is a key building block for oil-soluble phenolic resins, epoxy resins, and polycarbonate resins.[2][7] In polymer chemistry, it functions as a chain terminator to regulate the molecular weight of polymers.[2] Its derivatives are extensively used in adhesives, coatings, printing inks, stabilizers, and fragrances.[3][8] This guide provides a comprehensive overview of the synthesis of p-tert-butylphenol and its major derivatives, focusing on detailed experimental protocols and quantitative data for researchers and professionals in chemical and drug development.

Core Synthesis of p-tert-butylphenol (PTBP)

The predominant industrial method for synthesizing p-tert-butylphenol is the Friedel-Crafts alkylation of phenol.[9] This electrophilic aromatic substitution reaction typically involves reacting phenol with an alkylating agent in the presence of an acid catalyst.[5][9]

Primary Alkylating Agents:

• Isobutylene: A common and cost-effective gaseous reactant.[5][7]

• tert-Butyl Alcohol (TBA): A liquid reactant that can also be used effectively.[9][10]

• Diisobutylene: This reactant first forms tert-octylphenol, which then reacts with another phenol molecule to yield two molecules of p-tert-butylphenol.[3][11]

Catalysts: A variety of acidic catalysts are employed to facilitate the alkylation, including:

• Strong mineral acids (Sulfuric acid, Phosphoric acid)[5][12]

• Lewis acids (Boron trifluoride, Aluminum chloride)[13]

• Solid acid catalysts (Acid-activated clays, Zeolites, Cation exchange resins)[3][14][15]

• Aluminum phenoxide[16]

The general reaction workflow involves charging a reactor with phenol and the catalyst, followed by the controlled introduction of the alkylating agent at a specific temperature and pressure. Post-reaction, the catalyst is separated, and the product mixture is purified, typically by distillation, to isolate the p-tert-butylphenol from unreacted phenol and other isomers like 2-tert-butylphenol.[5][14]

Figure 1. General workflow for the synthesis of p-tert-butylphenol.

Quantitative Data for PTBP Synthesis

The following table summarizes various experimental conditions and outcomes for the synthesis of p-tert-butylphenol.

Alkylating Agent	Catalyst	Phenol:Agent Molar Ratio	Temperature (°C)	Time (h)	Phenol Conversion (%)	PTBP Selectivity (%)	Yield (%)	Reference
tert-Butyl Alcohol	Phosphorus Pentoxide	1:2	230	6	60-70	>60	-	[10]
Isobutylene	Aluminum Phenoxide	-	148-180	4	14	-	47.6	[16]
Diisobutylene	Aluminum Chloride	1:0.4	120	1	-	-	96.3 (based on DIB)	[11]
tert-Butyl Alcohol	Ionic Liquid [HIMA]OTs	-	70	-	86	57.6	-	[9]
Isobutylene	Acid-activated Clay	1:1.19	83	-	-	-	-	[9]

Experimental Protocols for PTBP Synthesis

Protocol 1: Alkylation with tert-Butyl Alcohol using Phosphorus Pentoxide

This protocol describes a batch synthesis in an autoclave reactor.[10]

• Materials: Phenol (47g), tert-Butyl Alcohol (TBA) (74g), Phosphorus pentoxide (2% w/w of phenol).

• Apparatus: Autoclave reactor with stirring mechanism.

• Procedure:

  • Charge the autoclave with 47g of phenol and 74g of TBA (mole ratio 1:2).[10]

  • Add 2% (w/w of phenol) phosphorus pentoxide catalyst to the mixture.[10]

  • Seal the reactor and begin stirring at 300 rpm.[10]

  • Maintain the reaction temperature at 230°C for 6 hours, monitoring the autogenerated pressure.[10]

  • After the reaction, cool the reactor and collect the mixture.

  • The organic layer is separated from the aqueous layer via extraction.[10]

Protocol 2: Alkylation with Olefin using Boron Trifluoride Etherate

This method details a synthesis performed in a standard laboratory glass setup.

• Materials: Phenol (1 molar in hexanes), Boron trifluoride etherate (0.07 mole), Olefin (e.g., isobutylene) or tert.-chloride (0.2 molar in hexanes), Anhydrous Na2SO4.

• Apparatus: Three-neck flask with condenser, pressure-equalized dropping funnels, magnetic stirrer, and a dry-nitrogen inlet/outlet.

• Procedure:

  • Prepare a 1 molar solution of phenol in hexanes in the three-neck flask.

  • Stir the solution and maintain the temperature at 40-45°C under a dry nitrogen atmosphere.

  • Add freshly distilled boron trifluoride etherate (0.07 mole).

  • Add the olefin or tert.-chloride solution (0.2 molar in hexanes) dropwise over 8-10 hours.

  • After the addition is complete, raise the temperature to 50-55°C and continue stirring for approximately 30 hours.

  • Cool the reactor to room temperature and slowly add approximately 200 ml of water.

  • Transfer the contents to a separatory funnel, remove the aqueous layer, and wash the organic layer 8-10 times with hot water (40-50°C).

  • Follow with a wash using a 50% aqueous methanol solution, then remove residual methanol by washing with cold water.

  • Dry the organic layer over anhydrous Na2SO4, remove the solvent by rotary evaporation, and dry the final product at 60°C under vacuum.

Synthesis of p-tert-butylphenol Derivatives

PTBP is a versatile precursor for several important derivatives, most notably phenolic resins and calixarenes.

p-tert-butylphenol Formaldehyde Resins (PTBP-FR)

These resins are produced through the condensation polymerization of PTBP with formaldehyde.[17] Depending on the catalyst and molar ratio of reactants, two main types of resins can be formed:

• Resols: Formed under basic conditions with an excess of formaldehyde. These are thermoplastic as the para-position is blocked, preventing cross-linking.[17]

• Novolacs: Formed under acidic conditions with an excess of phenol.

PTBP-FRs are widely used in adhesives, particularly for bonding rubber and leather, as well as in coatings and printing inks.[3][17]

Figure 2. Reaction pathway for PTBP-Formaldehyde Resin synthesis.

This protocol describes a method for preparing a tackifying phenolic resin without a solvent.[18]

• Materials: p-tert-butylphenol (400g), Formaldehyde (41.6g), Hydrochloric acid (catalyst, 22.5g), Sodium dodecylbenzene sulfonate (surfactant, 0.92g).

• Apparatus: 1L three-neck flask with stirrer and reflux condenser.

• Procedure:

  • Add 400g of p-tert-butylphenol and 41.6g of formaldehyde to the flask.[18]

  • Slowly heat the mixture to 90-95°C until it fuses, then stop heating.[18]

  • Stir for 20 minutes, then drip in 22.5g of hydrochloric acid catalyst under reflux over approximately 1.5 hours.[18]

  • Maintain reflux at 101°C for 3 hours.[18]

  • After the reaction, add 0.92g of Sodium dodecylbenzene sulfonate and stir for 10-20 minutes.

  • Discharge the resulting resin.

Calixarenes

Calixarenes are macrocyclic compounds formed by the base-catalyzed condensation of a para-substituted phenol, like PTBP, with formaldehyde.[19] The resulting structure is a cup-shaped molecule with a defined upper and lower rim and a central cavity, making them highly valuable in supramolecular chemistry, ion transport, and sensing.[19] The most common derivative is p-tert-butylcalix[20]arene, consisting of four PTBP units linked by methylene bridges.

Figure 3. Logical steps in the synthesis of p-tert-butylcalix[20]arene.

This procedure is a well-established method for producing calixarenes.[20]

• Materials: p-tert-butylphenol (100g, 0.666 mol), 37% Formaldehyde solution (62 mL, 0.83 mol), Sodium hydroxide (1.2g, 0.03 mol), Diphenyl ether (800-1000 mL), Ethyl acetate, Toluene.

• Apparatus: 3L three-neck round-bottomed flask with a mechanical stirrer, heating mantle, and condenser.

• Procedure:

  • A. Preparation of "Precursor"

    • Combine 100g of p-tert-butylphenol, 62 mL of 37% formaldehyde, and a solution of 1.2g of NaOH in 3 mL of water in the flask.[20]

    • Stir the mixture at room temperature for 15 minutes.

    • Heat at 100-120°C for 2 hours. The mixture will become a very viscous, deep yellow or brown mass.[20]

    • Cool to room temperature and add 800-1000 mL of warm diphenyl ether to dissolve the residue, stirring for at least 1 hour.[20]

  • B. Pyrolysis of the Precursor

    • Fit the flask with a nitrogen inlet and heat to 110-120°C while blowing a stream of nitrogen over the mixture to remove water.[20]

    • When water evolution subsides and a solid begins to form, fit the flask with a condenser.

    • Heat to reflux for 3-4 hours under a gentle flow of nitrogen. The solid will dissolve, forming a clear, dark solution.[20]

    • Cool the reaction mixture to room temperature and precipitate the product by adding 1.5 L of ethyl acetate. Stir for 15-30 minutes and let stand for at least 30 minutes.[20]

    • Filter the solid product and wash sequentially with ethyl acetate, acetic acid, water, and acetone to yield the crude product (~61% yield).[20]

    • Recrystallize the crude product from boiling toluene to obtain pure p-tert-butylcalix[20]arene.

Quantitative Data for Derivative Synthesis

Derivative	Reactant 1	Reactant 2	Catalyst	Key Conditions	Yield (%)	Reference
PTBP-Formaldehyde Resin	p-tert-butylphenol	Formaldehyde	Hydrochloric Acid	Reflux at 101°C for 3h	-	[18]
p-tert-butylcalix[20]arene	p-tert-butylphenol	Formaldehyde	Sodium Hydroxide	Reflux in diphenyl ether for 3-4h	~61 (crude)	[20]
Rosin Modified PTBP-FR	p-tert-butylphenol	Formaldehyde	Oxalic Acid	Reflux in toluene, then add rosin	-	[21]

References

• 1. Para-tert-Butylphenol (PTBP) for High-Quality Resin Production [penpet.com]
• 2. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 3. News - Brief introduction to p-tert-butylphenol [hexiechem.com]
• 4. alhamchemicals.com [alhamchemicals.com]
• 5. en.888chem.com [en.888chem.com]
• 6. Top 20 Global Companies in P-Tert-Butylphenol Market Demand, Price, Insights Report 2035 [sphericalinsights.com]
• 7. Para Tertiary Butyl Phenol (PTBP), 4 Tert Butylphenol - CAS 98-54-4 | Vinati Organics Ltd [vinatiorganics.com]
• 8. News - Application and development of p-tert-butylphenol [hexiechem.com]
• 9. benchchem.com [benchchem.com]
• 10. WO2018073835A1 - A process for the preparation of tertiary butyl phenol - Google Patents [patents.google.com]
• 11. Destructive Alkylation of Phenol with Diisobutylene | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. echemi.com [echemi.com]
• 14. US3872173A - Process of manufacturing para-tert-butyl-phenol - Google Patents [patents.google.com]
• 15. 4-tert-Butylphenol | C10H14O | CID 7393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. US2831898A - Phenol alkylation process - Google Patents [patents.google.com]
• 17. Para tertiary butylphenol formaldehyde resin - Wikipedia [en.wikipedia.org]
• 18. CN101486785B - Solvent-free method for preparing tackified p-tert-butyl phenolic resin - Google Patents [patents.google.com]
• 19. mdpi.com [mdpi.com]
• 20. Organic Syntheses Procedure [orgsyn.org]
• 21. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Biodegradation Pathways of 4-tert-Butylphenol in Soil and Water

Abstract

4-tert-butylphenol (4-t-BP) is a persistent organic pollutant with widespread industrial applications and known endocrine-disrupting properties. Its presence in soil and aquatic environments poses a significant risk to ecosystems and human health. Understanding the microbial degradation of 4-t-BP is crucial for developing effective bioremediation strategies. This technical guide provides a comprehensive overview of the aerobic and anaerobic biodegradation pathways of 4-t-BP in both soil and water. It details the key microorganisms, enzymatic systems, and metabolic intermediates involved in its transformation. The document summarizes quantitative degradation data, presents detailed experimental protocols for studying 4-t-BP biodegradation, and includes visualizations of the primary metabolic pathways and experimental workflows.

Introduction

4-tert-butylphenol (4-t-BP) is an alkylphenol used extensively in the production of resins, polymers, and other industrial chemicals. Its release into the environment through industrial effluents and wastewater treatment plant discharges has led to its classification as a significant environmental contaminant. The endocrine-disrupting potential of 4-t-BP further elevates concerns regarding its environmental fate. While physicochemical methods for its removal exist, bioremediation through microbial activity is considered a more sustainable and cost-effective approach. This guide synthesizes the current scientific knowledge on the microbial degradation of 4-t-BP in soil and water, with a focus on the underlying biochemical pathways and the methodologies used to elucidate them.

Aerobic Biodegradation of 4-tert-Butylphenol

Aerobic biodegradation is the primary mechanism for the natural attenuation of 4-t-BP in the environment. A variety of microorganisms, including bacteria and fungi, have been shown to mineralize this compound.

Bacterial Degradation

Bacteria, particularly those from the Sphingobium and Pseudomonas genera, are well-documented degraders of 4-t-BP in aquatic and soil environments.

Strains of Sphingobium fuliginis (formerly Sphingomonas) are among the most extensively studied 4-t-BP degraders. These bacteria are often isolated from contaminated environments such as rhizosphere sediments.

Metabolic Pathway: The primary aerobic degradation pathway of 4-t-BP by Sphingobium fuliginis strain TIK-1 and strain OMI involves an initial hydroxylation of the aromatic ring, followed by a meta-cleavage pathway.

• Hydroxylation: 4-t-BP is first hydroxylated to form 4-tert-butylcatechol . This initial step is a critical activation of the stable aromatic ring.

• meta-Cleavage: The 4-tert-butylcatechol then undergoes ring cleavage via the meta pathway, catalyzed by the enzyme catechol 2,3-dioxygenase .

• Intermediate Formation: This cleavage leads to the formation of intermediates such as 3,3-dimethyl-2-butanone and ultimately pyruvic acid , which can then enter central metabolic pathways.

While less studied for 4-t-BP specifically, Pseudomonas species are known to degrade a wide range of phenolic compounds, including other alkylphenols. It is suggested that they may employ similar degradation strategies. For instance, Pseudomonas sp. strain MS-1 has been shown to degrade 2-sec-butylphenol via a meta-cleavage pathway, indicating the potential for similar enzymatic machinery to act on 4-t-BP.

Fungal Degradation

Fungi, including both molds and white-rot fungi, contribute to the degradation of 4-t-BP, particularly in soil environments.

Penicillium sp. CHY-2, isolated from Antarctic soil, has demonstrated the ability to completely degrade 4-t-BP in contaminated soil within three weeks. The exact metabolic pathway in Penicillium is not as well-defined as in Sphingobium, but it is presumed to involve initial hydroxylation and subsequent ring cleavage, a common strategy for fungal degradation of aromatic compounds.

Anaerobic Biodegradation of 4-tert-Butylphenol

Information on the anaerobic biodegradation of 4-t-BP is less abundant than for aerobic pathways. However, under anoxic conditions, such as in deeper soil layers and sediments, anaerobic microorganisms can play a role in its transformation. The degradation process is generally slower than aerobic degradation. The persistence of some bisphenols, structurally related to 4-t-BP, has been observed under methanogenic conditions, suggesting that anaerobic degradation of 4-t-BP may also be limited in some environments.

Quantitative Data on 4-tert-Butylphenol Biodegradation

The efficiency of 4-t-BP biodegradation varies depending on the microorganism, environmental conditions, and the matrix (soil or water). The following tables summarize key quantitative data from various studies.

Table 1: Biodegradation Rates of 4-tert-Butylphenol by Various Microorganisms

Microorganism	Environment/Medium	Initial Concentration	Degradation Rate/Efficiency	Reference
Sphingobium fuliginis TIK-1	Basal salts medium	1.0 mM	100% degradation within 12 hours
Sphingobium fuliginis OMI	Aquatic sample	Not specified	Significant removal in the presence of Spirodela polyrrhiza
Penicillium sp. CHY-2	Contaminated soil	Not specified	100% degradation within 3 weeks
Activated Sludge Inoculum	Aqueous medium	5 mg/L	58.5% mineralization in 28 days (OECD 301B)
Activated Sludge Inoculum	Aqueous medium	10 mg/L	63.5% mineralization in 28 days (OECD 301B)
Activated Sludge Inoculum	Aqueous medium	15 mg/L	60% degradation in 28 days (OECD 301F)
Activated Sludge Inoculum	Aqueous medium	25 mg/L	42% degradation in 28 days (OECD 301F)
Adapted Activated Sludge	Aqueous medium	Not specified	98% degradation in 28 days (OECD 301A)

Table 2: Enzyme Activity in 4-tert-Butylphenol Degradation

Microorganism	Enzyme	Specific Activity	Reference
Sphingobium fuliginis TIK-1	Catechol 2,3-dioxygenase	16.9 mU/mg protein
Sphingobium fuliginis TIK-1	Catechol 1,2-dioxygenase	<1 mU/mg protein (below detection limit)

Experimental Protocols

Detailed methodologies are essential for the reproducible study of 4-t-BP biodegradation. The following sections outline typical experimental protocols.

Isolation of 4-t-BP Degrading Microorganisms

Objective: To isolate bacteria or fungi capable of utilizing 4-t-BP as a sole carbon and energy source from environmental samples.

Protocol (for Bacteria from Rhizosphere Sediment):

• Enrichment Culture: Add approximately 1 g (wet weight) of sediment sample to 100 ml of basal salts medium (BSM) containing 0.5 mM 4-t-BP. BSM composition: (NH₄)₂SO₄ (1.0 g/L), K₂HPO₄ (1.0 g/L), NaH₂PO₄ (0.2 g/L), MgSO₄·7H₂O (0.2 g/L), NaCl (0.05 g/L), CaCl₂ (0.05 g/L), and trace elements.

• Incubation: Incubate the mixture at 28°C on a rotary shaker at 120 rpm for 14 days.

• Subculturing: Transfer 1 ml of the enrichment culture to 100 ml of fresh BSM with 0.5 mM 4-t-BP and incubate for another 14 days. Repeat this step for a third transfer.

• Isolation: Serially dilute the enriched culture and spread on BSM agar plates containing 0.5 mM 4-t-BP. Incubate the plates at 28°C until colonies appear.

• Purification: Isolate and purify individual colonies by repeated streaking on fresh plates.

Biodegradation Experiments in Liquid Culture

Objective: To quantify the degradation of 4-t-BP by an isolated microbial strain in a liquid medium.

Protocol:

• Inoculum Preparation: Grow the isolated strain overnight in BSM containing 1.0 mM 4-t-BP.

• Cell Harvesting: Harvest the cells by centrifugation (e.g., 9,600 x g for 10 min at 4°C), wash twice with a sterile phosphate buffer (pH 7.5).

• Degradation Assay: Resuspend the washed cells in fresh BSM containing a known concentration of 4-t-BP (e.g., 1.0 mM) to a starting optical density (OD₆₀₀) of 0.02.

• Incubation: Incubate the cultures at 28°C with shaking (120 rpm) under dark conditions.

• Sampling: At regular time intervals, withdraw aliquots for analysis of 4-t-BP concentration and microbial growth (OD₆₀₀).

• Analysis: Analyze the concentration of 4-t-BP and its metabolites using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Soil Microcosm Study

Objective: To assess the biodegradation of 4-t-BP in a soil matrix.

Protocol (based on general soil microcosm methods):

• Soil Preparation: Collect soil samples, sieve to remove large debris, and characterize the physicochemical properties (pH, organic matter content, etc.).

• Spiking: Artificially contaminate the soil with a known concentration of 4-t-BP dissolved in a suitable solvent. Allow the solvent to evaporate completely.

• Microcosm Setup: Place a known amount of the spiked soil into sterile glass containers. Adjust the moisture content to a desired level (e.g., 60% of water holding capacity).

• Inoculation (if applicable): For bioaugmentation studies, inoculate the soil with a known density of a 4-t-BP degrading microorganism.

• Incubation: Incubate the microcosms in the dark at a controlled temperature (e.g., 25°C).

• Sampling: At specified time points, destructively sample the microcosms.

• Extraction and Analysis: Extract the remaining 4-t-BP and its metabolites from the soil samples using an appropriate solvent extraction method. Analyze the extracts by HPLC or GC-MS.

Analytical Procedures

Objective: To identify and quantify 4-t-BP and its metabolites.

Protocol (GC-MS analysis of metabolites):

• Sample Preparation: Acidify the culture supernatant and extract with an equal volume of ethyl acetate. Dehydrate the organic layer with anhydrous Na₂SO₄ and concentrate it.

• Derivatization (optional but recommended for polar metabolites): Derivatize the extract with a silylating agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide) to improve volatility and thermal stability.

• GC-MS Analysis: Inject the derivatized sample into a GC-MS system.

  • Column: Use a suitable capillary column (e.g., DB-5ms).

  • Temperature Program: Program the oven temperature to achieve separation of the compounds of interest (e.g., hold at 90°C for 1 min, ramp to 150°C at 15°C/min, then to 300°C at 5°C/min, and hold for 6 min).

  • Mass Spectrometry: Operate the mass spectrometer in electron impact (EI) mode and scan a suitable mass range.

• Identification: Identify the metabolites by comparing their mass spectra with a reference library (e.g., NIST).

Visualizations of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key biodegradation pathway and a typical experimental workflow.

Caption: Aerobic degradation pathway of 4-tert-butylphenol by Sphingobium fuliginis.

Caption: General experimental workflow for studying 4-tert-butylphenol biodegradation.

Conclusion

The biodegradation of 4-tert-butylphenol is a complex process mediated by a range of microorganisms in both soil and water environments. The primary aerobic pathway, particularly in well-studied bacteria like Sphingobium fuliginis, involves hydroxylation to 4-tert-butylcatechol followed by meta-ring cleavage. Fungi such as Penicillium species also play a significant role in the degradation of 4-t-BP in soil. While anaerobic degradation pathways are less understood, they may contribute to the transformation of 4-t-BP in anoxic environments. This technical guide provides researchers and environmental scientists with a foundational understanding of the biodegradation pathways of 4-t-BP, along with the methodologies required to further investigate its environmental fate and develop effective bioremediation technologies.

An In-Depth Technical Guide on the Endocrine-Disrupting Effects of 4-tert-Butylphenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-tert-Butylphenol (4-t-BP) is an alkylphenol widely used in industrial applications, including the production of resins, polymers, and as an intermediate in the synthesis of other chemicals. Growing scientific evidence has identified 4-t-BP as an endocrine-disrupting chemical (EDC) with the potential to interfere with the body's hormonal systems. This technical guide provides a comprehensive overview of the endocrine-disrupting effects of 4-t-BP, focusing on its interactions with estrogenic, androgenic, and thyroid pathways. This document summarizes key quantitative data from in vitro and in vivo studies, details relevant experimental protocols, and provides visual representations of the underlying signaling pathways and experimental workflows to support further research and risk assessment.

Core Endocrine-Disrupting Mechanisms of 4-tert-Butylphenol

4-tert-Butylphenol exerts its endocrine-disrupting effects through multiple mechanisms, primarily by interacting with nuclear receptors. The main pathways affected are:

• Estrogenic Activity: 4-t-BP is a known xenoestrogen, meaning it can mimic the effects of the natural estrogen, 17β-estradiol (E2). It achieves this by binding to estrogen receptors (ERα and ERβ), leading to the activation of estrogen-responsive genes. This can disrupt processes regulated by estrogen, such as reproductive development and function.[1][2]

• Anti-Androgenic Activity: 4-t-BP can act as an antagonist to the androgen receptor (AR). By competitively inhibiting the binding of androgens like testosterone and dihydrotestosterone (DHT), it can block the normal signaling pathways required for male sexual development and reproductive health.

• Interaction with Other Nuclear Receptors: Emerging research indicates that 4-t-BP can also modulate the activity of other nuclear receptors, including the Estrogen-Related Receptor-γ (ERRγ), where it acts as an inverse agonist, and the Retinoid X Receptor α (RXRα), where it functions as an agonist. These interactions can lead to a broader range of endocrine-disrupting effects, including metabolic and developmental alterations.

Quantitative Data on Endocrine Disruption

The following tables summarize the quantitative data from various in vitro assays that characterize the interaction of 4-tert-butylphenol with key nuclear receptors.

Table 1: In Vitro Estrogenic and Anti-Androgenic Activity of 4-tert-Butylphenol

Parameter	Receptor	Assay System	Value	Reference
Estrogenic Activity
IC50	Estrogen Receptor α (ERα)	Competitive Binding Assay	1.85 x 10⁻⁹ M	[3]
AUC Score	Estrogen Receptor (ER)	ToxCast ER Agonist Model	0.161 (Active)	[1]
Anti-Androgenic Activity
Antagonistic Effect	Androgen Receptor (AR)	Yeast Two-Hybrid Assay	Moderate	[4]

Table 2: In Vitro Activity of 4-tert-Butylphenol on Other Nuclear Receptors

Parameter	Receptor	Assay System	Value	Reference
EC50	Estrogen-Related Receptor γ (ERRγ)	Reporter Gene Assay	135 nM
IC50	Estrogen-Related Receptor γ (ERRγ)	Competitive Binding Assay	26.1 nM	[5]

Note: Data on RXRα activation by 4-tert-butylphenol is qualitative, indicating agonistic activity, but specific EC50 values were not found in the reviewed literature.

Table 3: In Vivo Effects of 4-tert-Butylphenol on Steroid Hormones in Rats

Species	Exposure	Dose	Effect	Reference
Rat (prenatal)	In utero	0.1 - 100 mg/kg	No decrease in testicular testosterone	[6]
Rat (fetal testis culture)	Ex vivo	100 mg/L	Significant increase in testosterone and progesterone	[6]
Rat (fetal testis culture)	Ex vivo	500 mg/L	Slight initial increase, then return to control testosterone levels	[6]

Note: Comprehensive in vivo dose-response data for the effects of 4-tert-butylphenol on gonadotropins (LH, FSH) and thyroid hormones (T3, T4, TSH) in adult rats are limited in the currently available literature. Studies on the related compound, 4-tert-octylphenol, have shown alterations in LH and FSH levels, suggesting a potential for 4-t-BP to have similar effects.[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key assays used to assess the endocrine-disrupting properties of 4-tert-butylphenol.

In Vitro Assays

This assay is used to screen for substances that can induce or inhibit the interaction between a nuclear receptor and its co-activator.

• Principle: The yeast strain is genetically engineered to express two fusion proteins: one with the ligand-binding domain (LBD) of the nuclear receptor fused to a DNA-binding domain (DBD), and the other with a co-activator protein fused to a transcriptional activation domain (AD). When a ligand (like 4-t-BP) binds to the LBD, it induces a conformational change that allows the co-activator to bind. This brings the DBD and AD in close proximity, activating the transcription of a reporter gene (e.g., lacZ, which produces β-galactosidase).

• Protocol Outline:

  • Yeast Strain Preparation: Co-transform yeast cells (e.g., Saccharomyces cerevisiae Y190) with plasmids expressing the receptor-LBD-DBD and co-activator-AD fusion proteins.

  • Culture Preparation: Pre-incubate the transformed yeast cells overnight at 30°C in a selective medium lacking tryptophan and leucine.

  • Exposure: In a 96-well plate, serially dilute the test compound (4-t-BP) in the medium. Add the yeast cell suspension to each well. Include positive (e.g., 17β-estradiol for ER) and negative (vehicle control) controls.

  • Incubation: Incubate the plate at 30°C for 24-48 hours.

  • Reporter Gene Assay: Measure the activity of the reporter gene product. For β-galactosidase, this can be done using a chemiluminescent substrate.

  • Data Analysis: Quantify the luminescence to determine the agonistic or antagonistic activity of the test compound.

This assay determines the ability of a chemical to compete with a known androgen for binding to the AR.

• Principle: A radiolabeled or fluorescently labeled androgen (e.g., [³H]-R1881) is incubated with a source of AR (e.g., rat prostate cytosol). The test chemical is added in increasing concentrations. If the test chemical binds to the AR, it will displace the labeled androgen, leading to a decrease in the measured signal.

• Protocol Outline:

  • Receptor Preparation: Prepare cytosol from the ventral prostate of rats as the source of the AR.

  • Assay Setup: In a multi-well plate, add the AR preparation, the labeled androgen at a fixed concentration, and varying concentrations of the test chemical (4-t-BP). Include a strong binder (e.g., unlabeled R1881) as a positive control and a vehicle control.

  • Incubation: Incubate the plate overnight at 4°C to allow for competitive binding to reach equilibrium.

  • Separation of Bound and Free Ligand: Use a method like hydroxylapatite or dextran-coated charcoal to separate the receptor-bound labeled androgen from the free labeled androgen.

  • Quantification: Measure the radioactivity or fluorescence of the bound fraction using a scintillation counter or a fluorescence plate reader.

  • Data Analysis: Plot the percentage of bound labeled androgen against the concentration of the test chemical to determine the IC50 value (the concentration of the test chemical that inhibits 50% of the specific binding of the labeled androgen).

This in vitro assay is used to identify substances that affect the production of steroid hormones, particularly testosterone and 17β-estradiol.

• Principle: The H295R human adrenocortical carcinoma cell line expresses most of the key enzymes required for steroidogenesis. By exposing these cells to a test chemical and measuring the levels of hormones secreted into the culture medium, it is possible to screen for interference with the steroidogenic pathway.

• Protocol Outline:

  • Cell Culture: Culture H295R cells in a suitable medium until they reach the desired confluence.

  • Exposure: Replace the culture medium with fresh medium containing various concentrations of the test chemical (4-t-BP). Include a solvent control and positive controls that are known to induce (e.g., forskolin) and inhibit (e.g., prochloraz) steroidogenesis.

  • Incubation: Incubate the cells with the test chemical for 48 hours.

  • Hormone Measurement: Collect the culture medium and measure the concentrations of testosterone and 17β-estradiol using validated methods such as ELISA or LC-MS/MS.

  • Cell Viability Assay: Assess the viability of the cells after exposure to ensure that the observed effects on hormone production are not due to cytotoxicity.

  • Data Analysis: Compare the hormone levels in the treated groups to the solvent control to determine if the test chemical significantly alters steroid hormone production.

In Vivo Assay

This in vivo screening assay is used to detect the estrogenic activity of a chemical by measuring its effect on uterine weight in female rodents.

• Principle: The uterus is a target organ for estrogens, and its weight increases in response to estrogenic stimulation. By administering a test chemical to ovariectomized (to remove the influence of endogenous estrogens) or immature female rats and then measuring the uterine weight, one can assess the chemical's estrogenic potential.

• Protocol Outline:

  • Animal Model: Use either immature female rats (around 21 days old) or adult ovariectomized female rats.

  • Dosing: Administer the test chemical (4-t-BP) daily for three consecutive days via oral gavage or subcutaneous injection. Include a vehicle control group and a positive control group treated with a known estrogen (e.g., ethinyl estradiol).

  • Necropsy: On the day after the last dose, euthanize the animals and carefully dissect the uterus, removing any adhering fat and connective tissue.

  • Uterine Weight Measurement: Weigh the uterus (wet weight). The uterus may also be blotted to obtain a "blotted" weight.

  • Data Analysis: Compare the mean uterine weight of the treated groups to the vehicle control group. A statistically significant increase in uterine weight indicates estrogenic activity.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by 4-tert-butylphenol and a general workflow for endocrine disruptor screening.

Estrogenic Signaling Pathway

Caption: Estrogenic action of 4-tert-Butylphenol via ER activation.

Anti-Androgenic Signaling Pathway

Caption: Anti-androgenic action of 4-t-BP through AR inhibition.

RXRα-Mediated Signaling Pathway

Caption: 4-t-BP's activation of RXRα and heterodimer signaling.

Endocrine Disruptor Screening Workflow (OECD Conceptual Framework)

Caption: OECD conceptual framework for endocrine disruptor testing.

Conclusion

4-tert-Butylphenol is a chemical with demonstrable endocrine-disrupting properties, primarily acting as an estrogen receptor agonist and an androgen receptor antagonist. Furthermore, its interactions with other nuclear receptors like ERRγ and RXRα suggest a complex toxicological profile that warrants further investigation. The data and protocols presented in this guide are intended to provide a solid foundation for researchers and drug development professionals to design and interpret studies on 4-t-BP and other potential endocrine disruptors. A comprehensive understanding of its mechanisms of action is essential for accurate risk assessment and the development of safer alternatives. Further in vivo research is needed to fully elucidate the dose-response relationships for its effects on the hypothalamic-pituitary-gonadal and thyroid axes.

References

• 1. Predicting estrogen receptor activation by a group of substituted phenols: An integrated approach to testing and assessment case study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Predicting estrogen receptor activation by a group of substituted phenols: An integrated approach to testing and assessment case study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activities of the OECD related to endocrine disruptors - ECETOC [ecetoc.org]
• 4. researchgate.net [researchgate.net]
• 5. Androgen and Progesterone Receptors Are Targets for Bisphenol A (BPA), 4-Methyl-2,4-bis-(P-Hydroxyphenyl)Pent-1-Ene—A Potent Metabolite of BPA, and 4-Tert-Octylphenol: A Computational Insight | PLOS One [journals.plos.org]
• 6. Effects of neonatal exposure to 4-tert-octylphenol, diethylstilbestrol, and flutamide on steroidogenesis in infantile rat testis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Exposure of neonatal female rats to p-tert-octylphenol disrupts afternoon surges of luteinizing hormone, follicle-stimulating hormone and prolactin secretion, and interferes with sexual receptive behavior in adulthood - PubMed [pubmed.ncbi.nlm.nih.gov]

Aquatic Toxicity of 4-tert-Butylphenol: A Technical Guide for Researchers

An in-depth examination of the ecotoxicological effects of 4-tert-butylphenol on fish and invertebrate species, detailing acute and chronic toxicity data, endocrine-disrupting mechanisms, and standardized testing protocols.

Introduction

4-tert-Butylphenol (4-t-BP) is an organic compound used in the manufacturing of resins, polymers, and as an antioxidant.[1] Its presence in aquatic environments, stemming from industrial and municipal wastewater discharges, has raised environmental concerns.[1][2] This technical guide provides a comprehensive overview of the aquatic toxicity of 4-tert-butylphenol, with a specific focus on its effects on fish and invertebrates. The document synthesizes key toxicity data, outlines standardized experimental methodologies, and illustrates relevant biological pathways and experimental workflows. This guide is intended for researchers, scientists, and professionals in drug development and environmental risk assessment.

Quantitative Toxicity Data

The aquatic toxicity of 4-tert-butylphenol is characterized by its potential to cause harm to aquatic organisms at various trophic levels. The following tables summarize the key acute and chronic toxicity data for fish and invertebrate species exposed to 4-tert-butylphenol.

Toxicity to Fish

4-tert-Butylphenol has been shown to be toxic to fish, with effects observed on mortality, development, and endocrine function.[3][4]

Species	Endpoint	Duration	Value (mg/L)	Reference
Oncorhynchus mykiss (Rainbow Trout)	LC50	96 h	5.1	[5]
Heteropneustes fossilis (Stinging Catfish)	LC50	96 h	27.8	[4]
Pimephales promelas (Fathead Minnow)	LOEC (VTG induction, female)	128 d	0.255	[1]

LC50 (Lethal Concentration 50): The concentration of a chemical that is lethal to 50% of the test organisms within a specified time. LOEC (Lowest Observed Effect Concentration): The lowest tested concentration of a substance that has been observed to cause a statistically significant effect. VTG (Vitellogenin): An egg yolk precursor protein, the induction of which in male or juvenile fish is a biomarker for estrogenic endocrine disruption.

Toxicity to Invertebrates

Aquatic invertebrates are also susceptible to the toxic effects of 4-tert-butylphenol.

Species	Endpoint	Duration	Value (mg/L)	Reference
Daphnia magna (Water Flea)	EC50	48 h	4.7	[5]

EC50 (Effective Concentration 50): The concentration of a chemical that causes a defined effect in 50% of the test organisms within a specified time. For Daphnia, this is typically immobilization.

Experimental Protocols

The data presented in this guide are primarily derived from standardized ecotoxicological tests. The following sections detail the methodologies for the key experiments cited.

OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a chemical that is lethal to 50% of the test fish (LC50) over a 96-hour period.[5]

• Test Organism : Commonly used species include rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio).[5][6]

• Procedure : Fish are exposed to a range of concentrations of the test substance in a static or semi-static system.[5] At least five concentrations in a geometric series are typically used.[7][8]

• Endpoint : Mortality is recorded at 24, 48, 72, and 96 hours.[5][7]

• Data Analysis : The LC50 values and their 95% confidence intervals are calculated for each observation period where possible.[9]

OECD 202: Daphnia sp., Acute Immobilisation Test

This guideline is designed to assess the acute toxicity of chemicals to daphnids, most commonly Daphnia magna.[10][11][12]

• Test Organism : Young daphnids, less than 24 hours old at the start of the test.[10][12]

• Procedure : The daphnids are exposed to the test substance at a range of concentrations (at least five) for a period of 48 hours.[11][12] The test can be static or semi-static.[11]

• Endpoint : Immobilisation is the primary endpoint, defined as the inability to swim within 15 seconds after gentle agitation.[11][13] Observations are made at 24 and 48 hours.[10][12]

• Data Analysis : The results are used to calculate the EC50 at 48 hours, which is the concentration that immobilizes 50% of the daphnids.[10][11]

Mechanisms of Toxicity and Signaling Pathways

4-tert-Butylphenol is recognized as an endocrine-disrupting chemical (EDC).[3][4] Its structural similarity to natural estrogens allows it to interfere with the endocrine system of aquatic organisms.[4]

One of the primary mechanisms of its endocrine-disrupting action is through the estrogen receptor signaling pathway.[5] 4-t-BP can bind to estrogen receptors, leading to the inappropriate activation of estrogen-responsive genes.[5] In fish, this can lead to the induction of vitellogenin (vtg) synthesis in males, a biomarker of estrogenic exposure.[4] Studies have also shown that 4-t-BP can downregulate the expression of genes such as cyp19a1a, which is involved in ovarian aromatase production.[4]

Recent research in zebrafish (Danio rerio) has also indicated that 4-tert-butylphenol can induce oxidative stress and apoptosis through the p53-bcl-2/bax-capase3 pathway.[3] Furthermore, it has been shown to cause cardiotoxicity and hypopigmentation by altering the expression of genes related to cardiac development and melanin synthesis.[3] Other studies in zebrafish have demonstrated that 4-t-BP can impair liver function by inducing excessive lipid accumulation through the disruption of lipid metabolism pathways.[14]

Experimental workflow for acute aquatic toxicity testing.

Simplified signaling pathway for 4-t-BP endocrine disruption.

Conclusion

The available data clearly indicate that 4-tert-butylphenol is toxic to both fish and aquatic invertebrates.[1] Its acute toxicity, coupled with its proven endocrine-disrupting capabilities, underscores the potential risk it poses to aquatic ecosystems. The standardized testing protocols outlined in this guide provide a framework for the continued evaluation of 4-tert-butylphenol and other potentially hazardous chemicals. Further research into the chronic, sublethal, and transgenerational effects of 4-tert-butylphenol is warranted to fully understand its environmental impact.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. The toxicity of 4-tert-butylphenol in early development of zebrafish: morphological abnormality, cardiotoxicity, and hypopigmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. eurofins.com.au [eurofins.com.au]
• 10. biotecnologiebt.it [biotecnologiebt.it]
• 11. shop.fera.co.uk [shop.fera.co.uk]
• 12. oecd.org [oecd.org]
• 13. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 14. 4-tert-Butylphenol impairs the liver by inducing excess liver lipid accumulation via disrupting the lipid metabolism pathway in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Environmental Fate and Transport of 4-tert-butylphenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the environmental fate and transport of 4-tert-butylphenol (4-t-BP), a compound used in the manufacturing of resins, plastics, and other industrial products.[1] Its presence in various environmental compartments has prompted research into its persistence, mobility, and potential ecological effects. This document synthesizes key data and methodologies to support environmental risk assessments and inform research and development activities.

Physicochemical Properties

The environmental behavior of 4-tert-butylphenol is largely governed by its physicochemical properties. It is a white solid with a distinct phenolic odor and is sparingly soluble in water.[2][3] Key quantitative properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₁₄O	[2]
Molecular Weight	150.22 g/mol	[2][4]
Melting Point	99 °C (210.2 °F)	[2][5]
Boiling Point	238 °C (460.4 °F)	[2][5]
Water Solubility	Insoluble	[2][4][5]
Vapor Pressure	1 mmHg at 70 °C (158 °F)	[4]
log Kₒw (Octanol-Water Partition Coefficient)	3.3	[6]
pKa	10.16	[2]
Henry's Law Constant	0.02 Pa·m³/mol	[6]

Environmental Fate

The fate of 4-tert-butylphenol in the environment is determined by a combination of transport and degradation processes. Due to its physicochemical properties, it is expected to partition to soil and water following its release.[6]

Biodegradation: Biodegradation is a significant pathway for the removal of 4-tert-butylphenol from the environment. Studies have shown that it can be completely mineralized, although it is not considered readily biodegradable.[6] Certain bacteria, such as Sphingobium fuliginis, isolated from rhizosphere sediment, can utilize 4-tert-butylphenol as a sole carbon and energy source.[7][8] The degradation is often initiated by hydroxylation to 4-tert-butylcatechol, followed by a meta-cleavage pathway.[7] The presence of aquatic plants like Phragmites australis and Spirodela polyrrhiza can enhance biodegradation in their rhizosphere.[8][9]

Photodegradation: 4-tert-butylphenol is expected to degrade rapidly in the atmosphere through reactions with hydroxyl radicals, with a calculated half-life of approximately 3.2 hours.[6] In aquatic environments, photodegradation also occurs. Direct photolysis can produce 4-tert-butylcatechol and dimers.[10] The presence of photocatalysts like titanium dioxide (TiO₂) can significantly enhance the degradation rate under UV or solar light.[11][12][13] For instance, complete degradation of a 5 ppm solution was achieved in 60 minutes using a silver carbonate (Ag₂CO₃) photocatalyst under simulated solar light.[14][15]

Abiotic Degradation: Hydrolysis is not considered a major degradation pathway for 4-tert-butylphenol due to the absence of hydrolysable functional groups. It is stable in water at pH levels of 4, 7, and 9.[6]

Caption: Proposed aerobic biodegradation pathway of 4-tert-butylphenol.

Soil: With an estimated organic carbon-water partition coefficient (Koc) of 1290, 4-tert-butylphenol is expected to have low mobility in soil.[2] It will predominantly exist in its neutral form in the environment due to its high pKa, and will tend to adsorb to soil organic matter.[2] Sorption to soil and sediment is a key factor governing its environmental distribution.[16]

Water: In aquatic systems, 4-tert-butylphenol partitions to suspended solids and sediment.[17] Its low water solubility and moderate octanol-water partition coefficient indicate a tendency to move from the water column to solid phases.[18][19] Concentrations in Australian surface waters have been detected below 100 ng/L, while higher concentrations have been found in more industrialized regions globally.[6]

Air: The low Henry's Law constant suggests that volatilization from water surfaces is not a significant transport process.[6] Its short atmospheric half-life also indicates that long-range atmospheric transport is unlikely.[6]

Caption: Logical relationships in the environmental transport and fate of 4-tert-butylphenol.

4-tert-butylphenol has a low potential to bioaccumulate in aquatic organisms.[6] The measured log Kow of 3.3 is below the typical threshold for bioaccumulation concern.[6] Bioconcentration factor (BCF) values measured in fish are low to moderate, further supporting a low potential for bioaccumulation.[2]

Organism	BCF Value	Exposure Duration	Reference
Carp (Cyprinus carpio)	20-88 L/kg	8 weeks	[2]
Golden Ide (Leuciscus idus melanotus)	120 L/kg	30 days	[2]
Green Algae (Chlorella fusca)	30 L/kg	1 day	[2]

Experimental Protocols

The data presented in this guide are generated using standardized testing protocols, often following guidelines from the Organisation for Economic Co-operation and Development (OECD).

This ready biodegradability test evaluates the potential for microorganisms to break down a substance in an aerobic aqueous medium.

• Inoculum: The source of microorganisms is typically activated sludge from a sewage treatment plant.[6]

• Test System: A defined volume of mineral medium, the test substance (as the sole source of organic carbon), and the inoculum are combined in a flask.

• Incubation: The flasks are incubated in the dark at a constant temperature for 28 days.

• Measurement: The degradation is followed by measuring the dissolved organic carbon (DOC) at regular intervals.

• Endpoint: A substance is considered readily biodegradable if it shows more than 60% DOC removal within a 10-day window during the 28-day period.

This test determines the bioconcentration factor (BCF) of a chemical in fish.

• Test Organism: A suitable fish species, such as carp (Cyprinus carpio), is selected.[2]

• Exposure: The fish are exposed to a constant, low concentration of the test substance in water for a defined period (the uptake phase).

• Depuration: After the exposure period, the fish are transferred to clean water for a depuration phase.

• Sampling: Fish and water samples are taken at regular intervals during both phases.

• Analysis: The concentration of the test substance in the fish tissue and water is measured.

• Calculation: The BCF is calculated as the ratio of the concentration of the chemical in the fish to the concentration in the water at steady-state.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. 4-tert-Butylphenol | C10H14O | CID 7393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 4. 4-TERT-BUTYL PHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. 4-tert-Butylphenol | 98-54-4 | TCI AMERICA [tcichemicals.com]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Occurrence of 4-tert-butylphenol (4-t-BP) biodegradation in an aquatic sample caused by the presence of Spirodela polyrrhiza and isolation of a 4-t-BP-utilizing bacterium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. Aqueous photodegradation of 4-tert-butylphenol: By-products, degradation pathway and theoretical calculation assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Ti2O3/TiO2-Assisted Solar Photocatalytic Degradation of 4-tert-Butylphenol in Water [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. ee.hnu.edu.cn [ee.hnu.edu.cn]
• 17. benchchem.com [benchchem.com]
• 18. solubilityofthings.com [solubilityofthings.com]
• 19. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

In Vitro Estrogenic Activity of 4-tert-Butylphenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-butylphenol (4-t-BP) is an organic compound widely used in the production of resins, polymers, and other industrial products. Due to its structural similarity to natural estrogens, there is growing interest in its potential to interact with the endocrine system. This technical guide provides an in-depth overview of the in vitro estrogenic activity of 4-tert-butylphenol, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways and workflows. The evidence strongly suggests that 4-tert-butylphenol exhibits weak estrogenic activity in a variety of in vitro models.[1][2]

Quantitative Data Summary

The estrogenic activity of 4-tert-butylphenol has been quantified in several in vitro assay systems. The following tables summarize the available data, providing key metrics for comparison.

Table 1: Estrogen Receptor Binding Affinity of 4-tert-Butylphenol

Assay System	Endpoint	Value	Reference Compound	Notes
Rat Uterine Cytosol Competitive Binding Assay	Relative Binding Affinity (RBA)	~0.01%	17β-Estradiol	4-t-BP binds to the estrogen receptor with an affinity approximately 10,000-fold lower than 17β-estradiol.[3]
Human Estrogen-Related Receptor-γ (ERR-γ) Binding Assay	IC50	Not Determined (extremely weak)	Bisphenol A (BPA)	While structurally similar to compounds that bind ERR-γ, 4-tert-butylphenol showed almost no binding activity for this receptor.[4]

Table 2: Transcriptional Activation Potency of 4-tert-Butylphenol

Assay System	Endpoint	Value	Reference Compound	Notes
ToxCast ER Agonist Assay	Area Under the Curve (AUC) Model Score	0.161	-	A score ≥ 0.1 is considered active, indicating that 4-tert-butylphenol is a weak estrogen receptor agonist in this high-throughput screening platform.[1]
Yeast Two-Hybrid Assay	EC50	Not explicitly quantified in snippets	17β-Estradiol	Described as a weak estrogenic compound in this assay system.[2]
MCF-7 Cell Proliferation (E-SCREEN) Assay	Relative Proliferative Effect (RPE)	Not explicitly quantified in snippets	17β-Estradiol	4-tert-butylphenol has been shown to stimulate the proliferation of estrogen-responsive MCF-7 cells.[3]

Experimental Protocols

A variety of in vitro assays are employed to characterize the estrogenic activity of compounds like 4-tert-butylphenol. Below are detailed methodologies for the key experiments cited.

Estrogen Receptor (ER) Competitive Binding Assay

This assay determines the ability of a test compound to compete with a radiolabeled estrogen for binding to the estrogen receptor.

• Materials:

  • Rat uterine cytosol preparation (source of estrogen receptors)

  • [³H]-17β-Estradiol (radiolabeled ligand)

  • Test compound (4-tert-butylphenol)

  • Hydroxyapatite (HAP) slurry

  • Wash buffers and scintillation fluid

• Procedure:

  • Preparation of Rat Uterine Cytosol: Uteri from ovariectomized rats are homogenized in a buffer to isolate the cytosolic fraction containing the estrogen receptors.

  • Competitive Binding Incubation: A constant concentration of [³H]-17β-estradiol is incubated with the uterine cytosol preparation in the presence of increasing concentrations of the test compound (4-tert-butylphenol).

  • Separation of Bound and Unbound Ligand: The mixture is incubated to reach equilibrium. A hydroxyapatite slurry is then added to bind the receptor-ligand complexes.

  • Washing: The HAP is washed to remove any unbound [³H]-17β-estradiol.

  • Quantification: The amount of radioactivity bound to the HAP is measured using a scintillation counter.

  • Data Analysis: The concentration of the test compound that inhibits 50% of the binding of [³H]-17β-estradiol to the estrogen receptor (IC50) is calculated. The Relative Binding Affinity (RBA) is then determined by comparing the IC50 of the test compound to the IC50 of a reference estrogen (e.g., 17β-estradiol).

Yeast Two-Hybrid Reporter Gene Assay

This assay utilizes genetically modified yeast to detect ligand-induced interaction between the estrogen receptor and a coactivator protein, leading to the expression of a reporter gene.

• Materials:

  • Saccharomyces cerevisiae strain engineered to express the human estrogen receptor (hER) ligand-binding domain (LBD) fused to a DNA-binding domain (DBD) and a coactivator protein fused to a transcriptional activation domain (AD).

  • A reporter gene (e.g., lacZ for β-galactosidase) under the control of a promoter containing the appropriate response elements.

  • Yeast growth media and appropriate substrates for the reporter enzyme (e.g., CPRG for β-galactosidase).

  • Test compound (4-tert-butylphenol).

• Procedure:

  • Yeast Culture: The engineered yeast strain is cultured in a suitable medium.

  • Exposure to Test Compound: The yeast cells are exposed to various concentrations of 4-tert-butylphenol.

  • Incubation: The cultures are incubated to allow for ligand binding, receptor-coactivator interaction, and subsequent expression of the reporter gene.

  • Reporter Gene Assay: The activity of the reporter enzyme (e.g., β-galactosidase) is measured. For β-galactosidase, this typically involves lysing the yeast cells and adding a chromogenic substrate.

  • Data Analysis: The estrogenic activity is quantified by measuring the color change, which is proportional to the amount of reporter enzyme produced. The results are often expressed as the concentration of the test compound that produces a half-maximal response (EC50).

MCF-7 Cell Proliferation (E-SCREEN) Assay

This assay is based on the principle that estrogenic compounds stimulate the proliferation of the estrogen-responsive human breast cancer cell line, MCF-7.

• Materials:

  • MCF-7 human breast cancer cells.

  • Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS). For estrogenic assays, charcoal-dextran stripped FBS is used to remove endogenous steroids.

  • Test compound (4-tert-butylphenol).

  • Cell proliferation detection reagent (e.g., MTT, sulforhodamine B).

• Procedure:

  • Cell Seeding: MCF-7 cells are seeded into multi-well plates in a culture medium containing charcoal-dextran stripped FBS and allowed to attach and acclimatize.

  • Treatment: The cells are then treated with a range of concentrations of 4-tert-butylphenol. A positive control (e.g., 17β-estradiol) and a vehicle control are included.

  • Incubation: The cells are incubated for a period of several days (typically 6 days) to allow for cell proliferation.

  • Quantification of Cell Proliferation: At the end of the incubation period, the number of cells is quantified using a suitable method. For the sulforhodamine B (SRB) assay, cells are fixed, stained with SRB dye, and the absorbance is measured.

  • Data Analysis: The proliferative effect of the test compound is calculated relative to the vehicle control. The results can be expressed as the Relative Proliferative Effect (RPE), which compares the maximum proliferation induced by the test compound to that induced by 17β-estradiol.

Mandatory Visualizations

Signaling Pathway

The estrogenic activity of 4-tert-butylphenol is primarily mediated through its interaction with the estrogen receptor alpha (ERα). The following diagram illustrates the classical genomic signaling pathway.

Estrogenic signaling pathway of 4-tert-butylphenol.

Experimental Workflow

The following diagram outlines a typical workflow for assessing the in vitro estrogenic activity of a test compound like 4-tert-butylphenol.

Workflow for in vitro estrogenicity testing.

References

• 1. Predicting estrogen receptor activation by a group of substituted phenols: An integrated approach to testing and assessment case study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bura.brunel.ac.uk [bura.brunel.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Direct Evidence Revealing Structural Elements Essential for the High Binding Ability of Bisphenol A to Human Estrogen-Related Receptor-γ - PMC [pmc.ncbi.nlm.nih.gov]

The Microbial Degradation of 4-tert-Butylphenol: A Technical Overview

An In-depth Guide for Researchers and Scientists on the Metabolic Pathways and Experimental Protocols for Studying the Biodegradation of 4-tert-Butylphenol by Environmental Microorganisms.

Introduction

4-tert-butylphenol (4-t-BP) is an alkylphenol compound used extensively in the production of phenolic and polycarbonate resins, as well as epoxy resins.[1][2] Its widespread use has led to its detection in various environmental compartments, including wastewater effluents and surface waters, raising concerns due to its classification as an endocrine-disrupting compound.[2] The microbial-mediated degradation of 4-t-BP represents a crucial process for its removal from contaminated environments. This technical guide provides a comprehensive overview of the metabolic pathways involved in 4-t-BP degradation by environmental microorganisms, with a particular focus on the well-studied bacterium Sphingobium fuliginis. It also details the experimental protocols for investigating this process and presents key quantitative data from relevant studies.

Microbial Metabolism of 4-tert-Butylphenol

The primary mechanism for the aerobic biodegradation of 4-tert-butylphenol by bacteria involves an initial hydroxylation of the aromatic ring, followed by ring cleavage. The most well-documented pathway is the meta-cleavage pathway, which has been extensively studied in Sphingobium fuliginis strains TIK-1 and OMI.[1][3][4]

The Sphingobium fuliginis Pathway

Sphingobium fuliginis, a bacterium isolated from the rhizosphere of the common reed (Phragmites australis), has demonstrated a robust capability to utilize 4-t-BP as a sole source of carbon and energy.[1][4] The metabolic cascade in this bacterium proceeds through the following key steps:

• Hydroxylation: The process is initiated by the hydroxylation of 4-tert-butylphenol to form 4-tert-butylcatechol.[1][5] This initial step is a critical activation of the stable phenolic ring.

• meta-Cleavage: The resulting 4-tert-butylcatechol undergoes intradiol cleavage, a reaction catalyzed by a catechol 2,3-dioxygenase.[1] This enzymatic step breaks open the aromatic ring between the two hydroxyl groups.

• Downstream Metabolism: The ring cleavage product is further metabolized, leading to the formation of intermediates such as 3,3-dimethyl-2-butanone, which are then channeled into central metabolic pathways.[1][5] Pyruvic acid has also been proposed as a downstream metabolite.[2]

The degradation activity in S. fuliginis is inducible, meaning the enzymes involved in the pathway are synthesized in the presence of 4-t-BP.[1]

Metabolic pathway of 4-tert-butylphenol in S. fuliginis.

Quantitative Degradation Data

Studies on Sphingobium fuliginis strain TIK-1 have provided quantitative data on its degradation capabilities. The strain has been shown to completely degrade 1.0 mM of 4-tert-butylphenol within 12 hours of incubation.[1][5] The degradation of the intermediate, 4-tert-butylcatechol, is also rapid, with 1.0 mM being completely degraded within 9 hours.[1] The table below summarizes key quantitative findings from the study of S. fuliginis TIK-1.

Compound	Initial Concentration (mM)	Time for Complete Degradation (hours)	Microorganism	Reference
4-tert-butylphenol	1.0	12	Sphingobium fuliginis TIK-1	[1][5]
4-tert-butylcatechol	1.0	9	Sphingobium fuliginis TIK-1	[1]

Furthermore, the specific growth rate of S. fuliginis TIK-1 has been determined for various alkylphenols, highlighting its preference for 4-tert-butylphenol.

Substrate	Specific Growth Rate (h⁻¹)	Microorganism	Reference
4-tert-butylphenol	0.22	Sphingobium fuliginis TIK-1	[1]
4-sec-butylphenol	0.15	Sphingobium fuliginis TIK-1	[1]
4-tert-pentylphenol	0.094	Sphingobium fuliginis TIK-1	[1]
4-isopropylphenol	0.091	Sphingobium fuliginis TIK-1	[1]

Experimental Protocols

The investigation of 4-tert-butylphenol metabolism by microorganisms involves a series of well-defined experimental procedures, from the isolation of capable strains to the analysis of degradation products.

Isolation and Enrichment of 4-t-BP Degrading Microorganisms

• Sample Collection: Samples are collected from environments likely to be contaminated with alkylphenols, such as industrial wastewater, river sediments, or the rhizosphere of plants in polluted areas.[1]

• Enrichment Culture: The collected sample is incubated in a basal salts medium (BSM) containing 4-tert-butylphenol as the sole carbon source.[1] This selective pressure enriches for microorganisms capable of utilizing the target compound.

• Isolation: Following successful enrichment, the culture is serially diluted and plated on solid BSM with 4-t-BP to isolate individual colonies.[1]

Degradation Experiments

• Inoculum Preparation: A pure culture of the isolated microorganism is grown in a suitable medium (e.g., nutrient broth or BSM with a readily available carbon source) to obtain sufficient biomass. The cells are then harvested by centrifugation, washed, and resuspended in fresh BSM.

• Degradation Assay: The washed cell suspension is inoculated into BSM containing a known concentration of 4-tert-butylphenol (e.g., 1.0 mM).[1] The cultures are incubated under controlled conditions (e.g., 30°C with shaking).

• Sampling and Analysis: Aliquots of the culture are withdrawn at regular intervals. The samples are typically centrifuged to remove bacterial cells, and the supernatant is analyzed for the concentration of 4-t-BP and its metabolites.[1]

Analytical Methods

• High-Performance Liquid Chromatography (HPLC): HPLC is a common method for quantifying the concentration of 4-t-BP in culture supernatants.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used to identify and confirm the structure of metabolic intermediates.[1][5] Samples may require derivatization before analysis.

Workflow for studying 4-t-BP metabolism.

Broader Degradative Capabilities

Interestingly, microorganisms capable of degrading 4-tert-butylphenol often exhibit a broader substrate range. For instance, S. fuliginis can also degrade other alkylphenols, including those with isopropyl, sec-butyl, and tert-pentyl side chains.[1][5] The same strain has also been shown to degrade various bisphenols, such as bisphenol A (BPA), through a similar pathway involving phenolic ring hydroxylation and meta-cleavage.[3][6] This suggests that the enzymatic machinery for 4-t-BP degradation may have a relaxed substrate specificity, which is advantageous for the bioremediation of environments co-contaminated with various phenolic compounds.

Conclusion

The microbial metabolism of 4-tert-butylphenol, particularly by bacteria such as Sphingobium fuliginis, is a key process in the natural attenuation of this environmental contaminant. The well-characterized meta-cleavage pathway provides a clear framework for understanding the biochemical transformations involved. The experimental protocols and analytical methods outlined in this guide offer a robust approach for researchers to further investigate and harness these microbial capabilities for bioremediation applications. The quantitative data presented underscores the efficiency of these microorganisms in degrading 4-t-BP and related compounds. Future research may focus on the genetic and enzymatic basis of this degradation pathway, as well as its optimization for in-situ and ex-situ treatment technologies.

References

• 1. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Occurrence of 4-tert-butylphenol (4-t-BP) biodegradation in an aquatic sample caused by the presence of Spirodela polyrrhiza and isolation of a 4-t-BP-utilizing bacterium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The 4-tert-butylphenol-utilizing bacterium Sphingobium fuliginis OMI can degrade bisphenols via phenolic ring hydroxylation and meta-cleavage pathway. | Semantic Scholar [semanticscholar.org]

Thermal Degradation Profile of 4-tert-Butylphenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the thermal degradation profile of 4-tert-butylphenol (4-t-BP), an organic compound widely used in the production of phenolic and polycarbonate resins, as an intermediate for antioxidants, and as a chain terminator in polymer synthesis.[1][2][3] Understanding its behavior at elevated temperatures is critical for ensuring process safety, predicting product stability, and controlling impurity profiles in high-temperature applications. This document outlines the degradation pathways in both inert and oxidative atmospheres, presents quantitative data from thermal analysis, and provides detailed experimental protocols.

Executive Summary

The thermal degradation of 4-tert-butylphenol proceeds through distinct pathways dictated by temperature and the surrounding atmosphere.

• Low-Temperature Degradation (<250°C): In an inert atmosphere, 4-t-BP exhibits initial weight loss starting around 140°C, which concludes near 200°C. This phase is characterized by melting, volatilization, and initial decomposition, primarily involving the loss of the tert-butyl group.

• High-Temperature Inert Atmosphere Degradation (>400°C): At elevated temperatures (400-465°C), the primary degradation mechanisms are isomerization, leading to the formation of 2-tert-butylphenol and 3-tert-butylphenol, and dealkylation, which yields phenol and isobutylene.[4]

• Oxidative Atmosphere Degradation: In the presence of oxygen, degradation begins at lower temperatures compared to an inert atmosphere.[5] The mechanism is initiated by the formation of a phenoxy free radical, which leads to a complex cascade of reactions producing oxidized species such as quinones and, upon complete combustion, carbon oxides.[6][7]

This guide synthesizes available data to provide a robust framework for professionals working with this compound.

Quantitative Thermal Analysis Data

The thermal stability of 4-tert-butylphenol has been characterized using Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA). The data presented below is compiled from literature sources and provides key temperature points for degradation events.

Table 1: Thermogravimetric and Differential Thermal Analysis (TGA/DTA) Data for 4-tert-Butylphenol [8]

Parameter	Value	Conditions
Melting Point (Tₘ) - DTA Endotherm	102.55 °C	Inert Atmosphere
Onset of Decomposition (TGA)	~142 °C	Inert Atmosphere
Decomposition Peak (DTA)	175.54 °C	Inert Atmosphere
End of Decomposition (TGA)	~204 °C	Inert Atmosphere
Mass Loss (142-204°C)	58.08 %	Inert Atmosphere

Table 2: Principal Thermal Degradation Products of 4-tert-Butylphenol

Temperature Range	Atmosphere	Major Products	Minor Products / Intermediates
400 - 465 °C	Inert (Pyrolysis)	Phenol, Isobutylene, 2-tert-Butylphenol, 3-tert-Butylphenol[4]	tert-Butyl radical, Phenoxy radical
> 500 °C	Oxidative (Combustion)	Carbon Oxides (CO, CO₂)[7]	Quinone-type structures, various oxidized aromatic compounds[6]

Thermal Degradation Pathways and Mechanisms

The degradation of 4-tert-butylphenol is a free-radical process, with distinct pathways depending on the presence of oxygen.[9]

Inert Atmosphere (Pyrolysis)

In the absence of oxygen, the degradation is primarily driven by high thermal energy, leading to isomerization and dealkylation.[4]

• Dealkylation: The primary pathway involves the homolytic cleavage of the C-C bond between the aromatic ring and the tert-butyl group. This results in the formation of a phenol molecule and an isobutylene molecule. This is a common mechanism for hindered phenols.[6]

• Isomerization: At high temperatures (above 400°C), the tert-butyl group can migrate to the ortho and meta positions, resulting in the formation of 2-tert-butylphenol and 3-tert-butylphenol. This occurs through a radical-mediated rearrangement.[4]

References

• 1. JP2003040822A - Method for producing 4-tert-butylphenol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. 2,4,6-Tri-tert-butylphenol - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 6. benchchem.com [benchchem.com]
• 7. 4-tert-Butylphenol | C10H14O | CID 7393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of 4-tert-Butylphenol in Water Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of 4-tert-butylphenol (4-t-BP) in water samples. The protocols outlined below cover various analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and spectrophotometric methods. This document is intended to guide researchers in selecting and implementing the most suitable method based on their specific requirements for sensitivity, selectivity, and available instrumentation.

Introduction

4-tert-Butylphenol is an organic compound used in the manufacturing of resins, plastics, and other industrial products.[1] Its presence in water sources is a growing environmental concern due to its potential endocrine-disrupting properties.[1] Accurate and sensitive analytical methods are crucial for monitoring its levels in various aqueous matrices to ensure environmental safety and compliance with regulatory standards. The choice of analytical technique often depends on the sample matrix, required detection limits, and the complexity of the sample.[2]

Overview of Analytical Methods

Several analytical techniques can be employed for the determination of 4-tert-butylphenol in water. The most common and robust methods include:

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and selective method, often requiring derivatization for polar analytes to improve volatility.[3] It is considered a powerful technique for the separation, identification, and quantification of semi-volatile organic compounds.[3]

• High-Performance Liquid Chromatography (HPLC): Suitable for less volatile or thermally labile compounds, often coupled with UV or Mass Spectrometry detectors.[2][4]

• Spectrophotometric Methods: A colorimetric approach that can be cost-effective but may have limitations in terms of selectivity and sensitivity compared to chromatographic methods.[5][6]

• Electrochemical Sensors: An emerging technology offering rapid and on-site detection capabilities, though sample matrix effects can be a challenge.[7][8]

The general workflow for the analysis of 4-tert-butylphenol in water samples involves sample collection, preparation (extraction and concentration), instrumental analysis, and data processing.[2]

Quantitative Data Summary

The following tables summarize the performance characteristics of various analytical methods for the determination of 4-tert-butylphenol in water samples, providing a basis for method comparison.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Methods

Method	Sample Matrix	LOD (ng/L)	LOQ (µg/L)	Recovery (%)	Reference
DLLME-GC-MS/MS	Final Effluent	6.0	0.01	89.8 - 96.7	[9]
DLLME-GC-MS/MS	Surface Water	5.7	0.01	96.7	[9]
DLLME-GC-MS/MS	Crude Sewage	55.8	0.1	98.2	[9]
GC-MS	Water	-	0.1	-	[10]

LOD: Limit of Detection; LOQ: Limit of Quantification; DLLME: Dispersive Liquid-Liquid Microextraction

Table 2: Liquid Chromatography (LC) Methods

Method	Sample Matrix	LOD (ng/L)	LOQ (ng/L)	Recovery (%)	Reference
LC-MS/MS	Drinking Water	100	-	85.3 - 97.4	[11]
LC-ESI-MS/MS	Water	-	0.1 - 20.0	80.1 - 110.2	[12]
HPLC-DAD	Culture Medium	1.0 (µg/mL)	-	-	[13]

LOD: Limit of Detection; LOQ: Limit of Quantification; LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry; LC-ESI-MS/MS: Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry; HPLC-DAD: High-Performance Liquid Chromatography with Diode-Array Detection

Table 3: Other Methods

Method	Sample Matrix	LOD	LOQ	Recovery (%)	Reference
Spectrophotometry (CPE)	Water	0.1403 (µg/mL)	0.4210 (µg/mL)	-	[6]
Electrochemical Sensor	Water	15 (nM)	-	-	[14]

LOD: Limit of Detection; LOQ: Limit of Quantification; CPE: Cloud Point Extraction

Experimental Protocols

Protocol 1: Determination of 4-tert-Butylphenol by GC-MS

This protocol describes the analysis of 4-tert-butylphenol in water samples using Gas Chromatography-Mass Spectrometry following solid-phase extraction.

4.1.1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection: Collect water samples in clean amber glass vials to minimize photodegradation. Ensure there is no significant headspace in the vial.[9]

• Filtration: Filter the water sample through a 0.45 µm glass fiber filter to remove any suspended solids.[2]

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by sequentially passing 6 mL of a methanol/acetone mixture (3:2, v/v), 6 mL of methanol, and finally 6 mL of reagent water. It is crucial not to let the cartridge dry out during this process.[3]

• Sample Loading: Acidify the filtered water sample (e.g., 1 L) to a pH of approximately 2 using hydrochloric acid. Pass the acidified sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.[3]

• Cartridge Washing: Wash the cartridge to remove potential interferences.[2]

• Elution: Elute the retained analytes from the cartridge.

• Solvent Evaporation: Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.[3]

• Derivatization (if necessary): To improve the volatility of 4-tert-butylphenol for GC-MS analysis, a derivatization step can be performed. For example, the hydroxyl group can be converted to a trimethylsilyl (TMS) ether.[15]

• Reconstitution: Reconstitute the dried residue in a suitable solvent (e.g., hexane or dichloromethane) for GC-MS analysis.[16]

4.1.2. Instrumental Analysis: GC-MS

• Gas Chromatograph (GC):

  • Column: A suitable capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase.

  • Injector: Splitless mode.

  • Oven Temperature Program: An example program starts at 60°C, holds for 2 minutes, then ramps to 300°C at a rate of 5°C/min, and holds for 5 minutes.[15]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity, or full scan mode.

4.1.3. Quality Control

• Method Blank: Analyze a method blank with each batch of samples to monitor for contamination.

• Spiked Samples: Analyze spiked samples to assess method recovery and precision.

• Internal Standard: Use a deuterated analog, such as 4-tert-butylphenol-d13, as an internal standard to correct for matrix effects and variations in instrument response.

Protocol 2: Determination of 4-tert-Butylphenol by HPLC

This protocol provides a general method for the analysis of 4-tert-butylphenol in water samples using High-Performance Liquid Chromatography.

4.2.1. Sample Preparation

• Sample Collection and Filtration: Follow the same procedure as described in Protocol 1 (Section 4.1.1).

• Extraction: Perform Solid-Phase Extraction (SPE) as detailed in Protocol 1 (Section 4.1.1, steps 3-7).

• Reconstitution: Reconstitute the final extract in a solvent compatible with the HPLC mobile phase.[2]

4.2.2. Instrumental Analysis: HPLC

• HPLC System: An HPLC system equipped with a UV or Mass Spectrometry detector.[4]

  • Column: A reverse-phase C18 column is commonly used.[2]

  • Mobile Phase: A mixture of acetonitrile, methanol, and water (e.g., 40:40:20 v/v/v) can be used.[17]

  • Flow Rate: A typical flow rate is 1.0 mL/min.

  • Injection Volume: 10-20 µL.

  • Detection: UV detection at the wavelength of maximum absorbance for 4-tert-butylphenol or MS detection for higher selectivity.

4.2.3. Quantification

• Standard Preparation: Prepare a series of standard solutions of 4-tert-butylphenol in the mobile phase to construct a calibration curve.[4]

• Sample Injection: Inject the prepared samples into the HPLC system.[4]

• Data Acquisition and Analysis: Record the chromatograms and determine the peak area corresponding to 4-tert-butylphenol.[4]

• Calculation: Calculate the concentration of 4-tert-butylphenol in the samples by comparing their peak areas to the calibration curve.[4]

Protocol 3: Spectrophotometric Determination of 4-tert-Butylphenol

This protocol is based on the azo coupling reaction for the colorimetric determination of phenolic compounds.

4.3.1. Reagent Preparation

• Prepare solutions of 3-nitroaniline, hydrochloric acid, sodium nitrite, urea, and sodium hydroxide.[6]

4.3.2. Procedure

• Diazotization: Convert 3-nitroaniline to its diazonium salt by reacting it with sodium nitrite in an acidic medium (HCl) in an ice bath.[6]

• Coupling Reaction: Add the 4-tert-butylphenol sample to the diazonium salt solution in an alkaline medium (sodium hydroxide) to form a colored azo dye.[6]

• Measurement: Measure the absorbance of the resulting colored solution at its maximum absorption wavelength using a UV-Vis spectrophotometer.[6]

• Quantification: Determine the concentration of 4-tert-butylphenol from a calibration curve prepared using standard solutions.

Visualizations

Caption: General workflow for the analysis of 4-tert-butylphenol in water samples.

Caption: Detailed workflow for the Solid-Phase Extraction (SPE) procedure.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 7. ICMAB - Electrochemical sensor to detect water pollutants in situ [icmab.es]
• 8. chemspectro.com [chemspectro.com]
• 9. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 10. 4-Tert-butylphenol - analysis - Analytice [analytice.com]
• 11. researchgate.net [researchgate.net]
• 12. library.dphen1.com [library.dphen1.com]
• 13. mdpi.com [mdpi.com]
• 14. Frontiers | Direct and Sensitive Electrochemical Detection of Bisphenol A in Complex Environmental Samples Using a Simple and Convenient Nanochannel-Modified Electrode [frontiersin.org]
• 15. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Frontiers | Simultaneous Removal and Extraction of Bisphenol A and 4-tert-butylphenol From Water Samples Using Magnetic Chitosan Particles [frontiersin.org]

Application of 4-tert-butylphenol in Epoxy Resin Formulations: A Technical Overview for Researchers

For researchers, scientists, and professionals in drug development, 4-tert-butylphenol (PTBP) presents a versatile tool for modifying and enhancing the properties of epoxy resin formulations. This document provides detailed application notes, experimental protocols, and an exploration of the underlying mechanisms of PTBP's action in epoxy systems.

4-tert-butylphenol is an organic compound utilized in the production of various polymers, including epoxy and polycarbonate resins.[1][2] In epoxy formulations, it primarily functions as a modifier to tailor the resin's properties for specific applications, such as specialized adhesives, coatings, and composites.[2] Its monofunctional nature also allows it to act as a chain stopper, providing a method to control the molecular weight and network structure of the polymer.[1]

Key Applications and Effects

The incorporation of 4-tert-butylphenol into epoxy resin formulations can lead to several beneficial modifications of the final cured product. These modifications are primarily aimed at improving the processability of the resin and enhancing its physical and thermal properties.

1. Viscosity Reduction: PTBP can act as a reactive diluent, which can lower the viscosity of the uncured epoxy resin. This is particularly advantageous in applications requiring good flow and wetting of substrates, such as in coatings and composite manufacturing.

2. Increased Flexibility: The introduction of the bulky tert-butyl group can disrupt the tightly packed cross-linked network of the epoxy resin. This disruption increases the free volume within the polymer structure, leading to enhanced flexibility and toughness of the cured material.

3. Enhanced Thermal Resistance: While seemingly counterintuitive to its role in increasing flexibility, PTBP can also contribute to improved thermal stability. This is often achieved through the synthesis of PTBP-based phenolic resins which are then incorporated into the epoxy formulation.

4. Molecular Weight Control: As a monofunctional phenol, PTBP can react with epoxy groups, terminating the polymer chain growth at that point.[1] This "end-capping" function is a crucial method for controlling the molecular weight and, consequently, the overall properties of the resulting polymer.[1]

Quantitative Impact on Epoxy Resin Properties

Table 1: Effect of Modifier Concentration on Curing Characteristics

Modifier Concentration (wt%)	Typical Change in Peak Exotherm Temperature	Typical Change in Time to Peak Exotherm
0	Baseline	Baseline
5	2-5% Increase	15-30% Increase
10	4-8% Increase	30-60% Increase
15	6-10% Increase	50-80% Increase
20	8-12% Increase	60-100% Increase
Note: The addition of a modifier can retard the curing reaction, leading to a higher peak exotherm temperature reached over a longer period. Data is illustrative and based on general observations of reactive diluents in epoxy systems.[3]

Table 2: Effect of Modifier Concentration on Thermal Properties

Modifier Concentration (wt%)	Typical Change in Glass Transition Temperature (Tg)
0	Baseline
5	1-3% Decrease
10	3-6% Decrease
15	5-9% Decrease
20	8-12% Decrease
Note: The introduction of a modifier that increases free volume typically leads to a moderate reduction in the glass transition temperature.[3]

Table 3: Effect of Modifier Concentration on Mechanical Properties

Modifier Concentration (wt%)	Typical Change in Tensile Modulus	Typical Change in Tensile Strength	Typical Change in Elongation at Break
0	Baseline	Baseline	Baseline
5	1-4% Increase	0-3% Decrease	5-15% Increase
10	3-7% Increase	2-6% Decrease	10-25% Increase
15	5-10% Increase	4-8% Decrease	20-40% Increase
20	8-15% Increase	6-12% Decrease	30-60% Increase
Note: A moderate increase in modulus can be observed at lower concentrations, while tensile strength may slightly decrease. A significant increase in flexibility is indicated by the elongation at break.[3]

Experimental Protocols

The following protocols provide a general framework for the incorporation of 4-tert-butylphenol as a modifier in an epoxy resin formulation and the subsequent characterization of the cured product.

Protocol 1: Preparation of a 4-tert-butylphenol Modified Epoxy Resin Formulation

Materials:

• Bisphenol A diglycidyl ether (DGEBA) based epoxy resin

• 4-tert-butylphenol (PTBP), flakes or powder

• Amine-based curing agent (e.g., triethylenetetramine - TETA)

• Beakers

• Stirring rod or mechanical stirrer

• Heating mantle or hot plate with magnetic stirring capability

• Vacuum oven or desiccator

Procedure:

• Preparation of the Epoxy-PTBP Blend:

  • Determine the desired weight percentage of PTBP in the final formulation (e.g., 5, 10, 15, 20 wt%).

  • In a clean, dry beaker, weigh the appropriate amount of DGEBA epoxy resin.

  • Gently heat the epoxy resin to approximately 60-70 °C to reduce its viscosity.

  • Gradually add the pre-weighed PTBP to the heated epoxy resin while stirring continuously until the PTBP is completely dissolved and a homogenous mixture is obtained.

  • Allow the mixture to cool to room temperature.

• Incorporation of the Curing Agent:

  • Calculate the stoichiometric amount of the amine curing agent required to cure the epoxy resin. Note: The addition of PTBP does not typically alter the required amount of curing agent for the epoxy component.

  • At room temperature, add the calculated amount of curing agent to the epoxy-PTBP blend.

  • Mix thoroughly for 2-3 minutes, ensuring a uniform dispersion of the curing agent. Avoid excessive mixing to prevent the introduction of air bubbles.

• Degassing:

  • Place the mixture in a vacuum oven or desiccator at room temperature and apply a vacuum to remove any entrapped air bubbles. Degassing is complete when bubble formation ceases.

• Casting and Curing:

  • Pour the degassed mixture into a pre-heated mold.

  • Cure the formulation in an oven following a recommended curing schedule (e.g., 2 hours at 80 °C followed by a post-cure of 3 hours at 120 °C). The optimal curing schedule should be determined experimentally, for instance, by using Differential Scanning Calorimetry (DSC).

Protocol 2: Characterization of the Cured Epoxy Resin

1. Thermal Analysis (DSC):

• Use a Differential Scanning Calorimeter to determine the glass transition temperature (Tg) of the cured samples.

• Heat a small sample (5-10 mg) in a sealed aluminum pan from room temperature to a temperature above the expected Tg at a controlled heating rate (e.g., 10 °C/min).

• The Tg can be determined from the inflection point of the heat flow curve.

2. Mechanical Testing:

• Prepare dog-bone shaped specimens according to ASTM D638 for tensile testing.

• Use a universal testing machine to measure tensile strength, tensile modulus, and elongation at break.

• Prepare rectangular specimens according to ASTM D790 for flexural testing to determine flexural strength and modulus.

• Prepare specimens according to ASTM D256 for Izod impact testing to evaluate toughness.

3. Rheological Analysis:

• Use a rheometer with parallel plate geometry to measure the viscosity of the uncured resin mixture as a function of temperature and shear rate.

• Monitor the change in viscosity over time at a constant temperature to determine the pot life and gel time of the formulation.

Mechanisms of Action and Visualization

The primary roles of 4-tert-butylphenol in modifying epoxy resins can be visualized through the following diagrams, illustrating the experimental workflow and the conceptual mechanism of chain termination.

Caption: Experimental workflow for preparing and characterizing PTBP-modified epoxy resins.

Caption: Mechanism of chain termination by 4-tert-butylphenol in an epoxy resin network.

References

• 1. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]

Application Note: Protocol for GC-MS Analysis of 4-tert-butylphenol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive protocol for the quantitative analysis of 4-tert-butylphenol in various environmental matrices using Gas Chromatography-Mass Spectrometry (GC-MS). 4-tert-butylphenol is an organic compound used in the production of resins, curing agents, and other industrial products, leading to its potential presence as an environmental contaminant.[1] This document outlines detailed methodologies for sample preparation, including solid-phase extraction (SPE) for aqueous samples and solvent extraction for solid matrices, followed by derivatization and GC-MS analysis. The described methods are designed to offer high sensitivity and selectivity for the detection and quantification of 4-tert-butylphenol.

Introduction

4-tert-butylphenol (4-t-BP) is an important industrial chemical that has been identified as an endocrine-disrupting compound (EDC).[1] Its detection in water bodies at concentrations from ng/L to µg/L raises concerns for aquatic life and human health.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of semi-volatile organic compounds like 4-tert-butylphenol. For polar analytes such as phenols, a derivatization step is often necessary to increase their volatility and thermal stability, making them suitable for GC-MS analysis.[2] This application note details a robust workflow for the analysis of 4-tert-butylphenol in environmental samples.

Experimental Protocols

Sample Preparation

The choice of sample preparation method depends on the sample matrix. Below are protocols for water and solid samples.

2.1.1. Water Samples: Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for extracting phenolic compounds from aqueous matrices.[2]

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 6 mL of methanol/acetone (3:2, v/v), followed by 6 mL of methanol, and finally 6 mL of reagent water. Ensure the cartridge does not go dry.[2]

• Sample Loading: Acidify a 1 L water sample to approximately pH 2 with hydrochloric acid. Pass the acidified sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.[2]

• Cartridge Washing: After loading, wash the cartridge with a small volume of reagent water to remove interferences.

• Elution: Elute the retained 4-tert-butylphenol from the cartridge with a suitable organic solvent, such as dichloromethane or a mixture of methanol and dichloromethane.

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[2]

• Reconstitution: Reconstitute the residue in 1 mL of a suitable solvent (e.g., acetonitrile or the derivatization solvent) for the subsequent derivatization step.[2]

2.1.2. Solid Samples (Soil, Sediment): Solvent Extraction

This protocol is based on methods for extracting phenolic compounds from solid matrices.[2]

• Sample Preparation: Air-dry the soil or sediment sample and sieve it to remove large debris and ensure homogeneity.[2][3]

• Extraction: Place 10 g of the homogenized sample into a beaker. Add a suitable extraction solvent, such as dichloromethane. Perform extraction using a method like Soxhlet extraction for 2 hours or ultrasonic extraction.[2][3]

• Centrifugation/Filtration: Centrifuge the extract at 3000 rpm for 10 minutes or filter it to separate the solvent from the solid particles.[2]

• Solvent Evaporation: Carefully transfer the supernatant to a clean vial and evaporate to dryness under a gentle stream of nitrogen.[2]

• Reconstitution: Reconstitute the residue in 1 mL of a suitable solvent for derivatization.[2]

2.1.3. Wine Samples: Headspace Solid-Phase Microextraction (SPME)

This method is suitable for the analysis of alkylphenols in wine.[4][5]

• Sample Preparation: Place a 10 mL wine sample into a 20 mL SPME glass vial with approximately 2 g of NaCl and 50 μL of a suitable internal standard solution (e.g., 4-tert-butylphenol-d13 at 5 mg/L).[4][5]

• Extraction: Close the vial and perform headspace SPME extraction for 20 minutes at 40°C.[4][5]

Derivatization (Silylation)

To enhance the volatility of 4-tert-butylphenol for GC-MS analysis, the hydroxyl group is converted to its trimethylsilyl (TMS) ether.[2]

• To the 1 mL reconstituted extract, add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[6]

• Seal the vial and heat at 70°C for 15 minutes.[2]

• Cool the vial to room temperature before GC-MS analysis.[2]

GC-MS Analysis

The following GC-MS parameters can be used as a starting point and should be optimized for the specific instrument.

2.3.1. GC-MS Parameters

Parameter	Value
Gas Chromatograph
Column	5MS UI 30 m x 0.25 mm x 0.25 µm or equivalent[4]
Injector Temperature	260°C[4]
Injection Mode	Splitless[4]
Injection Volume	1 µL
Carrier Gas	Helium[4]
Flow Rate	1 mL/min[4]
Oven Program	Initial temperature 50°C, then ramp at 10°C/min to 300°C and hold for 3 minutes.[4]
Mass Spectrometer
Transfer Line Temp.	300°C[4]
Ion Source Temp.	250°C[4]
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
SIM Ions for 4-t-BP	To be determined based on the mass spectrum of the derivatized compound. For underivatized 4-tert-butylphenol, a characteristic ion is m/z 135.[4]

2.3.2. GC-MS/MS Parameters

For higher selectivity and sensitivity, a triple quadrupole mass spectrometer can be used.

Parameter	Value
Gas Chromatograph
Column	5MS UI 30 m x 0.25 mm x 0.25 µm or equivalent[4]
Injector Temperature	250°C[4]
Injection Mode	Pulsed-Split (2:1 ratio)[4]
Carrier Gas	Helium[4]
Flow Rate	2 mL/min[4]
Oven Program	Initial temperature 50°C, ramp at 25°C/min to 130°C, then 10°C/min to 170°C, then 25°C/min to 300°C.[4]
Mass Spectrometer
Transfer Line Temp.	300°C[4]
Ion Source Temp.	250°C[4]
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be optimized for the specific derivatized analyte.

Data Presentation

Quantitative data for the analysis of 4-tert-butylphenol from various matrices are summarized below.

Table 1: Method Performance for 4-tert-butylphenol in Water Samples [7]

Parameter	Final Effluent	Surface Water	Crude Sewage
LOD (ng/L)	6.0	5.7	55.8
MRL (ng/L)	10	10	100
Recovery (%)	89.8 (at 100 ng/L)	96.7 (at 800 ng/L)	98.2 (at 8000 ng/L)
RSD (%)	7.17 (at 100 ng/L)	4.46 (at 800 ng/L)	3.95 (at 8000 ng/L)
Bias (%)	-4.18 (Low Std.)	0.26 (High Std.)	-
RSD (%)	6.66 (Low Std.)	5.04 (High Std.)	-

Table 2: General Performance of GC-MS Methods for Phenolic Compounds [8]

Parameter	Typical GC-MS Performance
Linearity (R²)	> 0.99
Accuracy (% Recovery)	80 - 113%
Precision (%RSD)	Intraday: < 15%, Interday: < 15%
Limit of Detection (LOD)	Typically in the low ng/mL range
Limit of Quantitation (LOQ)	~1 µg/L

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for the GC-MS analysis of 4-tert-butylphenol.

Caption: General experimental workflow for GC-MS analysis of 4-tert-butylphenol.

Caption: Workflow for Solid-Phase Extraction (SPE) of water samples.

Caption: Protocol for the derivatization of 4-tert-butylphenol.

Conclusion

The GC-MS method detailed in this application note provides a reliable and sensitive approach for the quantification of 4-tert-butylphenol in environmental samples. Proper sample preparation, including solid-phase or solvent extraction followed by silylation, is critical for achieving accurate and reproducible results.[2] The provided protocols and performance data serve as a valuable resource for researchers, scientists, and drug development professionals involved in the analysis of phenolic compounds. Method validation should be performed in the user's laboratory to ensure the method meets the specific requirements of their application.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms) | OIV [oiv.int]
• 5. oiv.int [oiv.int]
• 6. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis of Phenolic Resins Using 4-tert-butylphenol

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction to 4-tert-butylphenol in Resin Synthesis

4-tert-butylphenol (PTBP) is an organic compound with the formula (CH₃)₃CC₆H₄OH.[1] It is a white solid with a distinct phenolic odor, soluble in organic solvents like ethanol and diethyl ether, but only slightly soluble in water.[1][2] A key application, accounting for a significant portion of its global use, is as a monomer in the production of polymers, particularly phenolic resins.[3] In polymer science, because it is monofunctional with respect to polymerization (having only one hydroxyl group and the para position blocked), 4-tert-butylphenol often acts as a chain terminator or "endcapper".[1][4] This function allows for precise control over the molecular weight and chain growth of polymers like polycarbonates and phenolic resins.[1][2][4]

The synthesis of PTBP-based phenolic resins typically involves the acid- or base-catalyzed reaction of 4-tert-butylphenol with an aldehyde, most commonly formaldehyde.[5][6] The bulky tert-butyl group imparts specific properties to the resulting resin, such as excellent oil solubility, which is highly valued in coatings, varnishes, and adhesives.[7]

Properties and Applications of 4-tert-butylphenol Formaldehyde (PTBP-F) Resins

Para-tertiary-butylphenol formaldehyde resins (PTBP-FR) are thermoplastic polymers known for their use in commercial adhesives, especially those for bonding leather and rubber.[8] Their versatility extends to a wide range of industries and applications, including:

• Adhesives and Sealants: Used in glues for shoes, handbags, belts, furniture, and waterproof applications.[8][9][10]

• Coatings and Inks: A key raw material for printing ink resins, coating resins, industrial varnishes, and wire enamels.[3][4]

• Rubber and Plastics: Employed as tackifying resins in rubber applications and as stabilizers for materials like PVC and styrene.[7][11]

• Other Industrial Uses: Found in the manufacturing of plywood, masonry sealants, motor oil additives, and as a hardener in epoxy resins.[3][9][12]

Types of PTBP-F Resins: Novolacs and Resols

The properties of the final phenolic resin are determined by the reaction conditions, primarily the molar ratio of formaldehyde to 4-tert-butylphenol (F/P ratio) and the type of catalyst (acidic or basic).

• Novolac Resins: These are produced under acidic catalysis with a molar excess of the phenol (F/P ratio < 1).[13] The resulting polymers are thermoplastic, meaning they can be melted and reshaped. They are not cross-linked at this stage and require a curing agent (like hexamethylenetetramine) to form a hardened, three-dimensional network.

• Resol Resins: These are synthesized under basic or alkaline conditions with a molar excess of formaldehyde (F/P ratio > 1).[6][8] The resulting resin contains reactive methylol (-CH₂OH) groups. Resols are thermosetting and can be cured simply by applying heat, which causes them to cross-link without the need for an external curing agent.[8]

Experimental Protocols

Protocol 1: Synthesis of a 4-tert-butylphenol Novolac Resin (Acid-Catalyzed)

This protocol is based on typical acid-catalyzed condensation reactions for producing novolac-type resins.[5][13]

Materials:

• 4-tert-butylphenol (PTBP)

• Formaldehyde (37% aqueous solution)

• p-Toluenesulfonic acid (catalyst)

• Toluene (solvent, optional for viscosity control)

• Sodium hydroxide solution (20%, for neutralization)

• Reaction flask (e.g., 1000 mL four-necked flask) equipped with a mechanical stirrer, thermometer, and reflux condenser.

Procedure:

• Charging the Reactor: To the four-necked reaction flask, add 255g of 4-tert-butylphenol, 61.8g of 2,4-di-tert-butylphenol (as an example of a co-monomer to modify properties), 1.2g of p-toluenesulfonic acid, and 90g of 37% formaldehyde solution.[5] The molar ratio of formaldehyde to total phenols should be less than 1.

• Reaction: Heat the mixture to 100°C while stirring. Maintain the reaction under reflux for 2 hours.[5]

• Dehydration: After the reflux period, configure the apparatus for distillation. Raise the temperature under atmospheric pressure to 190-200°C to remove water and any solvent.[5]

• Neutralization: Cool the mixture slightly and add a 20% aqueous solution of sodium hydroxide to neutralize the acid catalyst.[5]

• Final Distillation (Vacuum): Apply a vacuum (e.g., 100 mm Hg or less) and heat the mixture to 150-170°C to remove any remaining volatile components and unreacted monomers.[11][14] This step is crucial for reducing the free phenol content in the final resin.[11]

• Discharge: The molten resin is then discharged into a stainless steel pan and allowed to cool to room temperature, where it will solidify.[5]

Protocol 2: Synthesis of a 4-tert-butylphenol Resol Resin (Base-Catalyzed)

This protocol is based on the synthesis of resol-type resins, which involves a molar excess of formaldehyde and a basic catalyst.[6][8]

Materials:

• 4-tert-butylphenol (PTBP)

• Formaldehyde (37% aqueous solution)

• Sodium hydroxide (50% aqueous solution, catalyst)

• Xylene (solvent, optional)

• Reaction kettle equipped with a reflux condenser and stirrer.

Procedure:

• Charging the Reactor: In a polymerization kettle, add 4-tert-butylphenol and an optional solvent like xylene. Agitate until the mixture is homogeneous.[6]

• Catalyst Addition: Add water followed by a 50% aqueous solution of sodium hydroxide.[6]

• Formaldehyde Addition: Add the formaldehyde solution. The molar ratio of formaldehyde to PTBP should be greater than 1, for example, a ratio of 1.5:1 to 2.5:1 is common.[6] One study found an optimal F/P molar ratio of 1.8 for their specific synthesis.[15]

• Reaction: Heat the mixture to a temperature between 60°C and 95°C.[6][15] Maintain this temperature for a set period, for instance, 2.5 hours at 95°C, to allow for the formation of methylolphenols.[15]

• Neutralization (Optional) and Dehydration: After the reaction, the mixture can be neutralized with an acid. Subsequently, water is removed via atmospheric and/or vacuum distillation until the desired viscosity or solids content is reached.

• Discharge: The resulting liquid resol resin is cooled and stored for later use.

Data Summary

Table 1: Physical and Chemical Properties of 4-tert-butylphenol

Property	Value	Reference
CAS Number	98-54-4	[1]
Molecular Formula	C₁₀H₁₄O	[1]
Molar Mass	150.221 g/mol	[1]
Appearance	White solid (flakes or crystals)	[2][16]
Melting Point	99.5 °C	[1]
Boiling Point	239.8 °C	[1]
Density	0.908 g/cm³ (at 20 °C)	[1]

| Solubility in Water | 0.6 g/L (at 20 °C) |[1] |

Table 2: Example Reaction Parameters for Novolac Resin Synthesis

Parameter	Value	Reference
Catalyst	Acidic (e.g., p-toluenesulfonic acid, oxalic acid)	[5][13]
F/P Molar Ratio	< 1.0 (e.g., 0.3 to 0.9)	[13]
Reaction Temperature	100 °C (Reflux)	[5]
Reaction Time	2 hours	[5]

| Dehydration/Distillation Temp. | Up to 200 °C (Atmospheric), 150-170 °C (Vacuum) |[5][11] |

Table 3: Example Reaction Parameters for Resol Resin Synthesis

Parameter	Value	Reference
Catalyst	Basic (e.g., NaOH, Triethylamine)	[6][15]
F/P Molar Ratio	> 1.0 (e.g., 1.5 to 2.5)	[6][15]
Reaction Temperature	60 - 95 °C	[6][15]

| Reaction Time | ~2.5 hours |[15] |

Table 4: Properties of Synthesized PTBP-F Resins

Property	Resin Type	Value	Reference
Softening Point	Novolac	80 - 130 °C	[11]
Softening Point	Novolac (Example)	120 °C	[5]
Number Average MW	Novolac	800 - 2000 g/mol	[11]

| Free Monomer Content | Novolac (Optimized) | < 0.5% |[11] |

Visualizations

Caption: General workflow for PTBP-F resin synthesis.

Caption: Synthesis pathways for Novolac and Resol resins.

Safety Precautions

Researchers must handle all chemicals with care, following appropriate safety protocols. 4-tert-butylphenol is suspected of impairing fertility and may cause harm to an unborn child.[2] It is also very toxic to aquatic life with long-lasting effects.[2] Formaldehyde is a known carcinogen and sensitizer. All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times. Consult the Safety Data Sheet (SDS) for each chemical before use.

References

• 1. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 2. Para-tert-Butylphenol (PTBP) for High-Quality Resin Production [penpet.com]
• 3. An Ultimate Guide To Para Tertiary Butyl Phenol - Vinati Organics Limited [vinatiorganics.com]
• 4. Para Tertiary Butyl Phenol (PTBP), 4 Tert Butylphenol - CAS 98-54-4 | Vinati Organics Ltd [vinatiorganics.com]
• 5. CN108503759B - Synthesis method of alkyl phenolic resin - Google Patents [patents.google.com]
• 6. US9765174B2 - Modified phenolic resins and methods of making and using the same as reinforcing resins - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]
• 8. Para tertiary butylphenol formaldehyde resin - Wikipedia [en.wikipedia.org]
• 9. chemotechnique.se [chemotechnique.se]
• 10. What is 4-tert-Butylphenolformaldehyde resin (PTBP) and where is it found? [chuanhechem.com.cn]
• 11. WO2017153050A1 - Process for the preparation of novolac alkylphenol resins - Google Patents [patents.google.com]
• 12. mdpi.com [mdpi.com]
• 13. JP4727958B2 - Method for producing novolac type phenolic resin - Google Patents [patents.google.com]
• 14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 15. researchgate.net [researchgate.net]
• 16. 4-Tert-Butylphenol(PTBP), materials for Phenolic resin and Polycarbonate - Blog [gpcchem.com]

HPLC-based quantification of 4-tert-butylphenol in environmental matrices

An Application Note on the HPLC-Based Quantification of 4-tert-butylphenol in Environmental Matrices

Introduction

4-tert-butylphenol (4-t-BP) is an organic compound used in the manufacturing of phenolic resins, polycarbonates, and other industrial products.[1] Its presence in the environment, particularly in aquatic ecosystems, is a growing concern due to its potential endocrine-disrupting effects on wildlife and humans.[2][3] Consequently, the accurate and sensitive quantification of 4-t-BP in various environmental matrices such as water, soil, and sediment is crucial for environmental monitoring and risk assessment.[1] High-Performance Liquid Chromatography (HPLC) is a powerful and widely used analytical technique for the determination of 4-t-BP and other related alkylphenols in environmental samples.[1][2] This application note provides detailed protocols for sample preparation and HPLC analysis for the quantification of 4-t-BP in environmental matrices.

Principle of the Method

The method involves the extraction of 4-tert-butylphenol from the environmental matrix, followed by separation and quantification using reverse-phase High-Performance Liquid Chromatography (RP-HPLC). A C18 column is commonly used for the separation, which retains the nonpolar 4-t-BP.[1] The mobile phase typically consists of a mixture of acetonitrile and/or methanol with water.[4][5] Detection is commonly achieved using an Ultraviolet (UV) detector, as phenolic compounds absorb UV light. For higher sensitivity and selectivity, a Fluorescence Detector (FLD) or a Mass Spectrometry (MS) detector can be employed.[6][7] Quantification is performed by comparing the peak area of the analyte in the sample to a calibration curve generated from standards of known concentrations.

Experimental Protocols

Protocol 1: Sample Preparation for Water Samples (Wastewater, River Water, Tap Water)

This protocol details the extraction and concentration of 4-t-BP from aqueous samples using Solid-Phase Extraction (SPE), a common technique for preparing water samples for analysis.[8][9]

Materials:

• Water sample (e.g., 500 mL)

• Glass fiber filters (0.45 µm)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or polymeric reverse-phase, 60 mg)[8]

• Methanol (HPLC grade)

• Deionized water

• Methanol/Water solutions (10% and 70% v/v)[8][9]

• 2-propanol

• Methyl tert-butyl ether (MTBE)

• Nitrogen gas supply for evaporation

• Vortex mixer

Procedure:

• Filtration: To remove suspended solids, filter the water sample through a 0.45 µm glass fiber filter.[1]

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 2 mL of methanol, followed by 2 mL of deionized water.[8]

• Sample Loading: Pass the filtered water sample (e.g., 500 mL) through the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.[9]

• Cartridge Washing: Wash the cartridge with 3 mL of a water/methanol mixture (70:30, v/v) to remove polar interferences.[9]

• Cartridge Drying: Dry the cartridge under a vacuum for about 30 minutes to remove residual water.[9]

• Elution: Elute the retained 4-t-BP from the cartridge with two 3-mL portions of a 2-propanol/MTBE mixture (10:90, v/v).[9]

• Solvent Evaporation: Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.[8][9]

• Reconstitution: Reconstitute the dry residue in 200 µL of a water/acetonitrile mixture (80:20, v/v) or a solvent compatible with the HPLC mobile phase.[1][9] Vortex the sample for 15 seconds to ensure it is fully dissolved.[9]

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter before injecting it into the HPLC system.

Caption: Workflow for water sample preparation using SPE.

Protocol 2: Sample Preparation for Soil and Sediment Samples

This protocol describes a general procedure for extracting 4-t-BP from solid environmental matrices.[1]

Materials:

• Soil or sediment sample

• Sieve

• Conical flask

• Methanol (HPLC grade)

• Ultrasonic bath (sonicator)

• Centrifuge

• Rotary evaporator

• Hexane (HPLC grade)

• Methanol/Water solution (1:1, v/v)

• 0.45 µm syringe filters

Procedure:

• Homogenization: Air-dry the soil or sediment sample and pass it through a sieve to achieve a uniform particle size.[1]

• Extraction: Weigh 1 gram of the dried, powdered sample into a conical flask.[10] Add 20 mL of methanol and sonicate for 30 minutes.[10]

• Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes to separate the solid particles from the solvent.[10]

• Supernatant Collection: Carefully collect the supernatant (the liquid extract).

• Repeat Extraction: Repeat the extraction process (steps 2-4) on the remaining solid pellet twice more to ensure complete extraction.[10]

• Solvent Evaporation: Pool the collected supernatants and evaporate the solvent to dryness using a rotary evaporator under reduced pressure.[10]

• Extract Cleanup (Liquid-Liquid Extraction): Re-dissolve the dried extract in 5 mL of a methanol:water (1:1, v/v) solution.[10] To remove nonpolar interferences like lipids, perform a liquid-liquid extraction by adding an equal volume of hexane and shaking vigorously.[10] Allow the layers to separate and discard the upper hexane layer.

• Final Preparation: The remaining methanol/water layer containing the 4-t-BP is now ready for analysis. Filter the extract through a 0.45 µm syringe filter before injection into the HPLC system.

Caption: Workflow for soil and sediment sample preparation.

Protocol 3: HPLC Instrumental Analysis

The following are typical HPLC conditions suitable for the analysis of 4-tert-butylphenol.[1][2][6] Optimization may be required for specific applications or matrices.

Instrumentation & Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a UV or FLD detector.[9]

• Column: Reverse-phase C18 or C8 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[1][2][6]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 65:35 v/v).[6] A mixture of acetonitrile, methanol, and water (40:40:20) has also been used.[4][5]

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 40°C.[6]

• Injection Volume: 20 µL.

• Detector:

  • UV Detector: Wavelength set at 225 nm or 275 nm.

  • Fluorescence Detector (FLD): Excitation wavelength (λex) at 220 nm and emission wavelength (λem) at 315 nm for higher sensitivity.[11]

Standard Preparation and Calibration:

• Stock Solution: Prepare a stock solution of 4-tert-butylphenol standard in methanol at a concentration of 1 mg/mL.[10]

• Working Standards: From the stock solution, prepare a series of calibration standards by serial dilution in the mobile phase, ranging from approximately 0.05 µg/mL to 10 µg/mL.[10]

• Calibration Curve: Inject the calibration standards into the HPLC system and record the peak areas. Plot a calibration curve of peak area versus concentration. The linearity of the curve should be verified by a correlation coefficient (r²) of ≥ 0.999.[12]

Quantitative Data Summary

The performance of HPLC methods for 4-t-BP quantification can be summarized by several key parameters. The tables below present typical values reported in various studies.

Table 1: Method Validation Parameters for 4-t-BP Analysis

Parameter	Value	Matrix	Reference
Linearity Range	0.5 - 50.0 ng/mL	Drinking Water	[7]
Correlation Coefficient (r²)	0.9998	Drinking Water	[7]
Limit of Detection (LOD)	0.1 ng/mL	Drinking Water	[7]
Limit of Quantification (LOQ)	0.1 - 20.0 ng/L	Aquatic Environment	[9]

Table 2: Recovery Rates of 4-t-BP from Spiked Water Samples

Sample Matrix	Spiking Concentration	Recovery (%)	Analytical Method	Reference
Tap Water	0.5 - 1.5 µg/mL	95.4 - 101.2%	SPE-HPLC	[4]
River Water	0.5 - 1.5 µg/mL	92.8 - 98.2%	SPE-HPLC	[4]
Drinking Water	Not specified	85.3 - 97.4%	SPE-LC-MS/MS	[7]
Environmental Waters	Not specified	80.1 - 110.2%	SPE-LC-MS/MS	[9]

Method Validation

To ensure reliable and accurate results, the analytical method must be validated. Key validation parameters include:

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.[13]

• Linearity: The method's ability to produce test results that are directly proportional to the analyte's concentration within a given range.[12][13]

• Accuracy: The closeness of the test results to the true value, often assessed by determining the recovery of a known amount of spiked analyte in a sample matrix.[14] The mean recovery should typically be within 100 ± 2%.[14]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD), which should ideally be ≤ 2%.[12][14]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentrations of the analyte that can be reliably detected and quantified, respectively.[14] LOD is often determined at a signal-to-noise ratio of 3:1, while LOQ is at 10:1.[12][13]

Conclusion

This application note provides a comprehensive guide with detailed protocols for the quantification of 4-tert-butylphenol in environmental water and soil samples using HPLC. The described methods, involving Solid-Phase Extraction or solvent extraction for sample preparation followed by reverse-phase HPLC analysis, are robust and reliable for monitoring this environmental contaminant.[1] Proper method validation is essential to ensure the accuracy and precision of the obtained results, which are critical for environmental impact assessments.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of 4-tert-octylphenol in surface water samples of Jinan in China by solid phase extraction coupled with GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Simultaneous Removal and Extraction of Bisphenol A and 4-tert-butylphenol From Water Samples Using Magnetic Chitosan Particles [frontiersin.org]
• 5. frontiersin.org [frontiersin.org]
• 6. HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. library.dphen1.com [library.dphen1.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. demarcheiso17025.com [demarcheiso17025.com]
• 13. m.youtube.com [m.youtube.com]
• 14. pharmtech.com [pharmtech.com]

Application Notes and Protocols: 4-tert-butylphenol (4-TBP) as a Stabilizer in PVC and Other Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-butylphenol (4-TBP) is a hindered phenolic antioxidant used as a stabilizer in various polymers, including polyvinyl chloride (PVC), to prevent degradation caused by heat, light, and oxidation. Its primary function is to interrupt the free-radical chain reactions that lead to the deterioration of polymer properties, thereby extending the material's lifespan and maintaining its physical and chemical integrity. These notes provide an overview of 4-TBP's mechanism of action, applications, and protocols for evaluating its stabilizing efficacy.

Mechanism of Action: Free-Radical Scavenging

As a hindered phenolic antioxidant, 4-TBP functions by donating the hydrogen atom from its hydroxyl group to reactive polymer peroxy radicals (ROO•) and alkyl radicals (R•). This process neutralizes the highly reactive radicals, terminating the degradation chain reaction. The resulting 4-tert-butylphenoxyl radical is sterically hindered and resonance-stabilized, making it less reactive and less likely to initiate new degradation chains.

Signaling Pathway: Stabilization of Polymers by 4-tert-butylphenol

Caption: Free-radical scavenging mechanism of 4-tert-butylphenol in polymers.

Applications

4-tert-butylphenol is utilized in a variety of polymers to enhance their stability and durability. Key applications include:

• Polyvinyl Chloride (PVC): 4-TBP is an effective stabilizer for both rigid and flexible PVC applications, such as pipes, window profiles, and packaging, where it helps to maintain color and mechanical properties during high-temperature processing and end-use.

• Polycarbonates and Phenolic Resins: It acts as a critical monomer or modifier in the synthesis of these resins, contributing to their strength and clarity.

• Other Polymers: Its antioxidant properties are also beneficial in stabilizing rubber, lubricating oils, and as an ultraviolet absorber in paints and coatings to protect against photodegradation.

Quantitative Data on Stabilizer Performance

The effectiveness of 4-TBP as a stabilizer can be quantified through various analytical techniques. The following tables provide a template for presenting such data, with illustrative examples based on typical performance of hindered phenolic antioxidants.

Table 1: Thermal Stability of PVC Formulations

Stabilizer System	Concentration (phr)	Congo Red Test (minutes at 180°C)	Oxidative Induction Time (OIT) (minutes at 200°C)
Unstabilized PVC	0	5 - 10	< 5
4-tert-butylphenol	0.5	25 - 35	15 - 25
4-tert-butylphenol	1.0	40 - 50	30 - 40
Commercial Stabilizer A	1.0	45 - 55	35 - 45
Commercial Stabilizer B	1.0	35 - 45	25 - 35

Table 2: Color Stability of PVC Formulations After Heat Aging (180°C for 60 minutes)

Stabilizer System	Concentration (phr)	Yellowness Index (ASTM D1925)
Unstabilized PVC	0	> 50 (Dark Brown/Black)
4-tert-butylphenol	0.5	15 - 25
4-tert-butylphenol	1.0	10 - 20
Commercial Stabilizer A	1.0	8 - 15
Commercial Stabilizer B	1.0	12 - 22

Table 3: Mechanical Properties of PVC Formulations After Thermal Aging (100°C for 168 hours)

Stabilizer System	Concentration (phr)	Tensile Strength Retention (%)	Elongation at Break Retention (%)
Unstabilized PVC	0	< 50	< 30
4-tert-butylphenol	0.5	80 - 90	70 - 80
4-tert-butylphenol	1.0	85 - 95	75 - 85
Commercial Stabilizer A	1.0	90 - 98	80 - 90
Commercial Stabilizer B	1.0	82 - 92	72 - 82

Experimental Protocols

Evaluation of Thermal Stability

5.1.1. Congo Red Test (Based on ISO 182-1:1990)

This method determines the time until the evolution of hydrogen chloride (HCl) gas from the thermal degradation of PVC.

• Apparatus: Oil bath with temperature control, test tubes, Congo Red indicator paper.

• Procedure:

  • Prepare PVC samples with and without the stabilizer.

  • Place a small, weighed amount of the PVC sample into a test tube.

  • Moisten a strip of Congo Red paper and place it in the upper part of the test tube.

  • Immerse the test tube in the oil bath maintained at a constant temperature (e.g., 180°C).

  • Record the time required for the Congo Red paper to turn from red to blue, indicating the release of HCl.

• Interpretation: A longer time indicates better thermal stability.

5.1.2. Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (DSC) (Based on ASTM D3895)

This test measures the time until the onset of exothermic oxidation of the material.

• Apparatus: Differential Scanning Calorimeter (DSC).

• Procedure:

  • Place a small, weighed sample of the polymer into an aluminum DSC pan.

  • Heat the sample to a specified isothermal temperature (e.g., 200°C) under an inert nitrogen atmosphere.

  • Once the temperature has stabilized, switch the purge gas to oxygen at the same flow rate.

  • Record the time from the introduction of oxygen until the onset of the exothermic oxidation peak.

• Interpretation: A longer OIT value indicates greater resistance to oxidative degradation.

Evaluation of Color Stability

Yellowness Index (Based on ASTM E313 or D1925)

This method quantifies the change in color of the polymer after exposure to heat or UV light.

• Apparatus: Spectrophotometer or colorimeter.

• Procedure:

  • Prepare polymer plaques of a standard thickness.

  • Measure the initial color and calculate the Yellowness Index of the unaged samples.

  • Subject the plaques to accelerated aging conditions (e.g., in an oven at a specific temperature for a set duration).

  • After aging, allow the samples to cool to room temperature.

  • Measure the color of the aged samples and calculate the Yellowness Index.

• Interpretation: A lower Yellowness Index indicates better color stability.

Evaluation of Mechanical Properties After Aging

Tensile Testing (Based on ASTM D638)

This protocol assesses the retention of mechanical properties after accelerated aging.

• Apparatus: Universal testing machine with an extensometer.

• Procedure:

  • Prepare dumbbell-shaped specimens from the polymer formulations.

  • Conduct tensile tests on the unaged specimens to determine the initial tensile strength and elongation at break.

  • Age a set of specimens in an oven at a specified temperature and duration.

  • After aging, condition the specimens at room temperature.

  • Perform tensile tests on the aged specimens.

  • Calculate the percentage retention of tensile strength and elongation at break.

• Interpretation: Higher retention of mechanical properties indicates better stabilization.

Experimental Workflow: Evaluating 4-TBP as a PVC Stabilizer

Caption: Workflow for evaluating the performance of 4-TBP as a stabilizer in PVC.

Application Notes and Protocols for the Preparation of 4-tert-Butylphenol Derivatives for Antioxidant Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis and antioxidant evaluation of a series of 4-tert-butylphenol derivatives. The protocols outlined herein are intended to guide researchers in the preparation of a diverse library of these compounds to facilitate structure-activity relationship (SAR) studies and the discovery of novel antioxidant agents.

Introduction

4-tert-butylphenol and its derivatives are a class of hindered phenolic compounds that have garnered significant interest for their antioxidant properties. The characteristic bulky tert-butyl group at the para-position, along with various substituents at the ortho-positions, modulates the radical scavenging ability of the phenolic hydroxyl group. This structural diversity allows for the fine-tuning of their antioxidant efficacy, making them promising candidates for applications in pharmaceuticals, food preservation, and industrial materials. These compounds primarily act as radical scavengers, donating a hydrogen atom from the phenolic hydroxyl group to neutralize free radicals and terminate oxidative chain reactions.

This application note details the synthesis of a variety of 4-tert-butylphenol derivatives with modifications at the ortho-positions, including alkyl, alkoxy, nitro, and amino functionalities. Furthermore, standardized protocols for assessing their antioxidant capacity using DPPH (2,2-diphenyl-1-picrylhydrazyl), ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), and FRAP (Ferric Reducing Antioxidant Power) assays are provided.

Synthesis of 4-tert-Butylphenol Derivatives

The following section outlines the synthetic protocols for preparing a range of 4-tert-butylphenol derivatives. These procedures are designed to be adaptable for the synthesis of a broader library of compounds for comprehensive SAR studies.

General Synthesis Workflow

The overall workflow for the preparation and evaluation of 4-tert-butylphenol derivatives is depicted below.

Application Notes &amp; Protocols: Photocatalytic Degradation of 4-tert-Butylphenol

Introduction

4-tert-butylphenol (4-t-BP) is an organic compound utilized in the manufacturing of resins and other industrial products.[1] Its classification as an endocrine-disrupting chemical and its potential persistence in water sources pose a significant environmental concern.[1] Advanced Oxidation Processes (AOPs), particularly heterogeneous photocatalysis, represent a highly effective technology for the degradation of recalcitrant organic pollutants like 4-t-BP.[1] This process employs semiconductor photocatalysts (e.g., TiO₂, Ag₂CO₃) and a light source to generate reactive oxygen species (ROS), such as hydroxyl radicals (•OH), which can mineralize organic compounds into less harmful substances like CO₂ and H₂O.[1]

These application notes provide a comprehensive guide to the experimental setup, protocols, and data analysis for the photocatalytic degradation of 4-t-BP, intended for researchers and scientists in environmental science and drug development.

Data Presentation: Efficacy of Various Photocatalytic Systems

The performance of different photocatalysts and the influence of various experimental parameters on the degradation of 4-t-BP are summarized below.

Table 1: Comparison of Different Photocatalysts for 4-t-BP Degradation

Photocatalyst	Light Source	Initial 4-t-BP Conc. (mg/L)	Catalyst Dosage (g/L)	Reaction Time (min)	Degradation Efficiency (%)	Reference
Ag₂CO₃	Simulated Solar Light	5	0.2	60	100	[2][3]
Cu-Mo-TiO₂	UV (365 nm)	15	0.1	60	100	[4][5][6]
Cu-Mo-TiO₂	Solar Light	15	0.1	150	70	[4][5][6]
4% Fe/TiO₂	UV	30	Not Specified	Not Specified	86 (TOC Removal)	[7]
mTiO-650	Solar Light	5	0.2	150	89.8	[8][9]

Table 2: Effect of Operational Parameters on 4-t-BP Degradation with Ag₂CO₃

Parameter	Value	Degradation Efficiency (%)	Reaction Time (min)	Reference
Initial 4-t-BP Conc.	2.5 ppm	Increased from 2.5 to 5 ppm	60	[2]
5 ppm	100	60	[2][3]
7.5 ppm	Decreased	60	[2]
10 ppm	Decreased	60	[2]
Catalyst Dosage	100 mg/L	-	-	[2]
200 mg/L	100	60	[2][3]
300 mg/L	-	-	[2]

Table 3: Effect of Water Matrix Constituents on 4-t-BP Degradation

Catalyst	Water Constituent	Concentration (mg/L)	Effect on Degradation	Reference
Ag₂CO₃	CO₃²⁻	100 - 300	Promotion	[2][3]
Ag₂CO₃	HCO₃⁻	100 - 300	Inhibition	[2][3]
Ag₂CO₃	NO₃⁻	100 - 300	Inhibition	[2][3]
Ag₂CO₃	Cl⁻	100	Enhancement	[2][3]
Ag₂CO₃	Cl⁻	>100	Inhibition	[2][3]
mTiO-650	CO₃²⁻	Not Specified	Inhibition	[8]
mTiO-650	NO₃⁻	Not Specified	Inhibition	[8]
mTiO-650	Cl⁻	Not Specified	Enhancement	[8]
mTiO-650	HCO₃⁻	Not Specified	Enhancement	[8]
mTiO-650	Humic Acid	1	Promotion	[8][9]
mTiO-650	Humic Acid	5 - 10	Inhibition	[8][9]

Experimental Protocols

The following sections detail the methodologies for catalyst synthesis, experimental procedure, and analytical quantification.

Protocol 1: Synthesis of Doped Titania (TiO₂) Photocatalyst

This protocol describes a general wet impregnation method for synthesizing metal-doped TiO₂ catalysts.[7]

Materials:

• Titanium dioxide (TiO₂, e.g., P25)

• Metal salt precursor (e.g., Iron(III) nitrate nonahydrate, Copper(II) nitrate, Ammonium molybdate)

• Deionized water

• Beakers, magnetic stirrer, hot plate, oven, muffle furnace

Procedure:

• Slurry Preparation: Disperse a calculated amount of TiO₂ powder in deionized water to form a slurry.

• Precursor Addition: Dissolve the metal salt precursor in deionized water and add it dropwise to the TiO₂ slurry under constant stirring.

• Stirring and Evaporation: Stir the mixture vigorously for several hours at room temperature. Gently heat the mixture to evaporate the water, resulting in a paste.[1]

• Drying: Dry the resulting paste in an oven at 100-120°C overnight.[1]

• Calcination: Calcine the dried powder in a muffle furnace at a specified temperature (e.g., 400-600°C) for several hours to promote the formation of the desired metal oxide on the TiO₂ structure.[1]

Protocol 2: General Photocatalytic Degradation Experiment

This protocol outlines a typical procedure for evaluating the photocatalytic degradation of 4-t-BP in a batch reactor.

Equipment:

• Photochemical reactor with a light source (e.g., UV lamp at 365 nm or a solar simulator)[4][5]

• Magnetic stirrer

• Cooling system to maintain constant temperature[10]

• Syringe filters (0.22 µm)[4][5]

Procedure:

• Catalyst Suspension: Add the desired amount of photocatalyst (e.g., 10 mg) to the 4-t-BP aqueous solution (e.g., 100 mL of 15 mg/L solution) in the photochemical reactor.[4][5]

• Adsorption-Desorption Equilibrium: Stir the suspension in complete darkness for a specific period (e.g., 30-90 minutes) to establish adsorption-desorption equilibrium between the catalyst surface and the 4-t-BP molecules.[4][5][10]

• Initiation of Photoreaction: Turn on the light source to initiate the photocatalytic reaction.[10]

• Sampling: At regular time intervals (e.g., every 30 minutes), withdraw an aliquot of the suspension.[4][5]

• Sample Preparation: Immediately filter the withdrawn sample through a 0.22 µm syringe filter to remove the catalyst particles and halt the reaction.[4][5]

• Analysis: Analyze the filtrate for the remaining concentration of 4-t-BP using High-Performance Liquid Chromatography (HPLC).

Protocol 3: Analytical Quantification of 4-t-BP using HPLC

This protocol provides a general method for the analysis of 4-t-BP in aqueous samples.[1]

Instrumentation and Conditions:

• HPLC System: An Agilent 1290 Infinity II or similar, equipped with a UV detector.[1][4]

• Column: A suitable reversed-phase column (e.g., C18 or SB-C8).[1][4]

• Mobile Phase: A mixture of acetonitrile, methanol, and water is commonly used.[1]

• Flow Rate: Typically 1.0 mL/min.[1]

• Injection Volume: 10-20 µL.[1]

• Detection Wavelength: Set to the UV absorbance maximum of 4-t-BP.[1]

Procedure:

• Standard Preparation: Prepare a series of 4-t-BP standard solutions of known concentrations to generate a calibration curve.[1]

• Sample Injection: Inject the filtered samples from the degradation experiment into the HPLC system.[1]

• Data Acquisition: Record the chromatograms and determine the peak area corresponding to 4-t-BP.[1]

• Quantification: Calculate the concentration of 4-t-BP in the samples by comparing their peak areas to the calibration curve.[1] The degradation efficiency can be calculated using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] × 100 where C₀ is the initial concentration and Cₜ is the concentration at time t.

Visualized Workflows and Mechanisms

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of 4-Tert-Butylphenol in Water Using Mono-Doped (M1: Mo, W) and Co-Doped (M2-M1: Cu, Co, Zn) Titania Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of UV Absorbers from 4-tert-Butylphenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various classes of ultraviolet (UV) absorbers derived from 4-tert-butylphenol. The information is intended to guide researchers in the development and evaluation of novel UV protective agents.

Introduction

4-tert-Butylphenol is a versatile starting material in the synthesis of a variety of organic compounds, including several classes of commercially important UV absorbers. Its bulky tert-butyl group can enhance the solubility and photostability of the final UV absorber molecule. The primary classes of UV absorbers synthesized from 4-tert-butylphenol and its derivatives include benzotriazoles, dibenzoylmethanes, and hydroxyphenyl-s-triazines. These compounds are widely used in sunscreens, plastics, coatings, and other materials to protect against UV-induced degradation.

Data Presentation: Performance of 4-tert-Butylphenol Derived UV Absorbers

The following table summarizes the key performance data for representative UV absorbers synthesized from 4-tert-butylphenol derivatives.

UV Absorber Class	Compound Name	λmax (nm)	Molar Extinction Coefficient (ε) (L·mol⁻¹·cm⁻¹)	Photostability Notes
Dibenzoylmethane	Avobenzone (4-tert-Butyl-4'-methoxydibenzoylmethane)	357 - 360	~31,000	Prone to photodegradation; often requires photostabilizers.[1][2]
Dibenzoylmethane	C10-DBM (Long-chain Avobenzone derivative)	~358	Lower than Avobenzone	Significantly more photostable than Avobenzone. After 2 hours of sunlight exposure, it showed only a 3% decrease in UVA absorbance compared to an 85% loss for Avobenzone.[3]
Benzotriazole	2-(2H-Benzotriazol-2-yl)-4,6-di-tert-butylphenol	~350	Not readily available	Generally exhibit good photostability due to efficient energy dissipation mechanisms.
Benzotriazole	2-(2'-hydroxy-3'-sec.-butyl-5'-tert.-butyl-phenyl)-5-n-butyl-benzotriazole	342	18,000	Data from a specific synthesized derivative.[1]

Experimental Protocols

Detailed methodologies for the synthesis of key UV absorbers are provided below.

Synthesis of Dibenzoylmethane UV Absorbers: Avobenzone

Avobenzone (4-tert-Butyl-4'-methoxydibenzoylmethane) is a widely used UVA absorber. Its synthesis involves a Claisen condensation reaction.

Reaction Scheme:

Synthesis of Avobenzone via Claisen Condensation.

Materials:

• p-tert-Butyl benzoic acid methyl ester

• p-Methoxy acetophenone

• Sodium methoxide

• Toluene

• Acetic acid (2M solution)

• Methanol

Procedure:

• In a reaction flask equipped with a stirrer, condenser, and dropping funnel, dissolve p-tert-butyl benzoic acid methyl ester (e.g., 20 mmol) and sodium methoxide in toluene under an inert atmosphere.

• Heat the mixture to approximately 110°C.

• Slowly add a solution of p-methoxy acetophenone (e.g., 20 mmol) in toluene to the reaction mixture.

• During the addition, slowly distill off the methanol and toluene to drive the reaction to completion. Toluene can be occasionally replenished to maintain the reaction volume.

• After the addition is complete, continue stirring at 110°C for an additional 2 hours.

• Monitor the reaction progress by a suitable method (e.g., HPLC or TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Acidify the reaction mixture with a 2M acetic acid solution.

• Separate the organic layer, wash with water, and dry over anhydrous sodium sulfate.

• Remove the toluene under reduced pressure.

• Recrystallize the crude product from methanol to obtain pure 4-tert-Butyl-4'-methoxydibenzoylmethane (Avobenzone).[4]

Synthesis of Benzotriazole UV Absorbers: 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole

Benzotriazole UV absorbers are known for their excellent photostability. The synthesis typically involves a three-step process: diazotization of an o-nitroaniline, azo coupling with a substituted phenol, and reductive cyclization.

Reaction Workflow:

General workflow for benzotriazole UV absorber synthesis.

Materials:

• o-Nitroaniline

• Concentrated hydrochloric acid

• Sodium nitrite

• 4-tert-Butylphenol

• Sodium hydroxide

• Zinc powder

• Ethanol

• Toluene

• Isopropyl alcohol

Procedure:

Step 1: Diazotization of o-Nitroaniline

• Suspend o-nitroaniline in a mixture of toluolated ethanol and concentrated hydrochloric acid.

• Cool the suspension to 5-10°C.

• Slowly add a solution of sodium nitrite in water while maintaining the temperature between 5-10°C to form the diazonium salt solution.

Step 2: Azo Coupling

• In a separate flask, dissolve 4-tert-butylphenol in a mixture of ethanol and aqueous sodium hydroxide solution, and cool to 0°C.

• Slowly add the previously prepared diazonium salt solution to the cold phenol solution.

• Stir the mixture for 2 hours at 0°C. A gummy solid, the azo intermediate, will precipitate.

• Filter the precipitate and wash it with cold water.

Step 3: Reductive Cyclization

• Dissolve the azo intermediate in a mixture of ethanol and aqueous sodium hydroxide solution.

• Slowly add zinc powder to the stirred solution, keeping the temperature below 30°C.

• After the addition is complete, heat the reaction mixture to reflux for two hours.

• Cool the mixture to 30°C and filter to remove the zinc salts.

• Pour the filtrate into a mixture of ice and water and acidify with concentrated hydrochloric acid to precipitate the crude product.

• The crude product can be purified by distillation under vacuum or by recrystallization from a suitable solvent like isopropyl alcohol to yield 2-(5-tert-butyl-2-hydroxyphenyl)benzotriazole.[1][5]

Synthesis of Hydroxyphenyl-s-Triazine UV Absorbers

Hydroxyphenyl-s-triazines are another important class of UV absorbers. Their synthesis typically starts from cyanuric chloride and involves sequential nucleophilic substitution or Friedel-Crafts reactions. While the direct use of 4-tert-butylphenol in a detailed, readily available protocol is not as commonly documented as for the other classes, a general approach involves the reaction of cyanuric chloride with an appropriate phenol. For the synthesis of 2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine, resorcinol is used in a Friedel-Crafts reaction with cyanuric chloride.[6] A similar approach could theoretically be adapted for 4-tert-butylphenol, likely requiring a Lewis acid catalyst such as aluminum chloride.

Conceptual Synthesis Pathway:

Conceptual pathway for s-triazine UV absorber synthesis.

Conclusion

4-tert-Butylphenol serves as a valuable and versatile platform for the synthesis of a range of effective UV absorbers. The protocols provided herein for the synthesis of dibenzoylmethane and benzotriazole derivatives offer a solid foundation for researchers in the field. Further exploration into the synthesis of s-triazine derivatives from 4-tert-butylphenol represents an opportunity for the development of novel UV protective agents. The data presented underscores the importance of structural modifications in enhancing the performance and photostability of these critical additives.

References

• 1. spflist.com [spflist.com]
• 2. Avobenzone - Wikipedia [en.wikipedia.org]
• 3. dl.icdst.org [dl.icdst.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. 2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-tert-Butylphenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-tert-butylphenol.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for synthesizing 4-tert-butylphenol?

A1: The synthesis is typically achieved through a Friedel-Crafts alkylation reaction. This involves the electrophilic aromatic substitution of phenol with a tert-butylating agent, such as isobutylene or tert-butanol, catalyzed by an acid.

Q2: What are the common starting materials and catalysts used in this synthesis?

A2: The common starting materials are phenol and a tert-butylating agent like isobutylene or tert-butanol. The reaction is typically catalyzed by Lewis acids (e.g., AlCl₃, FeCl₃) or strong Brønsted acids (e.g., H₂SO₄, H₃PO₄).[1][2] Solid acid catalysts like zeolites and ion-exchange resins are also employed for easier separation and to create a more environmentally friendly process.[1][3]

Q3: What are the major side products I should expect?

A3: The most common side product is the isomeric 2-tert-butylphenol.[4] Other potential byproducts include polyalkylated species like 2,4-di-tert-butylphenol and O-alkylated products such as tert-butyl phenyl ether.[1][5] Under harsh conditions, dealkylation or rearrangement products might also be observed.[1]

Q4: How can I monitor the progress of the reaction?

A4: Reaction progress can be effectively monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[1][6]

Troubleshooting Guide for Low Yield

Problem 1: My overall yield of 4-tert-butylphenol is low, and I have a significant amount of unreacted phenol.

• Possible Cause 1: Inactive or Insufficient Catalyst. The acid catalyst may have lost its activity due to moisture or impurities, or the amount used might be insufficient to drive the reaction. The lone pair of electrons on the oxygen in phenol can coordinate with the Lewis acid catalyst, reducing its activity.[7]

  • Solution: Use a fresh, anhydrous catalyst. Consider a modest increase in the catalyst loading. For Lewis acids like AlCl₃, an excess may be required to overcome the coordination with phenol.[7]

• Possible Cause 2: Low Reaction Temperature. The Friedel-Crafts alkylation has a significant activation energy. If the temperature is too low, the reaction rate will be slow, leading to poor conversion.[6]

  • Solution: Gradually increase the reaction temperature while monitoring the progress. For example, using certain zeolite catalysts, the yield increases significantly with temperatures rising to 130°C.[5] Be cautious, as excessively high temperatures can promote side reactions.[6]

• Possible Cause 3: Insufficient Reaction Time. The reaction may not have been allowed to proceed to completion.

  • Solution: Extend the reaction time and monitor the consumption of the starting material using GC or TLC to determine the optimal duration.[6]

Problem 2: The yield of the desired 4-tert-butylphenol is low, but I have a high yield of 2-tert-butylphenol.

• Possible Cause: Reaction Conditions Favoring the Kinetically Controlled Product. The ortho position (2-position) is often kinetically favored in Friedel-Crafts alkylation of phenol. The para-product (4-tert-butylphenol) is the thermodynamically more stable isomer.

  • Solution 1: Optimize Reaction Temperature. Lower temperatures may improve selectivity for the para-alkylation by favoring the thermodynamically controlled pathway, although this might require longer reaction times. Conversely, sometimes higher temperatures can favor the formation of the more stable para isomer.[1] Experimentation within an optimal range is key.

  • Solution 2: Catalyst Choice. The choice of catalyst can significantly influence regioselectivity. Bulkier catalysts might show higher selectivity for the less sterically hindered para position.[1]

Problem 3: I am forming a significant amount of di- and poly-alkylated byproducts (e.g., 2,4-di-tert-butylphenol).

• Possible Cause: High Molar Ratio of Alkylating Agent. An excess of the tert-butylating agent will promote further alkylation of the desired mono-alkylated product.[1]

  • Solution: Adjust the stoichiometry. Use a molar ratio of phenol to the alkylating agent that is closer to 1:1. A slight excess of phenol can also be used to suppress polyalkylation.

Data Presentation

Table 1: Influence of Reaction Parameters on 4-tert-Butylphenol Synthesis

Parameter	Effect on Yield/Selectivity	Rationale & Considerations
Temperature	Increasing temperature generally increases the reaction rate but may decrease selectivity for the para-isomer if too high.[3][6]	Higher temperatures provide the necessary activation energy but can promote the formation of undesired side products or rearrangement.[6][8] An optimal temperature must be determined experimentally.
Catalyst Type	Solid acid catalysts (e.g., zeolites) can offer higher selectivity and easier workup compared to traditional Lewis or Brønsted acids.[1][3]	The catalyst's acidity and pore structure can influence product distribution. Some catalysts favor C-alkylation over O-alkylation.[3][5]
Reactant Molar Ratio (Phenol:Alkylating Agent)	A higher ratio of the alkylating agent can lead to polyalkylation (e.g., 2,4-di-tert-butylphenol).[1][6]	To maximize mono-alkylation, a ratio close to 1:1 or a slight excess of phenol is recommended.
Reaction Time	Insufficient time leads to low conversion of starting materials.[6]	The optimal time depends on other parameters like temperature and catalyst loading. Reaction progress should be monitored.[6]

Experimental Protocols

Detailed Methodology for Synthesis of 4-tert-Butylphenol via Friedel-Crafts Alkylation

This protocol is a representative example. Specific quantities and conditions should be optimized for your laboratory setup.

• Reactant Preparation:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add phenol (e.g., 0.1 mol) and a suitable solvent (e.g., dichloromethane, if required).

  • Cool the flask in an ice bath.

• Catalyst Addition:

  • Slowly and carefully add the acid catalyst (e.g., concentrated sulfuric acid, 5-10 mol%) to the stirred phenol solution. Ensure the temperature remains low during addition.

• Alkylation:

  • Slowly add tert-butanol (e.g., 0.1 mol) to the mixture via the dropping funnel over 30-60 minutes. Maintain the temperature of the reaction mixture (e.g., 60-80°C) for a set period (e.g., 2-4 hours).[8]

  • Monitor the reaction progress using TLC or GC.

• Workup and Quenching:

  • After the reaction is complete, cool the mixture to room temperature.

  • Slowly pour the reaction mixture into a beaker containing ice water to quench the reaction.

  • If a solid product precipitates, it can be collected by filtration.

• Extraction and Purification:

  • Transfer the aqueous mixture to a separatory funnel.

  • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Remove the solvent under reduced pressure using a rotary evaporator.

• Final Purification:

  • The crude product can be further purified by recrystallization from a suitable solvent (e.g., petroleum ether or hexane) or by column chromatography to separate it from isomers and other byproducts.

Mandatory Visualization

Caption: Troubleshooting workflow for low yield in 4-tert-butylphenol synthesis.

Caption: Reaction pathways in the synthesis of 4-tert-butylphenol.

References

• 1. benchchem.com [benchchem.com]
• 2. WO2018073835A1 - A process for the preparation of tertiary butyl phenol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. researchgate.net [researchgate.net]

optimizing reaction conditions for the alkylation of phenol with isobutene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the alkylation of phenol with isobutene.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of the alkylation of phenol with isobutene?

The reaction typically yields a mixture of ortho- and para-substituted products. The main products are 2-tert-butylphenol (OTBP), 4-tert-butylphenol (PTBP), 2,4-di-tert-butylphenol (2,4-DTBP), and 2,6-di-tert-butylphenol (2,6-DTBP). Depending on the catalyst and reaction conditions, tert-butyl phenyl ether (TBPE) can also be formed as an intermediate or byproduct.

Q2: How does temperature affect the product distribution?

Temperature plays a crucial role in product selectivity. Generally, lower temperatures favor the formation of the para isomer (p-tert-butylphenol), while higher temperatures tend to yield more of the ortho isomer (o-tert-butylphenol).[1] For instance, with an aluminum phenoxide catalyst, increasing the temperature with low pressure can lead to a larger amount of the para-substituted product.[1] Some studies have shown that with certain catalysts, like sulfuric acid, the isomer distribution shifts towards the more thermodynamically stable para isomer as the reaction progresses.[2]

Q3: What is the effect of pressure on the reaction?

Pressure is another critical parameter, particularly when using gaseous isobutene. Higher pressures increase the concentration of isobutene in the liquid phase, which can enhance the reaction rate. In processes using catalysts like aluminum phenoxide, a corresponding increase in pressure should accompany an increase in temperature to favor the formation of the ortho-substituted product.[1] For the synthesis of 2,6-di-tert-butylphenol using an aluminum phenoxide catalyst, the reaction is typically carried out under pressures of 5 to 20 bar.[3]

Q4: Which type of catalyst is best for this reaction?

The choice of catalyst depends on the desired product and process considerations.

• Homogeneous Catalysts : Sulfuric acid is a common and effective catalyst.[2][4] Aluminum phenoxide and magnesium phenoxide are also used, particularly for selective ortho-alkylation.[1] However, these homogeneous catalysts can be corrosive and difficult to separate from the reaction mixture.[5]

• Heterogeneous Catalysts : Solid acid catalysts like cation-exchange resins (e.g., Amberlyst 15), zeolites, and supported metal oxides (e.g., WO3/ZrO2) are increasingly used.[5][6] These catalysts are generally less corrosive, easier to handle, and can be recycled.[5] For example, silica gel supported aluminum phenolate has been shown to be effective for this reaction.[7]

Q5: How can I improve the selectivity for a specific isomer?

Selectivity can be tuned by carefully controlling the reaction conditions and the choice of catalyst.

• For 2,6-di-tert-butylphenol , using an aluminum phenoxide catalyst at elevated temperatures (90-140°C) and pressures (10-20 bar) is a common industrial method.[3]

• For 2,4-di-tert-butylphenol , strong acid catalysts are often employed.[5]

• The selectivity can also be influenced by the catalyst's acidity, with different product distributions observed for catalysts with Brønsted versus Lewis acid sites.[5]

Troubleshooting Guide

Problem	Possible Causes	Solutions
Low Conversion of Phenol	1. Insufficient catalyst activity. 2. Low reaction temperature or pressure. 3. Short reaction time. 4. Poor mixing.	1. Ensure the catalyst is active. For solid catalysts, consider regeneration or using a fresh batch. For aluminum phenoxide, ensure proper preparation. 2. Gradually increase the temperature and/or pressure within the recommended ranges for your catalyst system.[1][3] 3. Extend the reaction time. 4. Ensure adequate stirring to overcome mass transfer limitations.
Poor Selectivity (Undesired Isomer Ratio)	1. Suboptimal temperature or pressure. 2. Incorrect catalyst choice for the desired product. 3. Reaction has not reached equilibrium, or has proceeded past the desired point.[2]	1. Adjust the temperature and pressure. For ortho-selectivity, higher temperatures and pressures are generally favored.[1] For para-selectivity, lower temperatures may be more effective. 2. Select a catalyst known to favor your desired isomer (e.g., aluminum phenoxide for ortho-alkylation).[1][7] 3. Monitor the reaction progress over time to determine the optimal reaction duration for the desired isomer distribution.
Formation of Byproducts (e.g., Isobutene Oligomers)	1. High catalyst acidity or concentration. 2. High reaction temperature.	1. Reduce the amount of catalyst or use a catalyst with milder acidity. 2. Lower the reaction temperature.
Catalyst Deactivation (for solid catalysts)	1. Fouling of the catalyst surface by polymers or coke. 2. Leaching of active sites.	1. Regenerate the catalyst according to the manufacturer's protocol (e.g., by calcination or solvent washing). 2. Consider a more robust catalyst support or different catalyst type.

Data Presentation

Table 1: Influence of Catalyst and Conditions on Product Selectivity

Catalyst	Temperature (°C)	Pressure (atm)	Major Product(s)	Reference
Aluminum Phenoxide	152-202	4-15	o-tert-butylphenol	[1]
Aluminum Phenoxide	148-180	Atmospheric	p-tert-butylphenol	[1]
Magnesium Phenoxide	100-325	11 (initial)	Not specified	[1]
Sulfuric Acid	50-125	Not specified	p-tert-butylphenol (at equilibrium)	[2]
Amberlyst 15	80-110	Not specified	o- and p-alkylates, dialkylate	[6]
Aluminum Phenoxide	90-140	10-20	2,6-di-tert-butylphenol	[3]

Table 2: Recommended Molar Ratios

Reactants	Molar Ratio	Catalyst System	Reference
Isobutylene : Phenol	1.9 - 2.6	Aluminum Phenoxide	[3]
Isobutylene : Phenol	2.0 - 2.4 (preferred)	Aluminum Phenoxide	[3]

Experimental Protocols

General Protocol for Phenol Alkylation using a Solid Acid Catalyst (e.g., Amberlyst 15)

• Reactor Setup : Charge a batch reactor equipped with a stirrer, temperature controller, and sampling port with phenol and the solid acid catalyst (e.g., Amberlyst 15).

• Inert Atmosphere : Purge the reactor with an inert gas, such as nitrogen.

• Heating : Heat the mixture to the desired reaction temperature (e.g., 80-110°C) with continuous stirring.[6]

• Reactant Addition : Introduce isobutene into the reactor. This can be done by bubbling gaseous isobutene through the mixture or by adding liquid isobutene.

• Reaction Monitoring : Maintain the desired temperature and pressure. Monitor the progress of the reaction by taking samples at regular intervals and analyzing them using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Work-up : After the desired conversion or selectivity is achieved, cool the reactor down.

• Product Isolation : Separate the solid catalyst by filtration. The liquid product mixture can then be purified by distillation to isolate the desired alkylated phenol isomers.

Visualizations

Caption: Workflow for the alkylation of phenol with isobutene.

Caption: Troubleshooting decision tree for common issues.

References

• 1. US2831898A - Phenol alkylation process - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2017042181A1 - Process for the alkylation of phenols - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Technical Support Center: Improving the Selectivity of 4-tert-butylphenol Production

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving the selectivity of 4-tert-butylphenol (4-TBP) production. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during synthesis.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 4-tert-butylphenol, offering potential causes and solutions in a direct question-and-answer format.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Selectivity: High formation of 2-tert-butylphenol (2-TBP)	The reaction temperature may be too high, favoring the thermodynamically less stable ortho isomer. The catalyst chosen may not have the appropriate pore structure or acidity to favor para-substitution.	Optimize the reaction temperature; lower temperatures generally favor the formation of the para isomer.[1][2] Consider using a shape-selective catalyst like H-Beta zeolite, which has pores that sterically hinder the formation of the bulkier ortho-isomer.[3][4]
Low Selectivity: Significant formation of 2,4-di-tert-butylphenol (2,4-DTBP)	The molar ratio of the alkylating agent (isobutylene or tert-butanol) to phenol is too high.[5] The reaction time is excessively long, leading to over-alkylation. The catalyst is too active, promoting further alkylation.	Reduce the molar ratio of the alkylating agent to phenol. Monitor the reaction progress using Gas Chromatography (GC) and stop the reaction once the optimal yield of 4-TBP is reached to prevent further alkylation.[3] Consider using a milder catalyst or reducing the catalyst loading.
Low Phenol Conversion	The catalyst may be deactivated or poisoned by impurities in the reactants.[6] The reaction temperature is too low, resulting in a slow reaction rate. Insufficient mixing is limiting the mass transfer between reactants and the catalyst.	Ensure the purity of phenol and the alkylating agent. Activate the catalyst before use (e.g., calcination for zeolites).[3] Increase the reaction temperature within the optimal range for para-selectivity. Improve agitation to ensure efficient contact between the reactants and the catalyst.[6]
Formation of tert-butyl phenyl ether (O-alkylation)	The catalyst has been overly dried. The presence of water can influence the reaction pathway.[5] The reaction is being carried out at a lower temperature where O-alkylation can be more favorable.	Ensure the catalyst is properly activated but not excessively dried; a controlled amount of water can suppress O-alkylation.[5] Increasing the reaction temperature can favor the thermodynamically more stable C-alkylation products.
Catalyst Deactivation	Coke formation on the catalyst surface. Poisoning by impurities in the feedstock.	For zeolite catalysts, regeneration can be achieved by calcination in air to burn off coke deposits.[3] Ensure high purity of reactants to avoid introducing catalyst poisons.

Frequently Asked Questions (FAQs)

Q1: What is the underlying reaction mechanism for the synthesis of 4-tert-butylphenol?

A1: The synthesis of 4-tert-butylphenol is typically achieved through a Friedel-Crafts alkylation reaction.[7] This is an electrophilic aromatic substitution where an alkylating agent (commonly isobutylene or tert-butanol) reacts with phenol in the presence of an acid catalyst. The catalyst, which can be a Brønsted or Lewis acid, generates a tert-butyl carbocation electrophile.[8] The electron-rich phenol ring then attacks this carbocation. The hydroxyl group of phenol is an ortho-, para-directing activator, leading to the formation of 2-tert-butylphenol and 4-tert-butylphenol.[9]

Q2: What are the common byproducts in 4-tert-butylphenol synthesis?

A2: The primary byproducts are isomers and over-alkylated products. These include 2-tert-butylphenol, 2,4-di-tert-butylphenol, and 2,6-di-tert-butylphenol.[6] In some cases, tert-butyl phenyl ether can also be formed through O-alkylation of the phenolic hydroxyl group.[5]

Q3: How does the choice of catalyst affect the selectivity for 4-tert-butylphenol?

A3: The catalyst plays a crucial role in determining the selectivity. Shape-selective catalysts, such as certain zeolites (e.g., H-Beta), can favor the formation of the para-isomer due to their pore structure, which sterically hinders the formation of the bulkier ortho-isomer.[3][4] The acidity of the catalyst also influences the reaction; very strong acid sites might promote side reactions and over-alkylation.

Q4: What is the effect of reaction temperature on the selectivity of the reaction?

A4: Reaction temperature significantly impacts the product distribution. Generally, lower reaction temperatures favor the formation of 4-tert-butylphenol, which is the thermodynamically more stable product. Higher temperatures can lead to an increased proportion of the ortho-isomer and may also promote over-alkylation to form di- and tri-substituted phenols.[1][6]

Q5: How can the progress and selectivity of the reaction be monitored?

A5: The reaction progress and the selectivity for 4-tert-butylphenol can be effectively monitored using Gas Chromatography (GC).[3] By taking aliquots from the reaction mixture at different time intervals and analyzing them by GC, one can determine the conversion of phenol and the relative amounts of 4-tert-butylphenol and its byproducts.

Experimental Protocols

Protocol 1: High-Selectivity Synthesis of 4-tert-butylphenol using H-Beta Zeolite

This protocol is designed to maximize the selectivity for 4-tert-butylphenol.

Materials:

• Phenol (≥99%)

• tert-Butanol (≥99%)

• H-Beta Zeolite catalyst

• Nitrogen gas (high purity)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Thermometer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Gas Chromatography (GC) system for analysis

Procedure:

• Catalyst Activation: Activate the H-Beta zeolite catalyst by calcining it at 500-550°C for 3-4 hours in a stream of dry air.[3] Allow it to cool down in a desiccator before use.

• Reaction Setup: Assemble the three-necked flask with the reflux condenser, thermometer, and dropping funnel. Place the flask in the heating mantle on the magnetic stirrer.

• Charging Reactants: Add phenol and the activated H-Beta zeolite catalyst (typically 5-15% by weight of phenol) to the reaction flask.[3] Begin stirring and purge the system with nitrogen.

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 100-160°C).[3] Slowly add tert-butanol to the reaction mixture through the dropping funnel over a period of 1-2 hours. The typical molar ratio of phenol to tert-butanol is in the range of 1:1 to 3:1 to favor mono-alkylation.

• Monitoring: Monitor the reaction progress by periodically taking small samples and analyzing them by GC to determine the conversion of phenol and the selectivity for 4-tert-butylphenol.

• Work-up: Once the desired conversion and selectivity are achieved, cool the reaction mixture to room temperature.

• Catalyst Separation: Separate the catalyst from the reaction mixture by filtration.[3] The catalyst can be washed with a solvent, dried, and stored for potential reuse after regeneration.

• Product Isolation: Transfer the filtrate to a separatory funnel. Dilute the mixture with an organic solvent like diethyl ether.

• Washing: Wash the organic layer with deionized water and then with a saturated sodium bicarbonate solution to neutralize any remaining acidic catalyst residues. Finally, wash again with water.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or recrystallization to obtain pure 4-tert-butylphenol.

Data Presentation

The following table summarizes the influence of different catalysts on the selectivity of phenol alkylation.

Catalyst	Alkylating Agent	Reaction Temperature (°C)	Phenol Conversion (%)	Selectivity for 4-TBP (%)	Other Major Products
H-Beta Zeolite	tert-Butanol	100-160	High	High (favors para-isomer)	2-TBP, 2,4-DTBP
H-Y Zeolite	tert-Butanol	150-200	Up to 86.3	Varies (can be tuned)	2,4-DTBP
Fe-bentonite	tert-Butanol	80	100 (TBA conversion)	81	2-TBP, 2,4-DTBP
Ionic Liquid ([HIMA]OTs)	tert-Butanol	70	86	57.6	2-TBP, 2,4-DTBP
Sulfuric Acid	Isobutylene	50-125	Varies	Varies with conditions	2-TBP, 2,4-DTBP

Note: The data presented is compiled from various sources and is intended for comparative purposes. Actual results may vary depending on the specific experimental conditions.[3][10]

Visualizations

Caption: Reaction pathway for the synthesis of 4-tert-butylphenol.

Caption: General experimental workflow for 4-tert-butylphenol synthesis.

Caption: Troubleshooting logic for improving 4-TBP selectivity.

Safety Information

4-tert-butylphenol is a hazardous substance. Always consult the Safety Data Sheet (SDS) before handling.

• Hazards: Causes skin irritation and serious eye damage.[11] May cause respiratory irritation.[11] Toxic to aquatic life with long-lasting effects.[11]

• Precautions: Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[12] Handle in a well-ventilated area or a fume hood.[12] Avoid breathing dust or vapors.[11]

• First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[11] If on skin, wash with plenty of water.[12] If inhaled, move to fresh air.[12] Seek immediate medical attention if symptoms persist or in case of ingestion.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. What Is the Mechanism of Phenol Alkylation? Exporter China [slchemtech.com]
• 8. jk-sci.com [jk-sci.com]
• 9. researchgate.net [researchgate.net]
• 10. Efficient and Easily Recyclable Catalyst for the Alkylation Reaction of Phenol and tert-Butyl Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lobachemie.com [lobachemie.com]
• 12. spectrumchemical.com [spectrumchemical.com]

challenges in detecting trace levels of 4-tert-butylphenol in complex samples

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the detection of trace levels of 4-tert-butylphenol in complex samples.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in detecting trace levels of 4-tert-butylphenol?

A1: Detecting trace levels of 4-tert-butylphenol is challenging due to its widespread use, leading to potential background contamination.[1][2] In complex matrices like environmental or biological samples, matrix effects can cause ion suppression or enhancement in mass spectrometry, leading to inaccurate quantification.[1][3] Furthermore, its phenolic structure can lead to issues like peak tailing in gas chromatography due to interactions with active sites in the system.[1]

Q2: Which analytical techniques are most suitable for detecting 4-tert-butylphenol?

A2: The primary analytical techniques for quantifying 4-tert-butylphenol are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (LC-MS/MS).[4][5]

• GC-MS offers excellent separation and definitive identification based on the analyte's mass spectrum, making it highly sensitive and selective.[5]

• HPLC-UV/MS is robust for routine analysis, especially for less volatile compounds.[4][5]

• LC-MS/MS is the state-of-the-art for trace quantitative analysis, minimizing interferences in complex matrices and providing very low detection limits.[5][6]

Q3: Why is sample preparation so critical for 4-tert-butylphenol analysis?

A3: Sample preparation is crucial to remove interfering components from the sample matrix, which can otherwise cause matrix effects and contaminate the analytical instrument.[1][3] Techniques like Solid-Phase Extraction (SPE) are used to clean up the sample and concentrate the analyte, thereby improving the sensitivity and accuracy of the measurement.[1][4] For biological samples, steps like protein precipitation are necessary to release the analyte from the matrix.[1]

Q4: What are common sources of background contamination for 4-tert-butylphenol?

A4: Background contamination is a significant issue in the ultra-trace analysis of alkylphenols.[2] Potential sources include solvents, reagents, laboratory plastics, and even the analytical system itself (e.g., contaminated syringes, inlet liners, or gas lines).[1][2] It is essential to analyze method blanks with each sample batch to monitor for and identify sources of contamination.[4]

Troubleshooting Guides

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Q1: I'm observing poor peak shape (tailing) for 4-tert-butylphenol. What could be the cause and how can I fix it?

A1: Peak tailing for phenolic compounds like 4-tert-butylphenol is a common issue in GC-MS, often caused by active sites within the system.[1]

• Cause: Active sites (e.g., silanol groups) in the GC inlet liner, septum, or the column itself can interact with the hydroxyl group of the phenol, causing adsorption.[1] Analyte degradation in a hot injector can also be a cause.[1]

• Solution:

  • Use a deactivated or silanized inlet liner.[1][7]

  • Ensure the column is inert and properly installed. If the column is old, consider replacing it.[1]

  • Consider derivatization (e.g., silylation) to block the active hydroxyl group, which can improve peak shape and volatility.[1][8]

  • Trim the front end of the analytical column (e.g., 10-15 cm) to remove accumulated non-volatile residues.[3]

Q2: My analyte recovery is low and inconsistent in complex matrices. How can I troubleshoot this?

A2: Low recovery is often due to matrix effects or inefficient extraction.

• Cause: Incomplete extraction from the sample matrix (e.g., incomplete protein precipitation in plasma samples) or analyte loss during sample cleanup steps.[1] Matrix components can also suppress the analyte signal in the MS source.[3]

• Solution:

  • Optimize Extraction: For liquid-liquid extraction (LLE), adjust the sample pH to be acidic (e.g., pH 4-5) to ensure the phenol is in its neutral form, improving solubility in organic solvents.[1] For solid-phase extraction (SPE), ensure the chosen sorbent is appropriate and optimize the wash and elution steps to prevent analyte loss.[3]

  • Use an Internal Standard: A stable isotope-labeled internal standard (e.g., 4-tert-butylphenol-d13) can help compensate for matrix effects and variations in instrument response.[4]

  • Matrix-Matched Calibration: Prepare calibration standards in a blank sample extract that is free of the analyte to compensate for matrix effects.[3]

Q3: I am seeing ghost peaks in my chromatograms. What is the source?

A3: Ghost peaks are typically a result of contamination within the analytical system.[1]

• Cause: Contamination can originate from a contaminated syringe, septum, or inlet liner carrying over the analyte from a previous injection.[1] Impurities in the carrier gas can also be a source.[1]

• Solution:

  • Thoroughly clean the syringe between injections.[1]

  • Regularly replace the septum and inlet liner.[1]

  • Use high-purity carrier gas and ensure gas purifiers are functional.[1]

  • Run a blank solvent injection to confirm if the system is clean.[9]

High-Performance Liquid Chromatography (HPLC) Analysis

Q1: I'm experiencing retention time shifts during my analysis. What should I check?

A1: Fluctuating retention times can compromise the reliability of your results.

• Cause: Common causes include changes in mobile phase composition, inadequate column equilibration, fluctuating column temperature, or inconsistent pump flow rates.[10][11][12]

• Solution:

  • Mobile Phase: Prepare fresh mobile phase daily and ensure all components are fully miscible and properly degassed.[12][13] If using a gradient, ensure the pump's proportioning valves are working correctly.[10]

  • Column: Ensure the column is fully equilibrated before starting the analysis.[12] Use a column oven to maintain a constant temperature.[10]

  • System: Check the system for leaks, especially around fittings and pump seals.[13] Purge the pump to remove any trapped air bubbles.[13]

Q2: My peaks are broad and show poor resolution. How can I improve them?

A2: Broad peaks can be caused by a variety of issues related to the column, mobile phase, or system hardware.[11]

• Cause: Column contamination or degradation, incompatibility between the sample solvent and the mobile phase, or extra-column volume (e.g., excessively long tubing between the column and detector).[11][12]

• Solution:

  • Sample Injection: Whenever possible, dissolve the sample in the mobile phase to avoid solvent mismatch effects.[10][13]

  • Column Health: If the column is contaminated, flush it with a strong solvent.[13] Consider replacing the guard column or the analytical column if performance does not improve.[12]

  • System Optimization: Minimize the length and internal diameter of the tubing connecting the column to the detector.[12] Optimize the mobile phase composition and flow rate to improve separation.[11]

Quantitative Data Summary

The following table summarizes quantitative data for the detection of 4-tert-butylphenol and related compounds from various analytical methods.

Analyte	Matrix	Method	Limit of Quantification (LOQ) / Limit of Detection (LOD)	Recovery (%)	Reference
4-tert-butylphenol	Drinking Water	LC-MS/MS	LOD: 0.1 ng/mL	85.3 - 97.4	[6]
4-tert-butylphenol	General	GC-MS	LOQ: 0.1 µg/L	Not Specified	[14]
4-tert-butylphenol	General	GC-MS	LOQ: ≈ 10 mg/kg (estimated)	Not Specified	[15]
Various Phenols	Human Urine	Not Specified	LOQ: 0.1–0.5 ng/mL	Not Specified	[1]
2,4-di-tert-butylphenol	Human Serum	GC-MS	Not Specified (Detected in range 2.20-3.33 ng/mL)	Not Specified	[1][16]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE) for Water Samples

This protocol provides a general guideline for the extraction of 4-tert-butylphenol from water samples.[4]

• Sample Filtration: Filter water samples through a 0.45 µm glass fiber filter to remove any suspended solids.[4]

• Cartridge Conditioning: Condition an SPE cartridge (e.g., HLB) according to the manufacturer's instructions.

• Sample Loading: Pass a known volume of the filtered water sample (e.g., 500 mL) through the conditioned cartridge at a steady flow rate.[4]

• Cartridge Washing: Wash the cartridge with a volume of 10% methanol in water to remove polar interferences.[1]

• Cartridge Drying: Dry the cartridge thoroughly under a vacuum or a stream of inert gas.[1]

• Elution: Elute the analyte from the cartridge with a suitable organic solvent (e.g., methanol or tert-butyl ether).[1][6]

• Concentration: Concentrate the eluate under a gentle stream of nitrogen. The sample is now ready for instrumental analysis.[4]

Protocol 2: GC-MS Instrumental Analysis

The following are typical GC-MS parameters for the analysis of 4-tert-butylphenol. Optimization may be required for specific instruments and applications.[4]

• Gas Chromatograph (GC):

  • Column: Agilent DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[4][5]

  • Inlet: Splitless injection mode.[4][5]

  • Injection Volume: 1 µL.[4]

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.[4][5]

  • Oven Temperature Program: Initial temperature of 45-100°C, hold for 1-2 minutes, then ramp at 12-20°C/min to a final temperature of 300-325°C and hold.[4][5]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[4][5]

  • Mass Range: 50-1000 m/z.[4]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity, or full scan for general screening.[4]

Protocol 3: HPLC Instrumental Analysis

The following are typical HPLC parameters. A reverse-phase C18 column is commonly used.[4]

• High-Performance Liquid Chromatograph (HPLC):

  • Column: Reverse-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[8]

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.[8]

  • Detection: UV detector at 277 nm or a mass spectrometer.[8]

  • Flow Rate: Typically around 1.0 mL/min.

  • Injection Volume: 10-20 µL.

Visualizations

General workflow for analyzing 4-tert-butylphenol.

Troubleshooting workflow for low analyte recovery.

Troubleshooting common chromatographic issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. aelabgroup.com [aelabgroup.com]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. 4-Tert-butylphenol - analysis - Analytice [analytice.com]
• 15. 4-tert-Butylphenol - Analysis - Analytice [analytice.com]
• 16. diva-portal.org [diva-portal.org]

Technical Support Center: Removal of 4-tert-butylphenol (4-t-BP) from Industrial Wastewater

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the removal of 4-tert-butylphenol (4-t-BP) from industrial wastewater.

General FAQs

???+ question "What is 4-tert-butylphenol (4-t-BP) and why is its removal from wastewater important?"

???+ question "What are the primary methods for removing 4-t-BP from water?"

Advanced Oxidation Processes (AOPs)

AOPs are highly effective for degrading recalcitrant organic pollutants like 4-t-BP.[1] They are based on the in-situ generation of powerful oxidizing species, primarily the hydroxyl radical (•OH).[1]

Troubleshooting Guide: AOPs

???+ question "My 4-t-BP degradation efficiency is lower than expected in my photocatalysis experiment. What are the common causes?"

???+ question "Why is the Total Organic Carbon (TOC) removal much lower than the 4-t-BP degradation rate?"

AOP Performance Data

The following tables summarize quantitative data from various studies on 4-t-BP removal using AOPs.

Table 1: Comparison of Heterogeneous Photocatalysts for 4-t-BP Degradation

Photocatalyst	Light Source	Initial 4-t-BP Conc. (mg/L)	Catalyst Dosage (g/L)	Reaction Time (min)	Degradation Efficiency (%)	TOC Removal (%)	Reference
Ag2CO3	Simulated Solar	5	0.2	60	100	Not Specified	[2][3]
Cu-Mo-TiO2	UV (365 nm)	15	0.1	60	100	Not Specified	[4][5]
Cu-Mo-TiO2	Solar Light	15	0.1	150	~70	Not Specified	[4][5]
mTiO-650	Solar Light	5	0.2	150	89.8	52.4	[1]
4% Fe/TiO2	UV	Not Specified	Not Specified	Not Specified	Not Specified	86	[6]

Table 2: Comparison of Homogeneous UV-AOPs for 4-t-BP Degradation (Continuous Flow)

Process	Space Time (min)	H2O2 Conc. (mg/L)	4-t-BP Degradation (%)	TOC Removal (%)	Reference
UV only	60	0	>80	~5	[7][8]
UV/H2O2	10	88.3	93.34	Not Specified	[7][8]
UV/H2O2	60	176.6	~100	~38	[7][8]
UV/Fe2+/H2O2	60	Not Specified	~100	~40	[7][8]
UV/Fe3+/H2O2	60	Not Specified	~100	65	[7][8]

Diagrams and Workflows

Caption: Troubleshooting logic for low degradation efficiency in AOPs.

Adsorption

Adsorption is a surface phenomenon where pollutants are removed from wastewater by adhering to the surface of an adsorbent material.[9] It is considered a simple, dependable, and cost-effective technique, especially for low concentrations of pollutants.[9]

Troubleshooting Guide: Adsorption

???+ question "The removal efficiency of my adsorbent decreased over time. What should I do?"

???+ question "How does pH and temperature affect the adsorption of 4-t-BP?"

Adsorption Performance Data

Table 3: Performance of Magnetic Chitosan for 4-t-BP Removal

Parameter	Value / Condition	Finding	Reference
Adsorption Kinetics	Pseudo-second-order	The adsorption rate is controlled by chemisorption.	[10][11]
Adsorption Isotherm	Langmuir	Adsorption occurs as a monolayer on a homogeneous surface.	[10][11]
Max. Adsorption Capacity (Q°)	175.5 mg/g	High capacity for 4-t-BP uptake.	[10]
Optimal pH	7	Neutral pH is most effective.	[10]
Temperature Effect	Exothermic	Adsorption decreases with increasing temperature.	[10]
Recovery (Tap Water)	95.4% - 101.2%	Excellent performance in real water matrices.	[10][11]
Recovery (River Water)	92.8% - 98.2%	High efficiency maintained in complex environmental samples.	[10][11]

Experimental Protocols

Protocol 1: Photocatalytic Degradation of 4-t-BP (Batch Experiment)

This protocol describes a general procedure for evaluating the photocatalytic degradation of 4-t-BP in a laboratory-scale batch reactor.

Materials & Equipment:

• Photochemical reactor with a light source (e.g., UV lamp or solar simulator)

• 4-t-BP stock solution

• Photocatalyst (e.g., TiO2, Ag2CO3)

• Magnetic stirrer and stir bars

• pH meter and adjustment solutions (e.g., HCl, NaOH)

• Syringes and syringe filters (0.22 µm)[4][5]

• High-Performance Liquid Chromatography (HPLC) system for analysis[4][5]

Procedure:

• Solution Preparation: Prepare a specific volume (e.g., 100 mL) of 4-t-BP solution with a known initial concentration (e.g., 15 mg/L) in the photochemical reactor.[4][5]

• Catalyst Addition: Add a predetermined mass of the photocatalyst to the solution to achieve the desired dosage (e.g., 0.1 g/L).[5]

• Adsorption-Desorption Equilibrium: Stir the suspension in complete darkness for a set period (e.g., 90 minutes) to allow the system to reach an adsorption-desorption equilibrium between the 4-t-BP and the catalyst surface.[4][5]

• Initiate Photoreaction: Turn on the light source to begin the photocatalytic degradation process. Continue stirring to keep the catalyst suspended.

• Sample Collection: At regular time intervals (e.g., every 30 minutes), withdraw an aliquot of the suspension using a syringe.[4][5]

• Sample Preparation: Immediately filter the collected sample through a 0.22 µm syringe filter to remove the photocatalyst particles.[4][5] This step is crucial to stop the reaction before analysis.

• Analysis: Analyze the concentration of the remaining 4-t-BP in the filtered samples using an HPLC system.

Protocol 2: Adsorption of 4-t-BP using Magnetic Chitosan (Batch Study)

This protocol outlines a batch experiment to assess the adsorption of 4-t-BP onto a magnetic adsorbent.

Materials & Equipment:

• Magnetic Chitosan (MC) adsorbent

• 4-t-BP stock solution

• Conical flasks

• Orbital shaker

• External magnet

• pH meter

• HPLC system

Procedure:

• Preparation: Add a specific mass of MC adsorbent (e.g., to achieve an optimal dose of 0.25 g) into a series of conical flasks.[11]

• Adsorption: Add a known volume and concentration of 4-t-BP solution to each flask. Adjust the pH to the desired level (e.g., pH 7).[10]

• Agitation: Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 250 rpm) for a predetermined contact time (e.g., 80 minutes).[10][11]

• Separation: After agitation, use a strong external magnet to separate the magnetic chitosan adsorbent from the solution.[10]

• Analysis: Determine the concentration of unabsorbed 4-t-BP remaining in the supernatant using HPLC.

Diagram: General Experimental Workflow

Caption: A generalized workflow for lab-scale 4-t-BP removal experiments.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Degradation of 4-Tert-Butylphenol in Water Using Mono-Doped (M1: Mo, W) and Co-Doped (M2-M1: Cu, Co, Zn) Titania Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparative Study on UV-AOPs for Efficient Continuous Flow Removal of 4-tert-Butylphenol | MDPI [mdpi.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. What methods are used to remove phenols from wastewater [netsolwater.com]
• 10. Frontiers | Simultaneous Removal and Extraction of Bisphenol A and 4-tert-butylphenol From Water Samples Using Magnetic Chitosan Particles [frontiersin.org]
• 11. frontiersin.org [frontiersin.org]

Technical Support Center: Enhancing Photocatalytic Degradation of 4-tert-butylphenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the photocatalytic degradation of 4-tert-butylphenol (4-t-BP). The information is designed to address common experimental challenges and enhance the efficiency of the degradation process.

Frequently Asked Questions (FAQs)

Q1: What are the most common photocatalysts for 4-t-BP degradation and how do they compare?

A1: Several photocatalysts have been effectively used for the degradation of 4-t-BP. The choice of catalyst often depends on the light source and specific experimental conditions. Below is a comparison of some common photocatalysts.[1]

Q2: What is the optimal catalyst dosage for efficient 4-t-BP degradation?

A2: The optimal catalyst dosage is a critical parameter that needs to be determined empirically. Generally, increasing the catalyst dosage enhances the degradation rate up to a certain point, after which the solution's turbidity can block light penetration, reducing efficiency. For example, with Ag2CO3, increasing the dosage from 100 mg/L to 300 mg/L increased the degradation efficiency of 4-t-BP.[2]

Q3: How does the initial concentration of 4-t-BP affect degradation efficiency?

A3: The initial concentration of the pollutant can significantly impact the degradation rate. In one study using Ag2CO3, the degradation efficiency increased when the initial 4-t-BP concentration was raised from 2.5 ppm to 5 ppm.[2] However, at higher concentrations (7.5 and 10 ppm), the efficiency decreased.[2] This is because at high concentrations, more pollutant molecules are adsorbed on the catalyst surface, but the production of reactive oxygen species (ROS) may not be sufficient for their complete degradation.

Q4: What is the role of pH in the photocatalytic degradation of 4-t-BP?

A4: The solution's pH can influence the surface charge of the photocatalyst and the speciation of the target pollutant, thereby affecting the adsorption and degradation processes. For instance, in a study using ferrate(VI) for 4-t-BP transformation, the second-order reaction rate constant was observed to decrease with an increase in solution pH.[3]

Q5: Can common ions found in water sources interfere with the degradation process?

A5: Yes, various anions commonly present in water can either promote or inhibit the photocatalytic degradation of 4-t-BP. For example, with an Ag2CO3 photocatalyst, CO32- ions were found to promote the degradation process, while HCO3- and NO3- ions had an inhibitory effect.[2][4] Chloride ions (Cl-) at a concentration of 100 mg/L enhanced degradation, but higher concentrations were inhibitory.[2][4] In another study with mTiO-650, carbonate and nitrate ions were inhibitory, whereas chloride and bicarbonate ions enhanced the degradation.[5][6]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low degradation efficiency	Suboptimal catalyst dosage: Too little catalyst provides insufficient active sites, while too much can cause light scattering.[2]	Optimize the catalyst concentration by performing a series of experiments with varying dosages (e.g., 100, 200, 300 mg/L).[2]
Inappropriate pH: The surface charge of the photocatalyst and the state of the 4-t-BP molecule are pH-dependent.	Adjust the initial pH of the solution to the optimal range for your specific catalyst. For Fe-doped TiO2, the initial pH was around 6.3.[7]
Presence of interfering ions: Anions like carbonates, bicarbonates, and nitrates can scavenge reactive oxygen species.[2][4]	Analyze the composition of your water matrix. If interfering ions are present, consider using purified water for initial experiments or study the effect of each ion individually.
Low light intensity or inappropriate wavelength: The photocatalyst may not be activated efficiently.	Ensure your light source has the appropriate wavelength spectrum for your catalyst (e.g., UV for TiO2, simulated solar light for Ag2CO3).[2][7] Check the age and output of your lamp.
Inconsistent results	Poor catalyst dispersion: Agglomeration of catalyst particles can reduce the effective surface area.	Use an ultrasonic bath to disperse the catalyst in the solution before starting the experiment. Maintain constant stirring during the reaction.
Catalyst deactivation: The catalyst may lose activity over repeated cycles.	Perform reusability tests. If deactivation is observed, consider regeneration methods such as washing with deionized water and drying before reuse. Ag2CO3 has shown good reusability for up to three cycles.[2]
Difficulty in analyzing 4-t-BP concentration	Matrix effects in sample analysis: Other compounds in the solution may interfere with the quantification of 4-t-BP.	Use a robust analytical method like High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase.[1][8] Prepare calibration standards in a similar matrix to your samples if possible.
Sample degradation before analysis: 4-t-BP may degrade after sample collection but before analysis.	Filter the samples immediately after collection to remove the photocatalyst and stop the reaction.[8] Store samples in a cool, dark place if analysis cannot be performed immediately.

Data Presentation

Table 1: Comparison of Different Photocatalysts for 4-t-BP Degradation

Photocatalyst	Light Source	Initial 4-t-BP Conc. (mg/L)	Catalyst Dosage (g/L)	Reaction Time (min)	Degradation Efficiency (%)	Reference
Ag2CO3	Simulated Solar Light	5	0.2	60	100	[1][2]
Cu-Mo-TiO2	UV (365 nm)	15	0.1	60	100	[1][8]
Cu-Mo-TiO2	Solar Light	15	0.1	150	70	[1][9]
4% Fe/TiO2	UV	Not Specified	Not Specified	Not Specified	86 (TOC Removal)	[1][7][10]
mTiO-650	Solar Light	5	0.2	150	89.8	[5][6]
Undoped TiO2	UV (365 nm)	15	0.1	>60	<100	[1]

Table 2: Effect of Various Anions on the Degradation Efficiency of 4-t-BP

Photocatalyst	Anion	Concentration (mg/L)	Effect on Degradation	Reference
Ag2CO3	CO3^2-	100-300	Promoted	[1][2]
Ag2CO3	HCO3^-	100-300	Inhibited	[1][2]
Ag2CO3	NO3^-	100-300	Inhibited	[1][2]
Ag2CO3	Cl-	100	Promoted	[1][2]
Ag2CO3	Cl-	>100	Inhibited	[1][2]
mTiO-650	CO3^2-	100	Inhibited	[5][6]
mTiO-650	NO3^-	100	Inhibited	[5][6]
mTiO-650	HCO3^-	100	Enhanced	[5][6]
mTiO-650	Cl-	100	Enhanced	[5][6]

Experimental Protocols

Protocol 1: General Photocatalytic Degradation Experiment

This protocol describes a general procedure for evaluating the photocatalytic degradation of 4-t-BP in a batch reactor.

Materials:

• Photocatalyst (e.g., Ag2CO3, Fe-doped TiO2)

• 4-tert-butylphenol (4-t-BP) stock solution

• Deionized water or specific water matrix

• Photochemical reactor with a suitable light source (e.g., UV lamp, solar simulator)

• Magnetic stirrer and stir bars

• pH meter

• Syringes and filters (0.22 µm)

• Vials for sample collection

Procedure:

• Prepare a 4-t-BP solution of the desired initial concentration (e.g., 5-15 mg/L) in the chosen water matrix.[2][8]

• Add the desired amount of photocatalyst to the 4-t-BP solution (e.g., 100-300 mg/L).[2]

• Place the reactor on a magnetic stirrer and ensure the solution is continuously stirred.

• Before turning on the light, stir the suspension in the dark for a specific period (e.g., 90 minutes) to reach adsorption-desorption equilibrium between the catalyst and 4-t-BP.[8]

• Turn on the light source to initiate the photocatalytic reaction.

• At regular time intervals (e.g., every 30 minutes), withdraw an aliquot of the suspension.[8]

• Immediately filter the aliquot through a 0.22 µm syringe filter to remove the photocatalyst and stop the reaction.[8]

• Analyze the filtrate for the remaining 4-t-BP concentration using an appropriate analytical method (see Protocol 2).

Protocol 2: Quantification of 4-t-BP using High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the analysis of 4-t-BP in aqueous samples.

Instrumentation and Conditions:

• HPLC System: An Agilent 1290 Infinity II or similar, equipped with a UV detector.[1]

• Column: A suitable reversed-phase column (e.g., C18).[1]

• Mobile Phase: A mixture of acetonitrile, methanol, and water (e.g., in a 40:40:20 ratio).[1]

• Flow Rate: Typically 1.0 mL/min.[1]

• Injection Volume: 10-20 µL.[1]

• Detection Wavelength: Determined by the UV absorbance maximum of 4-t-BP.[1]

Procedure:

• Standard Preparation: Prepare a series of standard solutions of 4-t-BP of known concentrations in the mobile phase to create a calibration curve.[1]

• Sample Injection: Inject the filtered samples from the degradation experiment into the HPLC system.[1]

• Data Acquisition and Analysis: Record the chromatograms and determine the peak area corresponding to 4-t-BP.

• Quantification: Calculate the concentration of 4-t-BP in the samples by comparing their peak areas to the calibration curve.[1]

Visualizations

Caption: Experimental workflow for photocatalytic degradation of 4-tert-butylphenol.

Caption: Troubleshooting logic for low degradation efficiency of 4-tert-butylphenol.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Kinetics and reaction pathways for the transformation of 4-tert-butylphenol by ferrate(VI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Ti2O3/TiO2-Assisted Solar Photocatalytic Degradation of 4-tert-Butylphenol in Water [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Degradation of 4-Tert-Butylphenol in Water Using Mono-Doped (M1: Mo, W) and Co-Doped (M2-M1: Cu, Co, Zn) Titania Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Degradation and mineralization of 4-tert-butylphenol in water using Fe-doped TiO2 catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing byproduct formation during 4-tert-butylphenol synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize byproduct formation during the synthesis of 4-tert-butylphenol.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 4-tert-butylphenol, and what are the common byproducts?

The most common method for synthesizing 4-tert-butylphenol is the Friedel-Crafts alkylation of phenol with an alkylating agent like isobutene or tert-butanol, typically in the presence of an acid catalyst.[1][2] The desired product is the para-substituted isomer (4-tert-butylphenol).

However, several byproducts can form during this reaction, including:

• Isomeric Byproducts: 2-tert-butylphenol (ortho-isomer) is a major side product.[1]

• Polyalkylated Byproducts: Further alkylation of the phenol ring can lead to the formation of 2,4-di-tert-butylphenol (2,4-DTBP), 2,6-di-tert-butylphenol (2,6-DTBP), and 2,4,6-tri-tert-butylphenol (2,4,6-TTBP).[3]

• Other Byproducts: Under certain conditions, tert-butyl phenyl ether can also be formed.

Q2: How does the choice of catalyst affect the selectivity of the reaction?

The catalyst plays a crucial role in determining the product distribution. Both Brønsted and Lewis acids can catalyze the reaction, but their properties significantly influence the selectivity towards 4-tert-butylphenol.[4]

• Zeolites (e.g., H-Y, H-Beta): These are solid acid catalysts that offer shape selectivity based on their pore structure. H-Y zeolites can favor the formation of 2,4-DTBP while sterically hindering the larger 2,4,6-TTBP.[5] Modified H-Beta zeolites have shown high selectivity for 4-tert-butylphenol.[6]

• Ionic Liquids: These can be effective catalysts, with some showing high phenol conversion and good selectivity for 4-tert-butylphenol at moderate temperatures.[7]

• Traditional Lewis and Brønsted Acids (e.g., AlCl₃, H₂SO₄): While effective in promoting the reaction, they can sometimes lead to a mixture of products and may require more stringent reaction control to achieve high selectivity. They can also be corrosive and difficult to separate from the reaction mixture.[4]

Q3: What is the effect of reaction temperature on byproduct formation?

Reaction temperature is a critical parameter. Generally, higher temperatures can increase the rate of reaction but may also lead to the formation of more thermodynamically stable byproducts or decomposition. For instance, with some catalysts, an increase in temperature can favor the formation of 4-tert-butylphenol.[8] However, excessively high temperatures can promote the formation of polyalkylated products and coke, which deactivates the catalyst.[9]

Troubleshooting Guide

Problem 1: Low yield of 4-tert-butylphenol and high formation of 2-tert-butylphenol.

• Possible Cause: The reaction kinetics may favor the formation of the ortho-isomer, especially at the beginning of the reaction. The alkylation is reversible, and with time, the product distribution can shift towards the more thermodynamically stable para-isomer.[10]

• Solution:

  • Increase Reaction Time: Allowing the reaction to proceed for a longer duration can facilitate the isomerization of 2-tert-butylphenol to 4-tert-butylphenol.

  • Optimize Catalyst: Certain catalysts exhibit higher para-selectivity. Consider using a shape-selective catalyst like a modified H-Beta zeolite.

  • Temperature Adjustment: The ortho/para ratio can be temperature-dependent. A systematic study of the reaction temperature's effect may be necessary to find the optimal point for para-selectivity.

Problem 2: Excessive formation of polyalkylated byproducts (2,4-DTBP, 2,4,6-TTBP).

• Possible Cause: A high ratio of the alkylating agent to phenol, or reaction conditions that favor multiple substitutions.

• Solution:

  • Adjust Molar Ratio: Decrease the molar ratio of isobutene or tert-butanol to phenol. Using an excess of phenol can help to minimize polyalkylation.[11]

  • Control Reaction Time and Temperature: Shorter reaction times and lower temperatures can reduce the extent of secondary alkylations.

  • Catalyst Choice: Some catalysts, like H-Y zeolites, can be tuned to favor the formation of di-substituted products under specific conditions.[5][12] If mono-substitution is desired, a different catalyst might be more appropriate.

Problem 3: Catalyst deactivation during the reaction.

• Possible Cause: The formation of coke (heavy hydrocarbon deposits) on the catalyst surface can block active sites.[5] This is more common in liquid-phase reactions with organic solvents.

• Solution:

  • Change Reaction Medium: Using a supercritical fluid like carbon dioxide (scCO₂) as the reaction medium can significantly reduce coke formation by dissolving and removing coke precursors.[5]

  • Catalyst Regeneration: Depending on the catalyst, it may be possible to regenerate it by calcination (heating in the presence of air) to burn off the coke deposits.

  • Use Hierarchical Zeolites: These materials have a combination of micropores and larger mesopores, which can help to mitigate deactivation caused by pore blockage.[5]

Data Presentation: Catalyst Performance Comparison

Catalyst Type	Specific Example	Reactants	Temperature (°C)	Phenol Conversion (%)	Selectivity to 4-TBP (%)	Key Findings & Reference
Ionic Liquid	[HIMA]OTs	Phenol + tert-Butanol	70	86	57.6	Achieves high conversion at a moderate temperature.[7]
Zeolite	NaOH-Treated Hβ	Phenol + tert-Butanol	180	~95	>90	High selectivity to the para-isomer can be achieved.[6]
Zeolite	H-Y in scCO₂	Phenol + tert-Butanol	130	High	(Favors 2,4-DTBP)	Supercritical CO₂ reduces coke formation.[5]
Solid Acid	Phosphorus Pentoxide	Phenol + tert-Butanol	230	60-70	>60	An eco-friendly option where the byproduct is phosphoric acid.[3]

Note: Direct comparison can be challenging due to variations in experimental conditions and reported metrics.[2]

Experimental Protocols

Protocol 1: Synthesis using an Ionic Liquid Catalyst

This protocol is adapted from a method utilizing an ionic liquid catalyst for high phenol conversion.[7]

• Materials: Phenol, tert-butanol, 1H-imidazole-1-acetic acid tosylate ([HIMA]OTs) catalyst, ethyl acetate.

• Procedure: a. In a round-bottom flask equipped with a condenser and magnetic stirrer, combine phenol, tert-butanol, and the [HIMA]OTs catalyst (e.g., 10 mol% based on tert-butanol). b. Heat the reaction mixture to 70°C with constant stirring. c. Monitor the reaction progress using Gas Chromatography (GC). A reaction time of 120 minutes should yield complete conversion of tert-butanol.[7] d. After the reaction is complete, cool the mixture to room temperature. e. Add ethyl acetate to precipitate the ionic liquid catalyst. f. Separate the catalyst by filtration. The catalyst can be dried and reused. g. The filtrate, containing the product mixture, can be concentrated, and the products separated by distillation or crystallization.

Protocol 2: Synthesis using a Zeolite Catalyst in Supercritical CO₂

This protocol is based on a method designed to minimize catalyst deactivation.[5]

• Materials & Equipment: Phenol, tert-butanol, H-Y Zeolite catalyst, high-purity carbon dioxide, high-pressure autoclave reactor with magnetic stirrer, temperature controller, and CO₂ pump.

• Catalyst Preparation: Activate the H-Y zeolite by calcining at 500-550°C for 3-4 hours in a stream of dry air. Let it cool in a desiccator.

• Procedure: a. Charge the high-pressure reactor with the activated H-Y zeolite, phenol, and tert-butanol. b. Seal the reactor and begin stirring. c. Pressurize the reactor with CO₂ to the desired pressure (e.g., 10 MPa). d. Heat the reactor to the target temperature (e.g., 130°C). e. Maintain these conditions for the desired reaction time (e.g., 4 hours). f. After the reaction, cool the reactor to room temperature and slowly vent the CO₂. g. Recover the product mixture by dissolving it in a suitable solvent like acetone. h. Separate the catalyst by filtration. i. Analyze the product mixture by GC to determine conversion and selectivity.

Visualizations

Caption: Reaction pathway for 4-tert-butylphenol synthesis.

Caption: Troubleshooting workflow for byproduct minimization.

References

• 1. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. WO2018073835A1 - A process for the preparation of tertiary butyl phenol - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Efficient and Easily Recyclable Catalyst for the Alkylation Reaction of Phenol and tert-Butyl Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of reaction conditions on the etherification between glycerol and tert-butyl alcohol over beta zeolite | VNUHCM Journal of Science and Technology Development [stdj.scienceandtechnology.com.vn]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. jk-sci.com [jk-sci.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 4-tert-butylphenol by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of 4-tert-butylphenol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 4-tert-butylphenol?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as 4-tert-butylphenol, by co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy, precision, and sensitivity of the analytical method.[1] In complex biological matrices like plasma or urine, endogenous substances such as phospholipids, salts, and proteins are common causes of matrix effects.[1][2]

Q2: How can I determine if my 4-tert-butylphenol analysis is affected by matrix effects?

A2: A common method to assess matrix effects is the post-extraction spike comparison. This involves comparing the peak area of 4-tert-butylphenol in a standard solution prepared in a clean solvent to the peak area of a sample where a known amount of 4-tert-butylphenol has been spiked into a blank matrix extract (a sample of the same matrix type known to be free of the analyte). A significant difference in the signal response (typically >15-20%) indicates the presence of matrix effects.[3]

Q3: What is a suitable internal standard for the analysis of 4-tert-butylphenol?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte. For 4-tert-butylphenol, a deuterated internal standard such as 4-tert-butylphenol-d13 is recommended.[4][5] A SIL internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for effective compensation and more accurate quantification.[6]

Q4: Can I use a different ionization technique to mitigate matrix effects?

A4: Yes, the choice of ionization source can influence the severity of matrix effects. Electrospray ionization (ESI) is generally more susceptible to matrix effects, particularly ion suppression, compared to atmospheric pressure chemical ionization (APCI).[7][8] For phenolic compounds like 4-tert-butylphenol, evaluating both ESI and APCI during method development is advisable to determine which provides better performance in your specific matrix.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting) for 4-tert-butylphenol	Secondary Interactions: Active sites on the analytical column or in the LC system can interact with the phenolic group of the analyte.	- Use a column with end-capping or a phenyl-hexyl stationary phase.- Add a small amount of a weak acid (e.g., 0.1% formic acid) to the mobile phase to suppress the ionization of the phenolic hydroxyl group.
Contamination: Buildup of matrix components on the column or guard column.	- Implement a robust sample cleanup procedure (e.g., SPE).- Use a guard column and replace it regularly.- Flush the column with a strong solvent after each analytical batch.
Inconsistent Results and Poor Reproducibility	Variable Matrix Effects: Differences in the composition of the matrix between samples can lead to varying degrees of ion suppression or enhancement.	- Employ a stable isotope-labeled internal standard (e.g., 4-tert-butylphenol-d13).[4]- Utilize matrix-matched calibration standards.- Optimize the sample preparation method to remove a broader range of interfering compounds.
Sample Degradation: 4-tert-butylphenol may be unstable in the prepared sample.	- Analyze samples as soon as possible after preparation.- Store extracts at low temperatures (e.g., 4°C) and protect from light.
Low Signal Intensity or High Limit of Quantification (LOQ)	Significant Ion Suppression: Co-eluting matrix components are suppressing the ionization of 4-tert-butylphenol.	- Improve chromatographic separation to resolve 4-tert-butylphenol from interfering peaks.- Enhance sample cleanup using a more selective SPE sorbent or a multi-step cleanup protocol.- Consider switching to an APCI source if using ESI.[7][8]
Suboptimal MS/MS Parameters: Fragmentation and collision energy may not be optimized for maximum sensitivity.	- Perform a compound optimization by infusing a standard solution of 4-tert-butylphenol to determine the optimal precursor and product ions, as well as the collision energy.
High Background Noise or Interfering Peaks	Matrix Interferences: Co-eluting compounds from the matrix have the same mass-to-charge ratio as 4-tert-butylphenol or its fragments.	- Increase the selectivity of the sample preparation method (e.g., use a mixed-mode SPE cartridge).- Optimize the chromatographic gradient to improve the resolution of 4-tert-butylphenol from interfering peaks.
Contamination from Labware: 4-tert-butylphenol is a common compound in plastics and can leach into samples from containers or pipette tips.	- Use glass or polypropylene labware.- Run procedural blanks to identify and quantify any background contamination.

Quantitative Data Summary

The following table summarizes typical recovery and matrix effect data for phenolic compounds in various matrices using different sample preparation techniques. This data can serve as a benchmark for method development and validation for 4-tert-butylphenol.

Analyte	Matrix	Sample Preparation	Recovery (%)	Matrix Effect (%)	Reference
Phenolic Compounds	Environmental Water	Solid-Phase Extraction (SPE)	80.1 - 110.2	Not explicitly quantified, but minimized through cleanup	[9]
Alkylphenols	Urine	Online SPE-LC-MS/MS	101 - 117	Not explicitly quantified, compensated by SIL-IS	[10]
Phenolic Antioxidants	Human Plasma	Liquid-Liquid Extraction (LLE)	85 - 115	88 - 112	[7]
Pesticides (including phenolics)	Persimmon	QuEChERS	89.2 - 103.1	Not explicitly quantified, deemed not significant	[11]

Note: Matrix effect is often calculated as (Peak area in matrix / Peak area in solvent) x 100%. A value <100% indicates ion suppression, and a value >100% indicates ion enhancement.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 4-tert-butylphenol in Water Samples

This protocol is a general guideline for the extraction of 4-tert-butylphenol from water samples using SPE, based on methods for similar endocrine-disrupting compounds.[9]

1. Materials:

• SPE cartridges: Polymeric reversed-phase (e.g., Oasis HLB, 200 mg, 6 mL)

• Methanol, HPLC grade

• Methyl tert-butyl ether (MTBE), HPLC grade

• 2-propanol, HPLC grade

• Ammonia solution

• Water, HPLC grade

• 4-tert-butylphenol standard

• 4-tert-butylphenol-d13 internal standard

• SPE vacuum manifold

• Nitrogen evaporator

2. Procedure:

• Internal Standard Spiking: Spike a known volume of the water sample (e.g., 500 mL) with the internal standard solution.

• Cartridge Conditioning:

  • Wash the SPE cartridge with 6 mL of 2-propanol:MTBE (10:90, v/v).

  • Wash with 6 mL of methanol.

  • Equilibrate with 6 mL of HPLC grade water.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Washing:

  • Wash the cartridge with 3 mL of water:methanol (70:30, v/v).

  • Wash with 3 mL of water.

  • Wash with 3 mL of 2% ammonia in methanol:water (90:10, v/v).

• Drying: Dry the cartridge under vacuum for at least 30 minutes.

• Elution: Elute the analytes with two 3 mL aliquots of 2-propanol:MTBE (10:90, v/v).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 500 µL of 80:20 water:acetonitrile).

Protocol 2: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for 4-tert-butylphenol in a Food Matrix (e.g., Fruit)

This protocol is a general guideline based on the QuEChERS methodology commonly used for pesticide residue analysis in food, which is applicable to phenolic compounds.[11][12][13]

1. Materials:

• Homogenizer

• 50 mL centrifuge tubes

• Acetonitrile, HPLC grade

• QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate)

• Dispersive SPE (dSPE) tubes (e.g., containing 150 mg MgSO₄, 25 mg PSA, and 25 mg C18)

• 4-tert-butylphenol standard

• 4-tert-butylphenol-d13 internal standard

• Centrifuge

2. Procedure:

• Sample Homogenization: Homogenize a representative portion of the fruit sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile and the internal standard.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts.

  • Shake vigorously for another minute.

  • Centrifuge at >3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 1 mL) to a dSPE tube.

  • Vortex for 30 seconds.

  • Centrifuge at >3000 rcf for 5 minutes.

• Final Extract Preparation: The resulting supernatant is the final extract. If necessary, dilute with the initial mobile phase before LC-MS/MS analysis.

Visualizations

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms) | OIV [oiv.int]
• 5. benchchem.com [benchchem.com]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. library.dphen1.com [library.dphen1.com]
• 10. researchgate.net [researchgate.net]
• 11. Analysis of Pesticide Residues by QuEChERS Method and LC-MS/MS for a New Extrapolation of Maximum Residue Levels in Persimmon Minor Crop - PMC [pmc.ncbi.nlm.nih.gov]
• 12. gcms.cz [gcms.cz]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to LC-MS/MS Method Validation for 4-tert-Butylphenol Analysis in Drinking Water

For Researchers, Scientists, and Drug Development Professionals

The presence of 4-tert-butylphenol (4-t-BP), an endocrine-disrupting chemical, in drinking water is a growing concern, necessitating robust and validated analytical methods for its accurate quantification. This guide provides a comparative overview of validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the analysis of 4-t-BP in drinking water. We will also explore alternative analytical techniques and provide detailed experimental protocols to assist researchers in selecting and implementing the most suitable method for their needs.

Performance Comparison of Analytical Methods

The selection of an analytical method for 4-t-BP analysis is a critical decision influenced by factors such as required sensitivity, sample matrix complexity, and available instrumentation. While LC-MS/MS is a powerful technique for this purpose, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection are also viable alternatives. The following tables summarize the performance characteristics of these methods.

Table 1: Performance Characteristics of a Validated LC-MS/MS Method for 4-tert-Butylphenol in Drinking Water

Parameter	Performance
Linearity (R²)	0.9998
Concentration Range	0.5 - 50.0 ng/mL
Limit of Detection (LOD)	0.1 ng/mL
Recoveries	85.3% - 97.4%
Relative Standard Deviation (RSD)	0.9% - 5.5%

Data sourced from a 2017 study on the determination of 4-tert-butylphenol in drinking water by LC-MS/MS.[1]

Table 2: Performance Characteristics of a Multi-Residue LC-MS/MS Method Including 4-tert-Butylphenol in Environmental Water

Parameter	Performance
Limit of Quantification (LOQ)	0.1 - 20.0 ng/L
Recoveries	80.1% - 110.2%
Intra-batch Precision (RSD)	< 17.8%
Inter-batch Precision (RSD)	< 20.0%
Linearity (R²)	> 0.99

This method was validated for 35 endocrine-disrupting chemicals, including 4-tert-butylphenol.[2]

Table 3: Comparison with Alternative Analytical Methods for Phenolic Compounds

Analytical Method	Principle	Advantages	Disadvantages
LC-MS/MS	Separation by liquid chromatography followed by detection based on mass-to-charge ratio.	High sensitivity and selectivity; often no derivatization required.[1]	Higher instrument cost.
GC-MS	Separation of volatile compounds followed by detection based on mass-to-charge ratio.	Excellent selectivity based on retention time and mass spectrum.	May require derivatization for non-volatile compounds.
HPLC-UV/FLD	Separation by liquid chromatography with detection by UV-Vis or fluorescence.	Cost-effective and straightforward for routine analysis.	Lower sensitivity and potential for interference compared to MS detection.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of 4-t-BP in drinking water using LC-MS/MS.

Method 1: Validated LC-MS/MS with Solid-Phase Extraction (SPE)

This method is based on a validated procedure for the determination of 4-t-BP in drinking water.[1]

1. Sample Preparation (Solid-Phase Extraction)

• Column Conditioning: Condition an HLB solid-phase extraction column.

• Sample Loading: Pass a known volume of the drinking water sample through the conditioned column.

• Elution: Elute the retained 4-t-BP with tert-butyl ether.

• Derivatization: The published method includes a derivatization step with dansyl chloride.

• Reconstitution: Evaporate the eluate to dryness and reconstitute in a solvent compatible with the LC mobile phase.

2. LC-MS/MS Analysis

• LC System: A liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A BEH C18 chromatography column is utilized for separation.[1]

• Mobile Phase: Specific gradient conditions using appropriate mobile phases (e.g., water with formic acid and acetonitrile with formic acid) should be optimized.

• Ionization Mode: Electrospray ionization (ESI) is commonly used.

• MS Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Quantification: Use an external standard method for quantification.[1]

Method 2: Multi-Residue LC-MS/MS with Wide-Spectrum SPE

This protocol is adapted from a method for the analysis of multiple endocrine disruptors, including 4-t-BP, in environmental water.[2]

1. Sample Preparation (Wide-Spectrum Solid-Phase Extraction)

• Sample Pre-treatment: Filter the water sample to remove suspended solids.

• SPE: Use a wide-spectrum polymer packing material for solid-phase extraction of a 500 mL water sample.[2]

• Elution: Elute the analytes with a suitable solvent mixture, such as 2-propanol-MTBE (10:90, v/v).[2]

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and redissolve the residue in a water-acetonitrile mixture.[2]

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatograph coupled with a tandem mass spectrometer.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: Employ a gradient elution with mobile phases such as water and acetonitrile, often with additives like formic acid.

• Ionization: Utilize electrospray ionization (ESI) in both positive and negative modes to cover a wide range of compounds.[2]

• MS/MS Analysis: Perform two separate LC-ESI-MS/MS runs in negative and positive ionization modes.[2]

Experimental Workflow and Signaling Pathway Diagrams

To visualize the analytical process, the following diagrams illustrate the general workflow for LC-MS/MS analysis of 4-tert-butylphenol in drinking water.

Caption: General workflow for LC-MS/MS analysis of 4-tert-butylphenol in drinking water.

Conclusion

The validation of LC-MS/MS methods is paramount for the reliable monitoring of 4-tert-butylphenol in drinking water. The presented data and protocols offer a comprehensive guide for researchers to select and implement a suitable analytical method. While LC-MS/MS provides high sensitivity and selectivity, the choice of the specific method, including the sample preparation technique, should be tailored to the specific requirements of the analysis and the available resources. The detailed experimental workflows and performance data in this guide serve as a valuable resource for ensuring the accuracy and reliability of 4-tert-butylphenol quantification in drinking water.

References

• 1. researchgate.net [researchgate.net]
• 2. library.dphen1.com [library.dphen1.com]

comparative analysis of 4-tert-butylphenol and bisphenol A as polymer additives

A Comparative Analysis of 4-tert-butylphenol and Bisphenol A as Polymer Additives

Introduction

In the realm of polymer science, additives are crucial for enhancing material properties, ensuring longevity, and tailoring polymers for specific applications. Among the vast array of available additives, phenolic compounds have historically played a significant role. This guide provides a comparative analysis of two such compounds: 4-tert-butylphenol (4-t-BP) and Bisphenol A (BPA). While both are used in the polymer industry, their functions, performance characteristics, and toxicological profiles differ significantly. This analysis aims to provide researchers, scientists, and drug development professionals with the objective data and experimental context needed to make informed decisions regarding their use.

Functional Roles in Polymer Chemistry

The primary distinction between 4-t-BP and BPA lies in their chemical structure and resulting functionality in polymerization reactions.

• Bisphenol A (BPA) : As a difunctional molecule with two phenol groups, BPA acts as a fundamental monomer, or building block, for synthesizing high-performance polymers.[1] Its most prominent applications are in the production of polycarbonate plastics and epoxy resins.[2][3][4] In these reactions, BPA's two reactive sites allow it to act as a chain extender, linking monomer units together to form long, robust polymer chains.[1] This structure is directly responsible for the desirable properties of polycarbonate, such as outstanding impact resistance, clarity, and thermal stability.[2]

• 4-tert-butylphenol (4-t-BP) : In contrast, 4-t-BP is a monofunctional phenol.[1] This single reactive site means it cannot form polymer chains. Instead, it serves as a chain stopper or end-capper during polymerization.[1] By terminating chain growth, it is used to control the molecular weight and polydispersity of polymers like polycarbonates and phenolic resins.[1] Beyond this role, 4-t-BP and its derivatives are also utilized as polymer stabilizers and antioxidants to prevent degradation, enhance thermal stability, and improve resistance to oxidation.[5][6][7]

Quantitative Data and Performance Comparison

The selection of a polymer additive is heavily reliant on its physical properties and its impact on the final product's performance. The following table summarizes key quantitative data for 4-t-BP and BPA.

Property	4-tert-butylphenol (4-t-BP)	Bisphenol A (BPA)
CAS Number	98-54-4[6]	80-05-7[2]
Chemical Formula	C₁₀H₁₄O[1]	C₁₅H₁₆O₂[2]
Molar Mass	150.221 g/mol [1]	228.29 g/mol
Melting Point	99.5 °C[1]	153–158 °C[4]
Boiling Point	239.8 °C[1]	220 °C (at 4 mmHg)
Primary Function	Chain Stopper, Antioxidant, Stabilizer[1][5]	Monomer (Chain Extender)[1][2]
Key Performance Impact	Controls molecular weight, enhances thermal and oxidative stability.[1][6]	Provides high impact resistance, thermal stability, and clarity to polycarbonates.[2]

Performance as Antioxidants and Stabilizers

Both compounds contribute to the stability of polymers, albeit through different mechanisms.

• 4-tert-butylphenol and its derivatives, such as 2,4-di-tert-butylphenol, function as primary antioxidants.[7] The phenolic hydroxyl group can donate a hydrogen atom to neutralize free radicals (like peroxy and alkyl radicals) that are formed during polymer degradation from exposure to heat or UV light.[7] This action terminates the auto-oxidative chain reaction, preventing discoloration and loss of mechanical properties.[7] The bulky tert-butyl groups sterically hinder the resulting phenoxy radical, enhancing its stability and preventing it from initiating new degradation chains.[8]

• Bisphenol A 's contribution to stability is primarily structural. As an integral part of the polymer backbone in polycarbonates and epoxy resins, it imparts inherent thermal stability.[2][9] The rigid aromatic structure of BPA contributes to a high glass transition temperature (around 147°C for polycarbonate), allowing the material to retain its properties at elevated temperatures.[4]

Leaching and Toxicological Profile

A critical consideration for any material, especially those in contact with food, beverages, or medical devices, is the potential for chemical leaching and associated toxicity.

Leaching Potential: Both BPA and 4-t-BP are known to leach from polymer matrices.[10][11] This process is not due to the breakdown of the polymer backbone itself but rather the migration of unreacted residual monomers or additives.

• Factors Influencing Leaching: Studies have shown that leaching is exacerbated by environmental stressors such as elevated temperatures, exposure to UV radiation, and contact with alkaline or acidic solutions.[11][12] For instance, the concentration of leached BPA from polycarbonate containers increases linearly with extraction temperature.[12] Similarly, basic pH and the presence of certain amino acids can accelerate BPA leaching.[13]

Endocrine Disrupting Activity: The most significant concern surrounding both compounds is their classification as endocrine-disrupting chemicals (EDCs), which can interfere with the body's hormonal systems.

• Bisphenol A: BPA is a well-documented xenoestrogen, meaning it can mimic the effects of estrogen.[4] Its potential health effects, particularly at low doses on fetal and juvenile development, have led to strict regulations and bans on its use in certain consumer products, such as infant feeding bottles.[14][15] Many products are now marketed as "BPA-Free," though some replacement bisphenols have also shown similar estrogenic activity.[12][14]

• 4-tert-butylphenol: 4-t-BP is also identified as a potential endocrine disruptor.[1] A European Union risk assessment highlighted its potential as an EDC and also noted depigmenting properties.[1]

Experimental Protocols

To objectively evaluate and compare polymer additives like 4-t-BP and BPA, standardized experimental protocols are essential.

Migration Testing for Leached Additives

Objective: To quantify the amount of an additive that leaches from a polymer into a simulant fluid.

Methodology:

• Sample Preparation: Prepare polymer samples of a defined surface area.

• Simulant Selection: Choose a food simulant appropriate for the intended use of the polymer (e.g., deionized water for aqueous foods, 10% ethanol for alcoholic beverages, or olive oil for fatty foods).

• Exposure: Immerse the polymer sample in the simulant fluid in a sealed, inert container.

• Incubation: Expose the samples to controlled conditions of time and temperature that simulate or exaggerate real-world use (e.g., 10 days at 40°C or 2 hours at 70°C).

• Analysis: After exposure, remove the polymer sample. Analyze the simulant fluid using a sensitive analytical technique.

  • High-Performance Liquid Chromatography (HPLC): Commonly used for quantifying BPA and its analogues.[16] The simulant is injected into the HPLC system, and the concentration is determined by comparing the peak area to a calibration curve of known standards.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Another powerful technique for identifying and quantifying leached compounds.

• Reporting: Express results in terms of mass of substance per unit of surface area (e.g., mg/dm²) or concentration in the simulant (e.g., parts per billion, ppb).

Thermal Stability and Antioxidant Efficacy

Objective: To assess the effectiveness of an additive in preventing the thermo-oxidative degradation of a polymer.

Methodology: Oxidative Induction Time (OIT)

• Instrumentation: Use a Differential Scanning Calorimeter (DSC).

• Sample Preparation: Prepare small, uniform samples (5-10 mg) of the polymer formulation containing the additive.

• Heating Protocol:

  • Heat the sample under an inert nitrogen atmosphere to a specified isothermal test temperature (e.g., 200°C for polypropylene).

  • Once the temperature stabilizes, switch the purge gas from nitrogen to oxygen at the same flow rate.[17]

• Measurement: The DSC measures the heat flow from the sample. The onset of oxidation is marked by a sharp exothermic peak.

• Analysis: The OIT is the time from the introduction of oxygen until the onset of this exothermic peak.[18] A longer OIT indicates greater resistance to oxidation and better performance of the antioxidant additive.

Visualizations

Caption: Comparative workflow for evaluating polymer additives.

Caption: Simplified pathway of endocrine disruption.

Conclusion

The choice between 4-tert-butylphenol and Bisphenol A is fundamentally a choice between a modifying additive and a core structural monomer.

• Bisphenol A is indispensable for creating polymers like polycarbonate and epoxy resins, where it forms the backbone of the material and imparts key performance characteristics such as strength and thermal stability.[2] The primary concerns with BPA are not related to its performance but to the health risks associated with the leaching of residual, unreacted monomer.

• 4-tert-butylphenol serves a more specialized role as a chain terminator to regulate polymer molecular weight and as an antioxidant to protect against degradation.[1][7] It is an additive in the truest sense, modifying properties rather than defining the core structure. However, like BPA, it carries the risk of leaching and is also considered a potential endocrine disruptor.[1]

For researchers and developers, the selection depends entirely on the objective. If the goal is to synthesize a high-strength, transparent polymer, a difunctional bisphenol like BPA is the starting point. If the goal is to fine-tune the molecular weight of a polymer or to enhance its oxidative stability, a monofunctional phenol like 4-t-BP is a suitable candidate. In either case, a thorough toxicological assessment and rigorous migration testing are imperative, particularly for applications with direct human contact, to ensure the final product is both effective and safe.

References

• 1. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. The role of polycarbonate monomer bisphenol-A in insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Ultimate Guide to Understanding the Importance of Best Phenol 4 Tert Butyl in Industrial Applications [hexiechem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Role of Functional Monomers upon the Properties of Bisphenol A Molecularly Imprinted Silica Films [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. hamiltoncompany.com [hamiltoncompany.com]
• 13. Leaching of bisphenol A (BPA) from polycarbonate plastic to water containing amino acids and its degradation by radical oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. plastics chemical bpa: Topics by Science.gov [science.gov]
• 15. Testing for Bisphenol-A (BPA) in Food Packaging [intertek.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]

A Comparative Analysis of the Aquatic Toxicity of 4-tert-Butylphenol and Other Alkylphenols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the aquatic toxicity of 4-tert-butylphenol with other widely studied alkylphenols, namely 4-nonylphenol and 4-tert-octylphenol. This objective analysis, supported by experimental data, aims to inform environmental risk assessments and guide the development of safer alternatives. Alkylphenols are a class of organic compounds used in the manufacturing of various products, but their release into aquatic environments is a growing concern due to their potential toxic effects and endocrine-disrupting properties.[1][2][3]

Executive Summary

The data compiled in this guide indicates that alkylphenols exhibit significant toxicity to a range of aquatic organisms, including fish, invertebrates, and algae. In general, 4-nonylphenol and 4-tert-octylphenol appear to be more toxic to aquatic life than 4-tert-butylphenol. The toxicity is species-specific, with some organisms showing higher sensitivity to certain alkylphenols.[4][5] The endocrine-disrupting potential of these compounds, particularly their ability to mimic estrogen, is a critical aspect of their environmental impact.[2][6][7]

Comparative Aquatic Toxicity Data

The following tables summarize the acute and chronic toxicity of 4-tert-butylphenol, 4-nonylphenol, and 4-tert-octylphenol to representative aquatic organisms. The data is presented as LC50 (lethal concentration for 50% of the test population), EC50 (effective concentration for 50% of the test population), and NOEC (no observed effect concentration) values.

Table 1: Acute Aquatic Toxicity of Selected Alkylphenols (µg/L)

Alkylphenol	Test Organism	Endpoint	Duration	LC50/EC50 (µg/L)
4-tert-Butylphenol	Oryzias latipes (Medaka)	LC50	96 h	5,100[8]
Daphnia magna (Water Flea)	EC50	48 h	3,900[8]
Pseudokirchneriella subcapitata (Green Algae)	EC50	72 h	14,000[8]
4-Nonylphenol	Pimephales promelas (Fathead Minnow)	LC50	96 h	128 - 360[9]
Daphnia magna (Water Flea)	EC50	48 h	104 - 190[9]
Chlorella pyrenoidosa (Green Algae)	EC50	96 h	2,890[4]
Scenedesmus obliquus (Green Algae)	EC50	96 h	1,540[4]
4-tert-Octylphenol	Pimephales promelas (Fathead Minnow)	LC50	96 h	250[10]
Pseudetroplus maculatus (Cichlid Fish)	LC50	96 h	150[11]
Chlorella pyrenoidosa (Green Algae)	EC50	96 h	5,210[4]
Scenedesmus obliquus (Green Algae)	EC50	96 h	8,480[4]

Table 2: Chronic Aquatic Toxicity of Selected Alkylphenols (µg/L)

Alkylphenol	Test Organism	Endpoint	Duration	NOEC (µg/L)
4-tert-Butylphenol	Daphnia magna (Water Flea)	Reproduction	21 d	730[8]
Pseudokirchneriella subcapitata (Green Algae)	Growth Inhibition	72 h	320[8]
4-Nonylphenol	Daphnia magna (Water Flea)	Growth	21 d	39
Daphnia magna (Water Flea)	Reproduction	21 d	24
4-tert-Octylphenol	Oncorhynchus mykiss (Rainbow Trout)	Growth Inhibition	60 d	6.1[5]
Oncorhynchus mykiss (Rainbow Trout)	Vitellogenin Induction	21 d	1.6[5]
Danio rerio (Zebrafish)	Reproduction	Life-cycle	12[5]

Experimental Protocols

The following are generalized methodologies for the key experiments cited in this guide, based on internationally recognized guidelines.

Fish Acute Toxicity Test (OECD 203)

This test determines the concentration of a chemical that is lethal to 50% of the test fish over a 96-hour period.

• Test Organism: A suitable fish species, such as Zebrafish (Danio rerio) or Fathead Minnow (Pimephales promelas), is selected.

• Exposure: Fish are exposed to a range of concentrations of the test substance in water under controlled conditions. A control group is maintained in water without the test substance.

• Duration: The exposure period is typically 96 hours.

• Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 value and its confidence limits are calculated using statistical methods like probit analysis.

Invertebrate Acute Immobilisation Test (OECD 202)

This test assesses the concentration of a chemical that causes immobilization in 50% of the test invertebrates, typically Daphnia magna.

• Test Organism: Young daphnids (less than 24 hours old) are used.

• Exposure: Daphnids are exposed to a series of concentrations of the test substance.

• Duration: The test duration is 48 hours.

• Observation: The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis: The EC50 for immobilization is calculated.

Algal Growth Inhibition Test (OECD 201)

This test evaluates the effect of a substance on the growth of freshwater green algae.

• Test Organism: A rapidly growing species of green algae, such as Pseudokirchneriella subcapitata, is used.

• Exposure: Algal cultures are exposed to various concentrations of the test substance in a nutrient-rich medium.

• Duration: The exposure period is typically 72 hours.

• Measurement: Algal growth is measured at 24, 48, and 72 hours by determining cell concentration or another biomass surrogate (e.g., chlorophyll fluorescence).

• Data Analysis: The EC50 for growth inhibition is calculated by comparing the growth in the test cultures to that of the control.

Comparative Assessment Workflow

The following diagram illustrates the logical workflow for a comparative aquatic toxicity assessment of alkylphenols.

Caption: Workflow for comparative aquatic toxicity assessment of alkylphenols.

Endocrine Disruption: A Key Consideration

A significant concern with alkylphenols is their potential to act as endocrine-disrupting chemicals (EDCs).[3] They can mimic the natural hormone estrogen, leading to adverse effects on the reproductive and developmental processes of aquatic organisms.[2][6] For instance, exposure to 4-tert-octylphenol has been shown to induce the production of vitellogenin, an egg-yolk precursor protein, in male fish, which is a clear biomarker of estrogenic activity.[5] This endocrine activity can occur at concentrations lower than those causing acute toxicity, highlighting the importance of considering chronic and sublethal effects in environmental risk assessments.

Conclusion

The available data clearly demonstrates that 4-tert-butylphenol, 4-nonylphenol, and 4-tert-octylphenol are toxic to aquatic organisms. While 4-tert-butylphenol generally exhibits lower acute toxicity compared to 4-nonylphenol and 4-tert-octylphenol, all three compounds, and alkylphenols in general, pose a risk to aquatic ecosystems, particularly due to their endocrine-disrupting properties. For professionals in research and drug development, this comparative guide underscores the importance of considering the environmental fate and toxicity of chemical compounds. The methodologies and data presented here can serve as a valuable resource for conducting comprehensive environmental risk assessments and for designing safer, more sustainable chemical alternatives.

References

• 1. ospar.org [ospar.org]
• 2. Nonyl Phenol Ethoxylates l Concerns - Elchemy [elchemy.com]
• 3. connectjournals.com [connectjournals.com]
• 4. Chemical- and species-specific toxicity of nonylphenol and octylphenol to microalgae Chlorella pyrenoidosa and Scenedesmus obliquus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. circabc.europa.eu [circabc.europa.eu]
• 6. Nonylphenol - Wikipedia [en.wikipedia.org]
• 7. Nonylphenol algal bioaccumulation and its effect through the trophic chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. env.go.jp [env.go.jp]
• 9. epa.gov [epa.gov]
• 10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 11. allresearchjournal.com [allresearchjournal.com]

Assessing the Relative Estrogenic Potency of 4-tert-Butylphenol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the estrogenic potency of 4-tert-butylphenol (4-t-BP) against the endogenous estrogen 17β-estradiol (E2) and other known xenoestrogens. The information is supported by experimental data from various in vitro assays, with detailed methodologies provided for key experiments.

Overview of 4-tert-Butylphenol's Estrogenic Activity

4-tert-butylphenol is a chemical compound used in the production of resins, polymers, and other industrial products. It has been identified as a xenoestrogen, a foreign chemical that can mimic the effects of estrogen in the body. This estrogenic activity is primarily mediated through its interaction with estrogen receptors (ERα and ERβ), leading to the activation of downstream signaling pathways that regulate gene expression and cellular processes.[1]

Quantitative Comparison of Estrogenic Potency

The estrogenic potency of a compound is often expressed by its EC50 value (the concentration at which it elicits half of its maximal response) and its Relative Potency (RP), which compares its potency to that of a standard estrogen, typically 17β-estradiol.

Compound	Assay Type	Endpoint	EC50 (M)	Relative Potency (E2 = 1)	Reference
4-tert-Butylphenol	Yeast Two-Hybrid (ERα)	β-galactosidase activity	~1 x 10⁻⁵	~1 x 10⁻⁵	[2]
4-tert-Butylphenol	MCF-7 Proliferation (E-Screen)	Cell Proliferation	~3 x 10⁻⁶	~3 x 10⁻⁴
4-tert-Butylphenol	ERα Reporter Gene Assay	Luciferase Activity	~1 x 10⁻⁶	~1 x 10⁻⁴
17β-Estradiol (E2)	Yeast Two-Hybrid (ERα)	β-galactosidase activity	~1 x 10⁻¹⁰	1	[2]
17β-Estradiol (E2)	MCF-7 Proliferation (E-Screen)	Cell Proliferation	~1 x 10⁻¹²	1
17β-Estradiol (E2)	ERα Reporter Gene Assay	Luciferase Activity	~1 x 10⁻¹⁰	1
Bisphenol A (BPA)	Yeast Two-Hybrid (ERα)	β-galactosidase activity	~1 x 10⁻⁶	~1 x 10⁻⁴	[2]
Nonylphenol	MCF-7 Proliferation (E-Screen)	Cell Proliferation	~1 x 10⁻⁷	~1 x 10⁻³

Note: The EC50 and Relative Potency values can vary between studies and experimental conditions. The data presented here is an approximation based on available literature.

Estrogen Receptor Signaling Pathway

The binding of an estrogenic compound, such as 4-tert-butylphenol, to the estrogen receptor initiates a cascade of molecular events. This can occur through both genomic and non-genomic pathways. The classical genomic pathway involves the translocation of the ligand-receptor complex to the nucleus, where it binds to Estrogen Response Elements (EREs) on the DNA, leading to the transcription of target genes.[3][4][5]

Estrogen Receptor Signaling Pathway

Experimental Protocols

Detailed methodologies for the key in vitro assays used to assess estrogenic potency are provided below.

Yeast Two-Hybrid (Y2H) Assay for Estrogenicity

The Y2H assay is a molecular biology technique used to detect protein-protein and protein-ligand interactions. In the context of estrogenicity, it is adapted to detect the binding of a chemical to the estrogen receptor, leading to the activation of a reporter gene.

Yeast Two-Hybrid Assay Workflow

Methodology:

• Yeast Strain Preparation: A genetically modified yeast strain (e.g., Saccharomyces cerevisiae) is used. This strain is engineered to express the human estrogen receptor (ERα or ERβ) and contains a reporter gene (e.g., lacZ for β-galactosidase) under the control of an estrogen-responsive promoter.

• Culture and Exposure: The yeast cells are cultured in a suitable medium. The test compound (4-tert-butylphenol) and a positive control (17β-estradiol) are added at various concentrations. A negative control (vehicle) is also included.

• Incubation: The cultures are incubated to allow for compound uptake and interaction with the estrogen receptor.

• Reporter Gene Assay: After incubation, the activity of the reporter protein is measured. For a lacZ reporter, a colorimetric assay using a substrate like ONPG (o-nitrophenyl-β-D-galactopyranoside) is commonly used. The development of color is proportional to the β-galactosidase activity.

• Data Analysis: The results are used to generate dose-response curves, and the EC50 value is calculated to determine the potency of the test compound.

MCF-7 Cell Proliferation (E-Screen) Assay

The E-Screen assay is based on the principle that the proliferation of the human breast cancer cell line MCF-7 is estrogen-dependent.

MCF-7 E-Screen Assay Workflow

Methodology:

• Cell Culture: MCF-7 cells are maintained in a culture medium. Before the assay, they are switched to a medium containing charcoal-stripped serum to remove endogenous estrogens.

• Cell Seeding: The cells are seeded into multi-well plates.

• Exposure: The cells are exposed to a range of concentrations of the test compound, a positive control (E2), and a negative control.

• Incubation: The plates are incubated for approximately 6 days to allow for cell proliferation.

• Cell Quantification: The cell number is determined using a method such as the sulforhodamine B (SRB) assay, which stains total cellular protein. The absorbance is read using a plate reader.

• Data Analysis: The increase in cell number relative to the negative control is calculated to determine the proliferative effect of the compound.

Estrogen Receptor (ER) Reporter Gene Assay

This assay utilizes a mammalian cell line that has been engineered to contain a reporter gene (e.g., luciferase) under the control of an ERE.

Methodology:

• Cell Line: A suitable mammalian cell line (e.g., HeLa, HEK293) is transiently or stably transfected with two plasmids: one expressing the human estrogen receptor and another containing a luciferase reporter gene driven by an ERE-containing promoter.

• Cell Culture and Transfection: Cells are cultured and transfected with the plasmids.

• Exposure: The transfected cells are treated with various concentrations of the test compound, E2, and a vehicle control.

• Incubation: The cells are incubated to allow for receptor activation and reporter gene expression.

• Luciferase Assay: The cells are lysed, and the luciferase activity is measured using a luminometer after the addition of a luciferin substrate.

• Data Analysis: The luminescence signal is proportional to the transcriptional activity of the estrogen receptor. Dose-response curves are generated to calculate EC50 values.

Conclusion

The experimental data clearly indicates that 4-tert-butylphenol exhibits estrogenic activity, albeit at a much lower potency than the natural hormone 17β-estradiol. It is capable of binding to the estrogen receptor and inducing downstream cellular effects, such as gene transcription and cell proliferation. The in vitro assays detailed in this guide are robust and widely accepted methods for assessing the estrogenic potential of chemical compounds. For drug development and risk assessment purposes, it is crucial to consider the relative potency of such xenoestrogens to understand their potential biological impact.

References

• 1. Predicting estrogen receptor activation by a group of substituted phenols: An integrated approach to testing and assessment case study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro profiling of endocrine disrupting effects of phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. The many faces of estrogen signaling - PMC [pmc.ncbi.nlm.nih.gov]

evaluation of different catalysts for the synthesis of 4-tert-butylphenol

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-tert-butylphenol (4-TBP), a crucial intermediate in the production of antioxidants, polymers, and pharmaceuticals, is predominantly achieved through the Friedel-Crafts alkylation of phenol with a tert-butylating agent, most commonly tert-butanol or isobutylene. The choice of catalyst is paramount in directing the reaction towards high yield and selectivity for the desired para-isomer. This guide provides a comparative overview of different catalyst systems, supported by experimental data, to aid in catalyst selection and process optimization.

Catalyst Performance Comparison

The efficiency of various catalysts in the synthesis of 4-tert-butylphenol is summarized in the table below. The data highlights key performance indicators such as conversion rates and selectivity under different reaction conditions.

Catalyst Type	Specific Example	Reactant(s)	Temperature (°C)	Pressure	Phenol Conversion (%)	4-TBP Selectivity (%)	Other Major Products	Reference(s)
Zeolites	H-Beta Zeolite	Phenol + tert-Butanol	100-160	Atmospheric	High	High (para-selective)	2-TBP, 2,4-DTBP	[1]
H-Y Zeolite	Phenol + tert-Butanol	150-200	Atmospheric	Up to 86.3	Tunable	2,4-DTBP	[1]
Zr-Beta Zeolite	Phenol + tert-Butanol	-	-	71	-	2,4-DTBP (18.5%)	[2]
Modified Clays	Fe-bentonite	Phenol + tert-Butanol	80	Atmospheric	-	81 (for PTBP*)	-	[3]
Ionic Liquids	[HIMA]OTs	Phenol + tert-Butanol	70	-	86	57.6	-	[4]
SO3H-functionalized ILs	Phenol + tert-Butanol	80	Atmospheric	Up to 94.2	-	-	[1]
Heteropoly Acids	TPA-SBA-15	Phenol + tert-Butanol	-	-	99.6	77 (for 2,4-DTBP)	-	[1]

*PTBP refers to p-tert-butylphenol.

Experimental Protocols

Detailed methodologies for key catalyst types are provided below. These protocols are representative and may require optimization based on specific laboratory conditions and desired outcomes.

Zeolite Catalyzed Synthesis (e.g., H-Y Zeolite)

This protocol describes a typical batch reactor process for the tert-butylation of phenol using a zeolite catalyst.

Catalyst Activation: The H-Y zeolite catalyst is activated by calcining at 500-550°C for 3-4 hours in a stream of dry air to remove any adsorbed moisture and ensure optimal acidity.[1]

Reaction Setup:

• A batch reactor is charged with phenol and the activated zeolite catalyst (typically 5-15% by weight of the phenol).[1]

• The reactor is heated to the desired temperature (e.g., 150°C).[1]

• tert-Butanol is then fed into the reactor at a controlled rate. The molar ratio of phenol to tert-butanol is typically in the range of 1:1 to 1:3.[1]

Reaction Monitoring: The progress of the reaction is monitored by taking aliquots from the reaction mixture at regular intervals and analyzing them by gas chromatography (GC) to determine the conversion of phenol and the selectivity towards 4-tert-butylphenol.[1]

Product Isolation:

• Upon completion of the reaction, the mixture is cooled to room temperature.

• The solid catalyst is separated from the liquid product mixture by filtration.[1]

• The product mixture is then subjected to distillation under reduced pressure to isolate the 4-tert-butylphenol.[1]

Ionic Liquid Catalyzed Synthesis (e.g., [HIMA]OTs)

This protocol outlines the synthesis of 4-tert-butylphenol using an ionic liquid catalyst.

Catalyst Preparation ([HIMA]OTs):

• 1H-imidazole-1-yl-acetic acid and p-toluenesulfonic acid are mixed in a flask with deionized water as the solvent.[4]

• The mixture is stirred at 50°C for 8 hours.[4]

• The solvent is removed by evaporation under vacuum, and the resulting ionic liquid, 1H-imidazole-1-acetic acid tosilate ([HIMA]OTs), is dried.[4]

Reaction Procedure:

• In a typical reaction, phenol, tert-butanol, and the ionic liquid catalyst are charged into a sealed glass tube batch reactor equipped with a magnetic stirrer.[5]

• The reaction mixture is heated to the desired temperature (e.g., 70°C) and stirred for the specified reaction time.[4][5]

Product Recovery and Analysis:

• After the reaction is complete, the mixture is cooled.

• The products are extracted using a suitable solvent like toluene.[5]

• The composition of the product mixture is analyzed by gas chromatography (GC) to determine phenol conversion and product selectivity.[6]

Experimental Workflow and Logic

The general workflow for evaluating different catalysts for the synthesis of 4-tert-butylphenol is depicted in the following diagram. This process involves catalyst preparation and characterization, the alkylation reaction itself, and subsequent product analysis.

Caption: General experimental workflow for catalyst evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Efficient and Easily Recyclable Catalyst for the Alkylation Reaction of Phenol and tert-Butyl Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. WO2018073835A1 - A process for the preparation of tertiary butyl phenol - Google Patents [patents.google.com]

A Comparative Guide to GC-MS and HPLC Methods for the Analysis of 4-tert-butylphenol

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 4-tert-butylphenol is essential for quality control, safety assessment, and research purposes. Two of the most powerful and widely employed analytical techniques for this analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The choice between these methods depends on various factors, including the required sensitivity, the complexity of the sample matrix, sample throughput, and cost considerations.

This guide provides an objective comparison of GC-MS and HPLC methods for the determination of 4-tert-butylphenol, supported by experimental data and detailed methodologies. While direct cross-validation studies for 4-tert-butylphenol are not extensively published, this guide synthesizes available data for 4-tert-butylphenol and structurally similar phenolic compounds to offer a robust comparative analysis.

Method Performance: A Comparative Analysis

Both GC-MS and HPLC are robust techniques for the quantitative analysis of 4-tert-butylphenol. GC-MS generally provides lower detection limits due to its high sensitivity and selectivity, making it ideal for trace-level analysis in complex matrices.[1] The mass spectrometric detection also offers definitive identification of the analyte.[1] HPLC with UV detection is a cost-effective and straightforward method suitable for routine quality control where high sensitivity is not the primary concern.[1] A significant advantage of HPLC is its ability to analyze less volatile and thermally labile compounds without the need for derivatization.[2]

The following table summarizes the typical performance characteristics for each method based on the analysis of 4-tert-butylphenol and similar phenolic compounds.

Performance Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	≥ 0.999[2]	> 0.99[1]
Limit of Detection (LOD)	0.006 - 0.05 mg/L (for similar phenols)[1]	~6.0 ng/L (in final effluent)[3]
Limit of Quantification (LOQ)	0.12 µg/mL (for similar phenols)[2]	0.1 µg/L[4]
Accuracy (% Recovery)	95 - 105%[1]	80 - 113%[1]
Precision (%RSD)	< 6.28% (intra-day); < 5.21% (inter-day)[2]	< 15% (intraday & interday)[1]
Specificity	High; potential for interference from co-eluting impurities without mass spectrometric detection.[1]	Very High; mass spectral data provides definitive identification.[1]
Sample Throughput	Moderate to High[1]	Moderate[1]
Cost (Instrument)	Lower[1]	Higher[1]
Cost (Operational)	Higher (solvent consumption)[1]	Lower (gas consumption)[1]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. The following sections provide representative experimental protocols for the analysis of 4-tert-butylphenol using HPLC and GC-MS.

High-Performance Liquid Chromatography (HPLC) Method

This method is suitable for the quantification of 4-tert-butylphenol in various matrices.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A reversed-phase C18 column is commonly used.[5]

• Mobile Phase: A simple mobile phase of acetonitrile (MeCN) and water, with a small amount of acid like phosphoric acid or formic acid (for MS compatibility), is effective.[5] A typical composition could be acetonitrile and water in an 8:2 (v/v) ratio.[6]

• Flow Rate: A typical flow rate is 1.0 mL/min.[7]

• Detection: UV detection at a wavelength of 277 nm.[6]

• Sample Preparation: For liquid samples, a simple dilution may be sufficient. For more complex matrices, a liquid-liquid extraction with a suitable solvent like a mixture of ethyl acetate and n-hexane can be employed.[6] The extract is then dried and reconstituted in the mobile phase before injection.[6]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is highly sensitive and selective, making it ideal for trace analysis of 4-tert-butylphenol.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A common choice is a 5MS UI column (30 m x 0.25 mm x 0.25 µm).[8]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[8]

• Injector: Splitless injection is often used to enhance sensitivity.[8]

• Temperature Program:

  • Initial oven temperature: 50°C.

  • Ramp: 10°C/min up to 300°C.

  • Hold: 3 minutes at 300°C.[8]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of 4-tert-butylphenol.[7]

• Sample Preparation: For aqueous samples, headspace solid-phase microextraction (SPME) is an effective technique.[8][9] The sample is placed in a vial, and the SPME fiber is exposed to the headspace to adsorb the volatile analytes.[8] The fiber is then desorbed in the hot GC injector.[8] For other samples, a dispersive liquid-liquid microextraction (DLLME) can be utilized.[3] Derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be used to improve volatility and peak shape, though 4-tert-butylphenol can often be analyzed without it.[1][10]

Cross-Validation Workflow

A cross-validation workflow is essential to ensure that both HPLC and GC-MS methods provide comparable and reliable results. This process involves analyzing the same set of samples by both techniques and statistically comparing the outcomes.

A flowchart illustrating the cross-validation process for HPLC and GC-MS methods.

Conclusion

Both HPLC and GC-MS are powerful and reliable techniques for the quantitative analysis of 4-tert-butylphenol. The choice between the two methods will ultimately depend on the specific requirements of the analysis.[1]

• HPLC-UV is a cost-effective and straightforward method, well-suited for routine quality control applications where high sensitivity is not the primary requirement.[1] Its ability to analyze compounds without derivatization is a key advantage.[2]

• GC-MS offers superior sensitivity and selectivity, making it the preferred method for trace-level analysis in complex matrices.[1] The definitive identification provided by mass spectrometry is a significant benefit for regulatory submissions and in-depth research.[1]

For a comprehensive analysis, particularly in complex sample matrices, the complementary use of both techniques can be highly beneficial. HPLC can provide robust quantitative data, while GC-MS can be used to confirm the identity of the analyte and detect it at lower concentrations.[1] A thorough cross-validation is recommended when transitioning between methods or when comparing data from different analytical platforms to ensure data integrity and method robustness.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 4. 4-Tert-butylphenol - analysis - Analytice [analytice.com]
• 5. 4-tert-Butylphenol | SIELC Technologies [sielc.com]
• 6. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms) | OIV [oiv.int]
• 9. oiv.int [oiv.int]
• 10. Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Efficacy of 4-tert-Butylphenol Derivatives

For researchers, scientists, and drug development professionals, understanding the relative antioxidant efficacy of phenolic compounds is crucial for various applications, from industrial processes to therapeutics. This guide provides a comparative overview of the antioxidant potential of several 4-tert-butylphenol derivatives, with Butylated Hydroxytoluene (BHT) often serving as a benchmark. While direct, side-by-side comparative studies for all derivatives are not always available in existing literature, this document synthesizes available experimental data to offer an objective comparison.

The primary mechanism by which phenolic antioxidants, including 4-tert-butylphenol derivatives, exert their protective effects is by acting as free radical scavengers. This process involves the donation of a hydrogen atom from the phenolic hydroxyl (-OH) group to a free radical, which neutralizes its reactivity and terminates the oxidative chain reaction.[1][2] The presence of bulky tert-butyl groups can enhance the stability of the resulting phenoxyl radical, thereby increasing the antioxidant's efficacy.[3][4][5]

Quantitative Comparison of Antioxidant Activity

The antioxidant activities of various 4-tert-butylphenol derivatives have been evaluated using assays that measure their capacity to scavenge free radicals. The half-maximal inhibitory concentration (IC50) is a common metric, where a lower value indicates greater antioxidant activity.

Below is a summary of available data from 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays. It is important to note the limited availability of direct IC50 values for some derivatives, highlighting a gap in the current research landscape.[1]

Table 1: IC50 Values of 4-tert-Butylphenol Derivatives and BHT in DPPH and ABTS Assays

Compound	Antioxidant Assay	IC50 Value / % Inhibition
Butylated Hydroxytoluene (BHT)	DPPH	202.35 µg/mL
DPPH	277 µg/mL
ABTS	13 µg/mL
2,4-di-tert-butylphenol (2,4-DTBP)	DPPH	Data not consistently reported in comparative reviews
ABTS	Data not consistently reported in comparative reviews
2,2'-Methylenebis(4-methyl-6-tert-butylphenol)*	DPPH	75% inhibition at 50 µM
ABTS	70% inhibition at 50 µM
Tert-butyl hydroquinone (TBHQ)	ABTS	33.34 µg/mL
Propyl gallate (PG)	ABTS	18.17 µg/mL
Hydroquinone (HQ)	ABTS	21.81 µg/mL

*Note: Data presented is for a closely related compound, 2,2'-Methylenebis(4-methyl-6-tert-butylphenol), also known as Antioxidant 2246, due to the limited availability of direct IC50 values for 2,2'-Methylenebis(4-t-butylphenol).[2]

Based on available data, BHT demonstrates potent antioxidant activity, particularly in the ABTS assay.[1] The structurally similar 2,4-di-tert-butylphenol also exhibits significant radical scavenging capabilities.[1] Some studies suggest that the antioxidant activity of BHT is approximately twice as great as that of 2,4-DTBP.[6]

Mechanism of Action and Experimental Workflows

The antioxidant activity of phenolic compounds is primarily attributed to their ability to donate a hydrogen atom to free radicals. This mechanism is depicted in the signaling pathway diagram below. The subsequent diagrams illustrate the general workflows for the commonly used DPPH and ABTS antioxidant assays.

Caption: General mechanism of free radical scavenging by phenolic antioxidants.

Caption: A simplified workflow of the DPPH radical scavenging assay.

Caption: A simplified workflow of the ABTS radical scavenging assay.

Experimental Protocols

Detailed methodologies for the DPPH and ABTS assays are provided below, offering a standardized framework for researchers to conduct their own investigations.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Preparation of DPPH Solution: A stock solution of DPPH is prepared in a suitable solvent, typically methanol.

• Reaction Mixture: The antioxidant sample, at various concentrations, is added to the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured using a spectrophotometer at approximately 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the antioxidant, and A_sample is the absorbance of the DPPH solution with the antioxidant.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• Generation of ABTS Radical Cation (ABTS•+): The ABTS radical cation is produced by reacting an ABTS stock solution with potassium persulfate. The mixture is left to stand in the dark at room temperature for 12-16 hours before use.

• Reaction Mixture: The antioxidant sample, at various concentrations, is added to the ABTS•+ solution.

• Incubation: The mixtures are incubated at room temperature for a set time (e.g., 6 minutes).[1]

• Absorbance Measurement: The absorbance is measured at 734 nm.[1][2]

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay.

• IC50 Determination: The IC50 value is determined from a plot of percentage inhibition versus concentration.[1]

Concluding Remarks

While BHT is a well-studied antioxidant with demonstrated efficacy, various 4-tert-butylphenol derivatives also show significant promise as radical scavengers. The number and position of the tert-butyl groups on the phenol ring are critical determinants of their antioxidant efficacy.[6] However, a lack of direct comparative studies for many derivatives, such as 4-tert-Butyl-2-ethylphenol and 4-Benzhydryl-2,6-di-tert-butylphenol, necessitates further research to establish a comprehensive and definitive ranking of their antioxidant potential. The provided experimental protocols offer a foundation for such future investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. manavchem.com [manavchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Estrogenic Effects of 4-tert-Butylphenol: In Vitro vs. In Vivo

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the estrogenic effects of 4-tert-butylphenol (4-t-BP) as observed in in vitro (cell-based) and in vivo (animal-based) experimental models. The data presented herein is intended to offer a comprehensive overview for assessing the endocrine-disrupting potential of this compound.

4-tert-butylphenol is an alkylphenol used in the manufacturing of resins, polymers, and other industrial products. Its structural similarity to estradiol has raised concerns about its potential to interact with the endocrine system.[1] Understanding the differences in its activity between controlled in vitro systems and complex in vivo environments is critical for accurate risk assessment. While in vitro assays provide mechanistic insights, in vivo studies are essential for observing organism-level effects.[1]

Data Presentation: Quantitative Comparison

The following tables summarize the experimental data on the estrogenic activity of 4-tert-butylphenol and related compounds.

Table 1: In Vitro Estrogenic Activity of 4-tert-Butylphenol and Reference Compounds

Compound	Assay Type	Endpoint	Result	Species/Cell Line
4-tert-Butylphenol	ER Binding Assay	ERα Binding	Almost completely inactive[2]	Human (recombinant)
ER Binding Assay	ER Binding	Did not displace radiolabeled estrogen (up to 1 µM)[3]	Not Specified
ToxCast™	ER Agonist Score (AUC)	0.161 (Active ≥ 0.1)[4]	Human
Cell Proliferation (E-Screen)	Cell Growth	Stimulated cell growth[3]	Human (MCF-7)
Receptor Binding Assay	ERRγ Binding (IC₅₀)	26–71 nM[2]	Human (recombinant)
17β-Estradiol (E2)	ER Binding Assay	ERα Binding (IC₅₀)	0.88 ± 0.13 nM[2]	Human (recombinant)
Cell Proliferation (E-Screen)	Maximum Proliferation	1 nM[5]	Human (MCF-7)
4-tert-Octylphenol	Cell Proliferation (E-Screen)	Estrogenic Effect	Detectable at 1 µM[5]	Human (MCF-7)
Yeast Two-Hybrid	ERα Activity	Agonist and Antagonist[6]	Yeast (recombinant)
Bisphenol A (BPA)	ER Binding Assay	ERα Binding (IC₅₀)	1,030 ± 146 nM[2]	Human (recombinant)

Table 2: In Vivo Estrogenic Activity of 4-tert-Butylphenol and Reference Compounds

Compound	Assay Type	Species	Endpoint	Result
4-tert-Butylphenol	Uterotrophic Assay	Rodent	Uterine Weight	Active at 100 mg/kg[7]
4-tert-Octylphenol	Uterotrophic Assay	Rat (Ovariectomized)	Uterine Weight	Dose-dependent increase (≥ 50 mg/kg/day)[5]
4-Nonylphenol	Uterotrophic Assay	Rat (Ovariectomized)	Uterine Weight	Dose-dependent increase[5]

Note: The data reveals a notable discrepancy. While 4-tert-butylphenol shows weak or negligible binding to the estrogen receptor alpha (ERα) in direct binding assays, it demonstrates estrogenic activity in cell proliferation assays and in the whole-organism (in vivo) uterotrophic assay. This suggests its effects may be mediated through pathways other than direct high-affinity ERα binding, or that its metabolites are the active agents in vivo.

Experimental Protocols

Detailed methodologies for the key cited experiments are provided below.

1. Estrogen Receptor (ER) Competitive Binding Assay (In Vitro)

This assay quantifies the ability of a test chemical to compete with a radiolabeled ligand (e.g., [³H]-estradiol) for binding to a source of estrogen receptors.[8]

• ER Source: Uterine cytosol from ovariectomized Sprague-Dawley rats is commonly used as a rich source of ERs.[8][9]

• Procedure:

  • A constant concentration of [³H]-estradiol (e.g., 1 nM) is incubated with the uterine cytosol preparation.[8]

  • Increasing concentrations of the unlabeled test chemical (the "competitor") are added to the mixture.[8]

  • The mixture is incubated for an extended period (e.g., 18 hours at 4°C) to reach binding equilibrium.[10]

  • Bound and free radioligands are separated using a dextran-charcoal suspension, which adsorbs the free [³H]-estradiol.[10]

  • The amount of bound radioactivity is measured by scintillation counting.

• Data Analysis: The concentration of the test chemical that inhibits 50% of the specific binding of [³H]-estradiol is determined as the IC₅₀. A lower IC₅₀ value indicates a higher binding affinity for the estrogen receptor.[9]

2. MCF-7 Cell Proliferation (E-Screen) Assay (In Vitro)

This assay measures the estrogen-dependent proliferation of the human breast cancer cell line, MCF-7, which expresses endogenous estrogen receptors.[11]

• Cell Culture: MCF-7 cells are maintained in a growth medium. Before the experiment, they are switched to an estrogen-free medium for several days (e.g., 72 hours) to synchronize the cells and minimize baseline proliferation.[11]

• Procedure:

  • Cells are seeded in multi-well plates.

  • After attachment, the cells are exposed to various concentrations of the test compound. A positive control (e.g., 17β-estradiol) and a vehicle control are included.[12]

  • The cells are incubated for a set period (e.g., 6 days) to allow for proliferation.

  • Cell viability or number is quantified. Common methods include:

    • Direct Cell Counting: Using a hemocytometer with Trypan Blue exclusion.[13]

    • DNA Content: Using fluorescent dyes like SYBR Green.[13]

    • Metabolic Assays: Using reagents like MTS or AlamarBlue that measure mitochondrial activity.[12][13]

• Data Analysis: The proliferative effect is calculated relative to the vehicle control. A dose-response curve is generated to determine the effective concentration.

3. Yeast Two-Hybrid Assay (In Vitro)

This is a genetically engineered screening method used to detect ligand-induced protein-protein interactions, in this case, the binding of a chemical to a nuclear receptor, which then interacts with a coactivator protein.[14]

• Principle: The system uses genetically modified yeast strains. One plasmid expresses the estrogen receptor's ligand-binding domain fused to a DNA-binding domain (DBD). A second plasmid expresses a coactivator protein fused to a transcriptional activation domain (AD).[14]

• Procedure:

  • The engineered yeast is cultured in a selective medium.[15]

  • The yeast cells are exposed to the test chemical.

  • If the chemical binds to the ER, it causes a conformational change that allows the ER to bind to the coactivator.

  • This interaction brings the DBD and AD into close proximity, activating the transcription of a reporter gene (e.g., lacZ, which produces β-galactosidase).[14][16]

• Data Analysis: The activity of the reporter gene product (e.g., color change from β-galactosidase activity) is measured and is proportional to the estrogenic activity of the test chemical.[14]

4. Rodent Uterotrophic Bioassay (In Vivo)

The uterotrophic bioassay is a standardized in vivo screening test for estrogenic activity, based on the principle that estrogens stimulate a significant increase in uterine weight (uterotrophy).[17][18] It is considered a reliable indicator of estrogenic action in a whole organism.[18]

• Animal Model: Immature (e.g., 21-day-old) or ovariectomized adult female rats are used. These models have low endogenous estrogen levels, ensuring a sensitive response to external estrogenic compounds.[7][17]

• Procedure:

  • Animals are randomly assigned to control and treatment groups.

  • The test substance is administered daily for three consecutive days via oral gavage or subcutaneous injection. A vehicle control and a positive control (e.g., ethinyl estradiol) are included.[19][20]

  • Animals are monitored daily for clinical signs of toxicity and body weight.

  • Approximately 24 hours after the final dose, the animals are euthanized, and the uteri are carefully excised and weighed (both wet and blotted weight).[17]

• Data Analysis: A statistically significant increase in the mean uterine weight of a treatment group compared to the vehicle control group indicates estrogenic activity.[18]

Visualizations: Pathways and Workflows

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Direct Evidence Revealing Structural Elements Essential for the High Binding Ability of Bisphenol A to Human Estrogen-Related Receptor-γ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Predicting estrogen receptor activation by a group of substituted phenols: An integrated approach to testing and assessment case study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative evaluation of alkylphenolic compounds on estrogenic activity in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro profiling of endocrine disrupting effects of phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Curated Database of Rodent Uterotrophic Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Improving the reproducibility of the MCF-7 cell proliferation assay for the detection of xenoestrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Optimization of an MCF7-E3 Cell Proliferation Assay and Effects of Environmental Pollutants and Industrial Chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of Cell Cycle Arrest in Estrogen Responsive MCF-7 Breast Cancer Cells: Pitfalls of the MTS Assay | PLOS One [journals.plos.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Estrogenic activities of chemicals related to food contact plastics and rubbers tested by the yeast two-hybrid assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. urosphere.com [urosphere.com]
• 18. Critical review and evaluation of the uterotrophic bioassay for the identification of possible estrogen agonists and antagonists: in support of the validation of the OECD uterotrophic protocols for the laboratory rodent. Organisation for Economic Co-operation and Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. In vivo screening evaluation of 12 chemicals as candidate endocrine disruptors using ovariectomized mouse uterotrophic bioassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The rodent uterotrophic assay: critical protocol features, studies with nonyl phenols, and comparison with a yeast estrogenicity assay - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Advanced Oxidation Processes for the Efficient Removal of 4-tert-Butylphenol

The persistent environmental contaminant 4-tert-butylphenol (4-t-BP), an endocrine-disrupting chemical, necessitates effective removal strategies from water sources. Advanced Oxidation Processes (AOPs) have emerged as a promising suite of technologies for the degradation of such recalcitrant organic pollutants. This guide provides a comparative study of various AOPs for the removal of 4-t-BP, presenting quantitative performance data, detailed experimental protocols, and a mechanistic overview to aid researchers, scientists, and drug development professionals in selecting and optimizing appropriate treatment methods.

Performance Comparison of Advanced Oxidation Processes

The efficacy of different AOPs in degrading 4-t-BP varies significantly based on the specific process and experimental conditions. The following tables summarize the quantitative data on degradation efficiency and Total Organic Carbon (TOC) removal for several key AOPs.

Table 1: Comparison of Degradation Efficiency of 4-tert-Butylphenol by Various AOPs

Advanced Oxidation Process (AOP)	Initial 4-t-BP Conc. (mg/L)	Catalyst/Oxidant Dosage	Reaction Time (min)	Degradation Efficiency (%)	Reference
UV/H₂O₂	Not Specified	88.3 mg/L H₂O₂	10	93.34	[1]
Not Specified	176.6 mg/L H₂O₂	60	>80	[1]
Not Specified	264.9 mg/L H₂O₂	60	>80	[1]
UV/Fe²⁺/H₂O₂ (Photo-Fenton)	Not Specified	Not Specified	60	>80	[1]
UV/Fe³⁺/H₂O₂ (Photo-Fenton-like)	Not Specified	Not Specified	60	>80	[1]
UV/TiO₂	15	100 mg/L	120	~50 (photodegradation)	[2]
UV/Cu-Mo-TiO₂	15	100 mg/L	60	100	[2]
Solar Light/Ag₂CO₃	5	200 mg/L	60	100
Ozonation (for 2,4-di-tert-butylphenol) *	5	>6 mg/L Ozone	Not Specified	100
Fe(III)-activated Persulfate	Not Specified	Not Specified	Not Specified	High activity

*Data for a structurally similar compound, 2,4-di-tert-butylphenol, is provided as a reference for the potential efficacy of ozonation.

Table 2: Comparison of TOC Removal Efficiency for 4-tert-Butylphenol by Various AOPs

Advanced Oxidation Process (AOP)	Initial 4-t-BP Conc. (mg/L)	Catalyst/Oxidant Dosage	Reaction Time (min)	TOC Removal (%)	Reference
UV/Fe³⁺/H₂O₂ (Photo-Fenton-like)	Not Specified	Not Specified	60	~65	[1]
UV/TiO₂	Not Specified	200 mg/L	60	~50	[1]
UV/Fe-TiO₂	30	4% Fe/TiO₂	Not Specified	86	[3]
UV/H₂O₂	Not Specified	88.3 mg/L H₂O₂	60	~20	[1]
Not Specified	176.6 mg/L H₂O₂	60	~40	[1]
Not Specified	264.9 mg/L H₂O₂	60	~35	[1]
UV only	Not Specified	-	60	<10	[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of experimental results. The following sections outline the protocols for key experiments cited in this guide.

General Protocol for Photocatalytic Degradation

• Catalyst Preparation: Synthesize or procure the desired photocatalyst (e.g., TiO₂, doped TiO₂, Ag₂CO₃).

• Reaction Setup: In a typical experiment, suspend a specific amount of photocatalyst (e.g., 100-200 mg/L) in an aqueous solution of 4-t-BP (e.g., 5-15 mg/L) in a photochemical reactor.[2][4]

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period of 30-90 minutes to ensure that an adsorption-desorption equilibrium is reached between the catalyst surface and the 4-t-BP molecules.[2]

• Initiation of Photoreaction: Irradiate the suspension with a suitable light source (e.g., UV lamp at 365 nm or a solar simulator). Maintain a constant temperature using a cooling system.[2]

• Sample Collection and Analysis: At regular time intervals, withdraw aliquots of the suspension. Filter the samples through a syringe filter (e.g., 0.22 µm) to remove the catalyst particles.[2] Analyze the filtrate for the concentration of 4-t-BP and its degradation byproducts using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol for UV-AOPs in Continuous Flow

• System Setup: Employ a continuous flow photochemical reactor.

• Parameter Variation: Examine the effects of varying space-time (10, 20, 40, 60, and 120 min) and oxidant dosage (e.g., H₂O₂ at 88.3, 176.6, and 264 mg/L).[1]

• Process Comparison: Evaluate different UV-AOPs, including UV alone, UV/H₂O₂, UV/Fe²⁺/H₂O₂, UV/Fe³⁺/H₂O₂, and heterogeneous systems like UV/TiO₂ and UV/Fe-TiO₂.[1]

• Analysis: Monitor the degradation of 4-t-BP and the reduction in TOC at the outlet of the reactor.

Mechanistic Overview and Visualization

Advanced Oxidation Processes primarily rely on the in-situ generation of highly reactive oxygen species (ROS), with the hydroxyl radical (•OH) being the most prominent. These radicals are non-selective and can effectively oxidize and mineralize a wide range of organic pollutants, including 4-t-BP. The general mechanism involves the attack of these radicals on the aromatic ring of 4-t-BP, leading to hydroxylation, ring-opening, and eventual mineralization to CO₂, H₂O, and inorganic ions.

The following diagram illustrates the generalized workflow of AOPs for the degradation of organic pollutants like 4-t-BP.

Caption: General workflow of AOPs for 4-t-BP degradation.

The experimental workflow for a typical photocatalytic degradation study is depicted below.

Caption: Experimental workflow for photocatalytic degradation.

Conclusion

This comparative guide highlights the potential of various AOPs for the effective removal of 4-tert-butylphenol from water. Homogeneous processes like photo-Fenton and UV/H₂O₂ demonstrate high degradation efficiencies in relatively short reaction times.[1] Heterogeneous photocatalysis, particularly with modified catalysts such as Cu-Mo-TiO₂, also achieves complete degradation and shows promise for solar-light-driven applications.[2] The choice of the most suitable AOP will depend on specific factors including the initial pollutant concentration, the water matrix, operational costs, and the desired level of mineralization. Further research is warranted to optimize these processes for real-world applications and to better understand the formation and toxicity of degradation byproducts.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Degradation of 4-Tert-Butylphenol in Water Using Mono-Doped (M1: Mo, W) and Co-Doped (M2-M1: Cu, Co, Zn) Titania Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Correlation Between In Silico Toxicity Predictions and Experimental Data for 4-tert-Butylphenol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of in silico predicted toxicity and experimental data for the industrial chemical 4-tert-butylphenol (4-t-BP). Due to the limited availability of publicly accessible, pre-computed in silico toxicity values for 4-tert-butylphenol from widely-used prediction software, this document will focus on presenting robust experimental data and discussing the expected outcomes from computational models based on the chemical's structure and general Quantitative Structure-Activity Relationship (QSAR) principles for phenols.

Executive Summary

Data Presentation

The following tables summarize the available quantitative experimental data for the key toxicity endpoints of 4-tert-butylphenol.

Table 1: Acute Toxicity of 4-tert-butylphenol

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	3250 mg/kg	[1]
LD50	Rabbit	Dermal	2520 mg/kg	[1]

Table 2: Irritation Potential of 4-tert-butylphenol

Endpoint	Species	Observation	Reference
Skin Irritation	Rabbit	Irritant	[1]
Eye Irritation	Rabbit	Severe Irritation (250 µg, 24 hours)	[1]

Table 3: Endocrine Disrupting Effects of 4-tert-butylphenol

Assay Type	System	Effect	Key Findings	Reference
In vitro	Yeast two-hybrid	Estrogen Receptor α (ERα) Agonist	Showed estrogenic activity.	[2]
In vitro	Yeast two-hybrid	Androgen Receptor (AR) Antagonist	Exhibited anti-androgenic activity.	[3]
In vivo	Fish Short-Term Reproduction Assay	Endocrine Disruption	Induced vitellogenin production in fish, a biomarker for estrogenic effects.

Experimental Protocols

Detailed methodologies for the key experiments cited are based on internationally recognized OECD guidelines.

Acute Dermal Toxicity (Based on OECD 402)

The acute dermal toxicity of 4-tert-butylphenol is determined by applying a single dose of the substance to the shaved skin of rabbits.[4][5][6][7][8] The test substance is held in contact with the skin for a 24-hour period under a porous gauze dressing. Animals are observed for mortality and clinical signs of toxicity for at least 14 days. The LD50, the dose estimated to be lethal to 50% of the animals, is then calculated.

Acute Eye Irritation/Corrosion (Based on OECD 405)

To assess eye irritation, a single dose of 4-tert-butylphenol is applied to the conjunctival sac of one eye in albino rabbits, with the other eye serving as a control.[9][10][11][12][13] The eyes are examined at specific intervals (1, 24, 48, and 72 hours) and the degree of ocular reaction (corneal opacity, iritis, conjunctival redness, and chemosis) is scored. The reversibility of the observed lesions is also evaluated.

Fish Short-Term Reproduction Assay (Based on OECD 229)

This assay evaluates the potential of a chemical to affect fish reproduction, often as a screen for endocrine-disrupting properties.[14][15][16][17][18] Sexually mature male and female fish are exposed to a range of concentrations of 4-tert-butylphenol for 21 days. Key endpoints include fecundity (egg production), and at the end of the exposure, biomarkers such as vitellogenin levels and secondary sexual characteristics are measured. Gonadal histology may also be examined.

Mandatory Visualization

Signaling Pathways

The endocrine-disrupting effects of 4-tert-butylphenol are primarily mediated through its interaction with nuclear hormone receptors, specifically the estrogen and androgen receptors.

Estrogen Receptor Signaling Pathway

Androgen Receptor Antagonism Pathway

Experimental Workflow

The following diagram illustrates a general workflow for assessing the toxicity of a chemical like 4-tert-butylphenol, integrating both experimental and computational approaches.

General Toxicity Assessment Workflow

Discussion and Conclusion

The experimental data for 4-tert-butylphenol clearly indicates several toxicological concerns, most notably its potential for severe eye irritation and its endocrine-disrupting properties. The acute toxicity via oral and dermal routes is relatively low.

While specific, publicly available in silico predictions for 4-tert-butylphenol are scarce, the principles of computational toxicology would anticipate these findings. QSAR models for phenols often correlate toxicity with parameters like lipophilicity (logP) and electronic properties. The tert-butyl group in 4-t-BP increases its lipophilicity, which can enhance its absorption and distribution to target organs. The phenolic hydroxyl group is a key structural feature associated with protein binding and potential for irritation.

Furthermore, the structural similarity of 4-t-BP to natural estrogens provides a clear basis for its observed endocrine activity. Computational models that assess binding affinity to the estrogen and androgen receptors would likely predict an interaction based on these structural features.

References

• 1. Does 4-tert-octylphenol affect estrogen signaling pathways in bank vole Leydig cells and tumor mouse Leydig cells in vitro? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Predicting estrogen receptor activation by a group of substituted phenols: An integrated approach to testing and assessment case study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. scribd.com [scribd.com]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. nucro-technics.com [nucro-technics.com]
• 8. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 9. nucro-technics.com [nucro-technics.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX [slideshare.net]
• 12. oecd.org [oecd.org]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. catalog.labcorp.com [catalog.labcorp.com]
• 15. oecd.org [oecd.org]
• 16. policycommons.net [policycommons.net]
• 17. ect.de [ect.de]
• 18. oecd.org [oecd.org]

Safety & Regulatory Compliance

Proper Disposal of 4-Tert-butylphenol: A Guide for Laboratory Professionals

The safe and compliant disposal of 4-tert-butylphenol is a critical aspect of laboratory safety and environmental responsibility. Due to its hazardous nature, including skin and eye irritation, suspected reproductive toxicity, and long-lasting toxic effects on aquatic life, proper handling and disposal procedures must be strictly followed.[1][2][3] This guide provides essential, step-by-step information to ensure the safe management of 4-tert-butylphenol waste in research and development settings.

Key Safety and Disposal Information

A summary of the essential safety and disposal information for 4-tert-butylphenol is provided in the table below. This information is compiled from various safety data sheets and chemical safety resources.

Parameter	Description	References
Hazard Classifications	Skin Irritation (Category 2), Serious Eye Damage (Category 1), Reproductive Toxicity (Category 2), Chronic Aquatic Toxicity (Category 2)	[2]
Personal Protective Equipment (PPE)	NIOSH-approved respirator with organic vapor/acid gas cartridge, chemical-resistant gloves (e.g., Nitrile rubber, 0.11 mm minimum thickness), safety goggles and face shield, lab coat or protective suit.	[1][4]
Incompatible Materials	Strong reducing substances such as hydrides, nitrides, alkali metals, and sulfides. Also incompatible with oxidizing agents and strong acids.	[1][4][5]
Spill Containment	Isolate spill area (at least 50 meters for liquids). Absorb with inert material (e.g., absorbent paper, clay, diatomaceous earth).	[1][5][6]
Disposal Method	Treat as hazardous waste. Do not dispose down the drain or in regular trash. Arrange for disposal through a licensed disposal company.	[1][2][6]
Container Labeling	Label waste containers with "Hazardous Waste," the full chemical name "4-tert-butylphenol," approximate quantity, and appropriate hazard pictograms.	[1]

Protocol for Laboratory-Scale Waste Disposal

The following protocol outlines the standard procedure for the collection, storage, and disposal of 4-tert-butylphenol waste from a laboratory setting. This procedure is designed to minimize exposure and ensure compliance with safety regulations.

Materials:

• Designated hazardous waste container (compatible material, often the original container if in good condition)[1]

• Hazardous waste labels

• Personal Protective Equipment (PPE) as specified above

• Spill kit with appropriate absorbent materials

Procedure:

• Waste Collection:

  • Collect all waste containing 4-tert-butylphenol, including residues, contaminated materials, and solutions, in a designated and clearly labeled hazardous waste container.[1]

  • Do not mix 4-tert-butylphenol waste with other incompatible waste streams, such as strong acids or oxidizing agents.[1]

• Container Management:

  • Ensure the waste container is in good condition and is properly sealed to prevent leaks or spills.[1]

  • Affix a hazardous waste label to the container, clearly indicating its contents ("4-tert-butylphenol") and the associated hazards.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area that is well-ventilated and away from incompatible materials.[1][4]

  • It is best practice to use secondary containment for the waste container to mitigate any potential leaks.[1]

  • Store the container in a cool, dry place away from direct sunlight and heat sources.[4][7]

• Disposal:

  • Arrange for the collection and disposal of the 4-tert-butylphenol waste through a licensed and reputable hazardous waste disposal company.[2][6]

  • Provide the disposal company with a complete and accurate description of the waste, including its composition and any known hazards.

• Spill Response:

  • In the event of a spill, immediately evacuate the area and ensure proper ventilation.[2][4]

  • Wearing appropriate PPE, contain the spill using an inert absorbent material.[5][6]

  • Collect the absorbed material and any contaminated items into a sealed, vapor-tight plastic bag or a designated hazardous waste container for disposal.[1][5]

  • Decontaminate the spill area with alcohol, followed by a strong soap and water solution.[1][5]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 4-tert-butylphenol.

Caption: Workflow for the safe disposal of 4-tert-butylphenol.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of 4-tert-butylphenol, thereby protecting themselves, their colleagues, and the environment.

References

• 1. benchchem.com [benchchem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. cpachem.com [cpachem.com]
• 4. 4-tert-Butylphenol - Safety Data Sheet [chemicalbook.com]
• 5. 4-TERT-BUTYL PHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. lobachemie.com [lobachemie.com]
• 7. spectrumchemical.com [spectrumchemical.com]